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  • Product: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate
  • CAS: 898778-11-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties and Solubility of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Abstract The successful development of a novel chemical entity into a viable drug product is fundamentally reliant on a comprehensive understanding of its physicochemical properties.[1][2] These intrinsic characteristics...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The successful development of a novel chemical entity into a viable drug product is fundamentally reliant on a comprehensive understanding of its physicochemical properties.[1][2] These intrinsic characteristics, including molecular structure, lipophilicity, solubility, and thermal behavior, govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its therapeutic efficacy and safety.[3][4] This guide presents a detailed framework for the thorough characterization of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a novel β-keto ester. While specific experimental data for this compound is not yet extensively published, this document provides a robust combination of theoretical predictions and field-proven experimental protocols to empower researchers, scientists, and drug development professionals in their evaluation of this and similar molecules. We will detail methodologies for determining key physicochemical parameters and for quantifying solubility in various pharmaceutically relevant solvents, thereby providing a critical foundation for informed decision-making in the preformulation and drug development process.[5]

Molecular Structure and Predicted Properties

A foundational step in the characterization of any new chemical entity is the confirmation of its structure and the in-silico prediction of its core properties. These computational methods provide rapid, early insights into a molecule's likely behavior, guiding subsequent experimental work.[1]

Chemical Identity
  • IUPAC Name: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

  • Chemical Formula: C₁₃H₁₂Cl₂O₃

  • Molecular Weight: 289.02 g/mol

  • Chemical Structure: alt text

    (Image generated based on IUPAC name)

The structure reveals key functional groups that dictate its chemical behavior: an aromatic ketone, an ethyl ester, and a dichlorinated phenyl ring. The presence of both polar (ketone, ester) and nonpolar (dichlorophenyl ring, alkyl chain) moieties suggests a complex solubility profile and a significant degree of lipophilicity.[1][6]

Computationally Predicted Properties

Predictive models are invaluable in modern drug discovery for anticipating a molecule's behavior based on its structure.[1] These algorithms, often employing quantitative structure-activity relationship (QSAR) principles, guide compound design and optimization.[1][4]

ParameterPredicted ValueSignificance in Drug Development
LogP (Octanol/Water Partition Coefficient) ~3.5 - 4.5A measure of lipophilicity. This predicted range suggests the compound is quite lipophilic, which can enhance binding to target proteins but may also lead to challenges with aqueous solubility and increase the likelihood of metabolic instability.[1][7]
Aqueous Solubility (LogS) LowThe predicted low water solubility is a critical parameter. Poor aqueous solubility can significantly hinder oral bioavailability, making it a key challenge to address during formulation development.[2][5]
pKa (Acid Dissociation Constant) ~10.5 - 11.5 (for α-hydrogen)The hydrogens on the carbon alpha to the ketone are weakly acidic.[8] Knowing the pKa is crucial as the ionization state of a drug affects its solubility and ability to cross biological membranes.[3][9]
Polar Surface Area (PSA) ~43.4 ŲPSA is correlated with a drug's ability to permeate cell membranes. A value in this range is generally considered favorable for oral bioavailability.

Note: These values are estimations derived from standard computational algorithms (e.g., those based on fragment contributions or topological indices) and require experimental verification.

Experimental Determination of Physicochemical Properties

While predictive models offer valuable guidance, empirical determination of physicochemical properties is essential for accurate characterization and regulatory submission. The following protocols represent standard, robust methods for this purpose.

Melting Point Determination

The melting point is a fundamental physical property that provides an indication of a compound's purity.[10] Pure crystalline compounds typically exhibit a sharp melting range (0.5-1.5 °C), whereas impurities tend to depress the melting point and broaden the range.[11][12]

Experimental Protocol: Capillary Melting Point Method

  • Sample Preparation: Finely crush a small amount of dry Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate into a powder. Pack the powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.[11][13]

  • Instrument Setup: Place the capillary tube into a calibrated melting point apparatus, such as a Mel-Temp or similar device.[11]

  • Rapid Determination (Optional): First, heat the sample rapidly (e.g., 10-20 °C/min) to determine an approximate melting range. This saves time in subsequent, more precise measurements.[10]

  • Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate melting point.[10][11] Insert a new sample and heat at a slow, controlled rate (1-2 °C/min) near the expected melting point.[13]

  • Data Recording: Record the temperature at which the first drop of liquid appears (T_onset) and the temperature at which the last solid crystal melts (T_clear). The melting range is reported as T_onset - T_clear.[11]

  • Validation: Repeat the measurement at least twice to ensure reproducibility.

Spectroscopic Characterization

Spectroscopic analysis provides unequivocal confirmation of the molecular structure.

2.2.1 Infrared (IR) Spectroscopy IR spectroscopy is used to identify the functional groups present in a molecule. For Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, the following characteristic absorption bands are expected:

  • ~1735 cm⁻¹: Strong C=O stretch (ester)

  • ~1690 cm⁻¹: Strong C=O stretch (aromatic ketone, lowered due to conjugation)[14][15]

  • ~3100-3000 cm⁻¹: C-H stretches (aromatic)

  • ~3000-2850 cm⁻¹: C-H stretches (aliphatic)

  • ~1600, 1475 cm⁻¹: C=C stretches (aromatic ring)

  • ~1250-1100 cm⁻¹: C-O stretch (ester)

  • ~850-800 cm⁻¹: C-Cl stretch

2.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule.

  • ¹H NMR (predicted):

    • ~7.5-7.8 ppm: Multiplets, 3H (aromatic protons)

    • ~4.1 ppm: Quartet, 2H (-O-CH₂-CH₃)

    • ~3.2 ppm: Triplet, 2H (protons alpha to the ketone)

    • ~2.8 ppm: Triplet, 2H (protons alpha to the ester carbonyl group)

    • ~2.1 ppm: Quintet, 2H (-CH₂- in the middle of the chain)

    • ~1.2 ppm: Triplet, 3H (-O-CH₂-CH₃)

  • ¹³C NMR (predicted):

    • ~198 ppm: Ketone C=O[14][15]

    • ~173 ppm: Ester C=O

    • ~130-140 ppm: Aromatic carbons

    • ~61 ppm: -O-CH₂-

    • ~20-40 ppm: Aliphatic carbons

    • ~14 ppm: -CH₃

2.2.3 Mass Spectrometry (MS) MS provides the molecular weight and information about the molecule's fragmentation pattern, further confirming its structure.

  • Expected Molecular Ion (M⁺): m/z = 288 (for ³⁵Cl isotopes), with characteristic isotopic peaks at m/z = 290 (M+2, due to one ³⁷Cl) and m/z = 292 (M+4, due to two ³⁷Cl) in an approximate 9:6:1 ratio.

  • Key Fragmentation Pathways: Expect α-cleavage adjacent to the ketone and ester functional groups.[14]

Solubility Assessment

Aqueous solubility is a critical determinant of a drug's bioavailability.[16] For orally administered drugs, a compound must dissolve in the gastrointestinal fluids to be absorbed.[2] Given the predicted lipophilicity of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a thorough solubility assessment is paramount.

Experimental Protocol: Isothermal Shake-Flask Method

The isothermal shake-flask method is the gold-standard for determining equilibrium solubility.[17] This method is recommended by regulatory bodies like the OECD.[18][19]

  • Preparation: Add an excess amount of the solid compound to several vials, each containing a known volume of the desired solvent (e.g., water, pH 7.4 phosphate buffer, ethanol, propylene glycol). The presence of excess, undissolved solid is crucial to ensure saturation is reached.[17]

  • Equilibration: Seal the vials and place them in a thermostatted shaker bath (e.g., at 25 °C or 37 °C). Agitate the samples for a sufficient period to reach equilibrium (typically 24-72 hours).[17] It is advisable to sample at multiple time points (e.g., 24, 48, 72 hours) to confirm that the concentration has reached a plateau.

  • Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed in the thermostat to allow the excess solid to settle.

  • Sampling and Filtration: Carefully withdraw an aliquot of the clear supernatant. Immediately filter the sample through a suitable membrane filter (e.g., 0.22 µm or 0.45 µm PTFE) to remove any undissolved microparticles.

  • Quantification: Accurately dilute the filtered, saturated solution with a suitable mobile phase. Determine the concentration of the dissolved compound using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve must be prepared using standards of known concentration.[20]

Data Presentation: Solubility Profile

The experimentally determined solubility should be tabulated for clarity.

Solvent/MediumTemperature (°C)Solubility (µg/mL)Solubility (mg/L)Classification
Purified Water25(Hypothetical) < 10(Hypothetical) < 10Very Slightly Soluble / Insoluble
pH 7.4 Phosphate Buffer37(Hypothetical) < 10(Hypothetical) < 10Very Slightly Soluble / Insoluble
Ethanol25(Hypothetical) > 10,000(Hypothetical) > 10,000Freely Soluble
Propylene Glycol25(Hypothetical) > 1,000(Hypothetical) > 1,000Soluble
Acetone25(Hypothetical) > 10,000(Hypothetical) > 10,000Freely Soluble

Note: The data presented is hypothetical and serves as a template. Actual experimental values must be determined.

Workflow for Solubility Determination

The following diagram illustrates the logical flow of the isothermal shake-flask solubility experiment.

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sep 3. Phase Separation cluster_quant 4. Quantification prep1 Weigh excess solid (Compound) prep2 Add known volume of solvent prep1->prep2 equil1 Seal vials prep2->equil1 equil2 Agitate in shaker bath at constant T (24-72h) equil1->equil2 sep1 Cease agitation equil2->sep1 sep2 Allow solid to settle sep1->sep2 sep3 Withdraw supernatant sep2->sep3 sep4 Filter (e.g., 0.22 µm) sep3->sep4 quant1 Dilute filtrate sep4->quant1 quant2 Analyze via HPLC-UV quant1->quant2 quant3 Calculate concentration vs. calibration curve quant2->quant3 result Solubility Data quant3->result Final Solubility Value

Caption: Workflow for experimental solubility determination via the isothermal shake-flask method.

Integrated Perspective and Drug Developability

The collection of physicochemical data is not an academic exercise; it directly informs the strategy for drug development. The properties of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate present a classic challenge in pharmaceutical sciences: balancing potent bioactivity (often associated with lipophilicity) with the necessary properties for effective delivery to the target site.[1]

  • High Lipophilicity (LogP) & Low Aqueous Solubility (LogS): This combination is characteristic of many modern drug candidates and often corresponds to a Biopharmaceutics Classification System (BCS) Class II or IV designation.[5] This profile suggests that while the drug may readily cross lipid membranes once in solution, its absorption will be limited by its very slow dissolution rate.

  • Formulation Strategy: The low aqueous solubility necessitates enabling formulation strategies. Options could include:

    • Amorphous Solid Dispersions (ASDs): Dispersing the drug in a polymer matrix to prevent crystallization and improve dissolution.[21]

    • Lipid-Based Formulations: Dissolving the drug in oils and surfactants to improve solubilization in the gut.

    • Particle Size Reduction: Micronization or nanocrystal technology to increase the surface area available for dissolution.

The relationship between these core properties and the resulting development challenges is visualized below.

G prop_logp High Lipophilicity (High LogP) outcome_perm Good Membrane Permeability prop_logp->outcome_perm drives prop_sol Low Aqueous Solubility (Low LogS) outcome_diss Poor Dissolution Rate prop_sol->outcome_diss causes challenge_bio Low & Variable Oral Bioavailability outcome_perm->challenge_bio but limited by outcome_diss->challenge_bio leads to strategy Enabling Formulation Strategies Required challenge_bio->strategy necessitates

Caption: Relationship between core physicochemical properties and drug development strategy.

Conclusion

This technical guide has outlined a comprehensive framework for the physicochemical and solubility characterization of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. By integrating computational predictions with robust, standard experimental protocols, researchers can build a detailed data package for this novel compound. The anticipated profile of high lipophilicity and low aqueous solubility highlights the critical need for early and thorough preformulation assessment. The methodologies described herein will generate the essential data required to guide rational formulation design, mitigate development risks, and ultimately unlock the therapeutic potential of this and other challenging molecules.

References

  • OECD. (1995). OECD Guideline for the Testing of Chemicals 105: Water Solubility. OECD Publishing. [Link]

  • Sygnature Discovery. (2024). Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery. [Link]

  • University of Calgary. (n.d.). Melting point determination. [Link]

  • NETZSCH. (2025). Determining the Ideal Solubility of Drug Candidates by Means of DSC. [Link]

  • West Virginia University. (n.d.). Exp 1 - Melting Points. [Link]

  • Anne Arundel Community College. (2013). Experiment 1 - Melting Points. [Link]

  • Patsnap. (2025). What are the physicochemical properties affecting drug distribution?. [Link]

  • OECD iLibrary. (n.d.). Test No. 105: Water Solubility. [Link]

  • Google Books. (1995). OECD Guidelines for the Testing of Chemicals, Section 1 Test No.
  • ACS Publications. (2006). Solubility of 4-(3,4-Dichlorophenyl)-1-tetralone in Some Organic Solvents. Journal of Chemical & Engineering Data. [Link]

  • Mobley, D. L., et al. (2021). Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge. Journal of Computer-Aided Molecular Design. [Link]

  • Pace Analytical. (n.d.). Characterization of Physicochemical Properties. [Link]

  • FILAB. (n.d.). OECD 105 Testing Services. [Link]

  • Droge, S. T. J., et al. (2020). Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances. Environmental Sciences Europe. [Link]

  • Frontiers. (2024). The role of physicochemical and topological parameters in drug design. [Link]

  • Raytor. (2025). How Drug Physical and Chemical Properties Impact Effectiveness. [Link]

  • JoVE. (2017). Video: Melting Point Determination of Solid Organic Compounds. [Link]

  • University of Toronto. (n.d.). Experiment 1: Melting-point Determinations. [Link]

  • ACS Publications. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics. [Link]

  • Solve Scientific. (2007). High Throughput Measurement of Compound Solubility and Physical Form with BMI. [Link]

  • ACS Publications. (2008). pKa Prediction of Monoprotic Small Molecules the SMARTS Way. Journal of Chemical Information and Modeling. [Link]

  • ResearchGate. (2006). Solubility of 4-(3,4-Dichlorophenyl)-1-tetralone in Some Organic Solvents. [Link]

  • Chemistry LibreTexts. (2023). Properties of Esters. [Link]

  • MDPI. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. [Link]

  • Schrödinger. (2024). Small Molecule Protonation State Enumeration and pKa Prediction. [Link]

  • Frontiers. (2022). Improving Small Molecule pKa Prediction Using Transfer Learning With Graph Neural Networks. [Link]

  • BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. [Link]

  • OpenOChem Learn. (n.d.). Physical Properties of Ketones and Aldehydes. [Link]

  • ResearchGate. (2018). Molecular Characterization of Ketones in a Petroleum Source Rock. [Link]

  • Dow Development Labs. (2021). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. [Link]

  • ACS Publications. (2024). Spatial Conformation Engineering of Aromatic Ketones for Highly Efficient and Stable Perovskite Solar Cells. Journal of the American Chemical Society. [Link]

  • Oregon State University. (2020). Spectroscopy of Aldehydes and Ketones. [Link]

  • eScholarship.org. (2021). Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge. [Link]

  • Chemistry LibreTexts. (2024). 19.14: Spectroscopy of Aldehydes and Ketones. [Link]

  • MDPI. (2025). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. [Link]

  • NCBI. (2017). Spectroscopic Characterization of Key Aromatic Molecules: A Route toward The Origin of Life. [Link]

  • Master Organic Chemistry. (2022). Keto-Enol Tautomerism : Key Points. [Link]

  • ACS Publications. (2013). Solubilities of 4,4′-Dichlorodiphenyl Disulfide in Six Organic Solvents between (303.15 and 333.15) K. [Link]

Sources

Exploratory

Unveiling the Biological Mechanisms of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Derivatives: A Comprehensive Technical Guide

Executive Summary & Pharmacokinetic Rationale Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a structurally optimized prodrug scaffold with significant implications in oncology and inflammatory disease research. As a Seni...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacokinetic Rationale

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a structurally optimized prodrug scaffold with significant implications in oncology and inflammatory disease research. As a Senior Application Scientist, my objective in this whitepaper is to transcend basic structural descriptions and provide a rigorous, causality-driven analysis of its biological mechanism of action.

The molecular architecture of this compound is highly deliberate. The free acid form, 5-(2,5-dichlorophenyl)-5-oxovaleric acid, possesses a polar carboxylate group that inherently limits passive diffusion across lipophilic cellular membranes. By masking this functional group as an ethyl ester, the lipophilicity (LogP) is artificially increased, enhancing cellular uptake. Once localized within the cytoplasm, ubiquitous intracellular esterases cleave the ester bond, liberating the active pharmacophore. This causality—modifying a structure to bypass membrane barriers, then relying on endogenous enzymes for activation—is a foundational principle of rational drug design[1].

Upon activation, the free acid engages in a dual-target modulation pathway, acting as both a putative inhibitor of Aldo-Keto Reductase 1C3 (AKR1C3)[2] and a potent antagonist of the OXE receptor by mimicking endogenous signaling molecules[3][4].

Primary Biological Targets & Mechanisms of Action

Aldo-Keto Reductase 1C3 (AKR1C3) Inhibition in Oncology

AKR1C3 is a critical oxidoreductase enzyme in the human steroidogenic pathway. It is primarily responsible for converting weak androgens (e.g., androstenedione) into highly potent androgens (e.g., testosterone and dihydrotestosterone), a primary driver of castration-resistant prostate cancer.

Derivatives of 5-(dichlorophenyl)-5-oxovaleric acid act as competitive inhibitors of this enzyme[2]. The mechanism is driven by spatial and electronic complementarity: the bulky, hydrophobic 2,5-dichlorophenyl ring occupies the lipophilic steroid-binding pocket of AKR1C3, while the oxovalerate chain forms critical hydrogen bonds with the catalytic tetrad residues (Tyr55, His117, Lys84, Asp50) in the active site. By physically occluding the binding pocket, the derivative stalls the enzyme's oxidoreductase activity, thereby starving androgen-dependent tumor cells of their essential growth signals.

OXE Receptor Antagonism in Inflammatory Pathways

The OXE receptor is a G protein-coupled receptor (GPCR) that mediates the actions of 5-oxo-ETE, a highly potent endogenous chemoattractant for eosinophils and neutrophils implicated in severe asthma and allergic rhinitis[3].

The 5-oxovalerate moiety of our target compound is a direct structural mimic of the C1-C5 polar region of 5-oxo-ETE. When this mimicking chain is coupled with a rigid, hydrophobic aromatic system (such as the 2,5-dichlorophenyl group), the resulting molecule binds to the OXE receptor with high affinity[4][5]. However, unlike the endogenous agonist, the synthetic derivative fails to induce the requisite conformational change in the GPCR transmembrane helices needed for G-protein ( βγ -dimer) dissociation. Consequently, it acts as a potent competitive antagonist, effectively abrogating downstream intracellular calcium mobilization and halting eosinophil chemotaxis[3][4].

BiologicalMechanism Prodrug Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate (Prodrug) Esterase Intracellular Esterases (Hydrolysis) Prodrug->Esterase Membrane Diffusion ActiveDrug 5-(2,5-dichlorophenyl) -5-oxovaleric acid (Active) Esterase->ActiveDrug Ester Cleavage AKR1C3 AKR1C3 Enzyme (Steroidogenesis) ActiveDrug->AKR1C3 Competitive Inhibition OXER OXE Receptor (GPCR Signaling) ActiveDrug->OXER Receptor Antagonism Androgen Decreased Testosterone (Oncology Efficacy) AKR1C3->Androgen Pathway Blockade Eosinophil Reduced Calcium Mobilization (Anti-inflammatory) OXER->Eosinophil Signal Abrogation

Fig 1. Prodrug activation and dual-target biological mechanism of action.

Quantitative Data & Comparative Analysis

The biological efficacy of 5-(dichlorophenyl)-5-oxovaleric acid and its structural analogs has been quantified across multiple assays. The tables below summarize the established metrics, demonstrating the compound's versatility across cytotoxic and anti-inflammatory domains[6][7][8].

Table 1: Cytotoxic and Receptor Modulation Metrics

Target / AssayCell Line / EnzymeActivity MetricResult
Cytotoxicity A549 (Lung Carcinoma)IC₅₀25.0 ± 2.0 µM[6]
Cytotoxicity HeLa (Cervical Cancer)IC₅₀30.0 ± 3.0 µM[6]
OXE Receptor Antagonism Human EosinophilsIC₅₀ (Calcium Flux)Sub-micromolar (Analogs)[4][5]
AKR1C3 Inhibition Recombinant Human AKR1C3IC₅₀Putative High Affinity[2]

Table 2: Antimicrobial Activity of the Parent Acid vs. Derivatives

CompoundTarget OrganismActivity Level
5-(3,4-Dichlorophenyl)-5-oxovaleric acid Bacillus subtilisHigh Activity[6]
5-(3,4-Dichlorophenyl)-5-oxovaleric acid Escherichia coliModerate Activity[6]
Pyridazinone Derivatives (Synthesized) Broad-SpectrumEnhanced Efficacy[6][9]

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, every protocol utilized to validate these mechanisms must be a self-validating system. Below are the step-by-step methodologies designed to prove the causality of the mechanisms described above.

ExperimentalWorkflow Prep 1. Compound Preparation EsteraseAssay 2. Esterase Cleavage Assay Prep->EsteraseAssay TargetScreen 3. Target Binding (AKR1C3 / OXER) EsteraseAssay->TargetScreen CellAssay 4. Cellular Assays (A549 / Neutrophils) TargetScreen->CellAssay Analysis 5. IC50/EC50 Determination CellAssay->Analysis

Fig 2. Sequential experimental workflow for target validation and efficacy screening.

Protocol 1: Intracellular Esterase Cleavage Validation (LC-MS/MS)

Objective: To prove that the ethyl ester prodrug is actively cleaved into the free acid by intracellular enzymes[1]. Causality & Validation: We utilize Bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum esterase inhibitor, as a negative control. If cleavage is strictly esterase-dependent, BNPP pre-treatment will completely abolish the appearance of the free acid, validating the enzymatic dependency of the prodrug.

  • Cell Preparation: Seed A549 cells in 6-well plates at 5×105 cells/well. Incubate overnight at 37°C.

  • Inhibitor Pre-treatment: Treat the negative control wells with 100 µM BNPP for 1 hour prior to compound administration.

  • Compound Dosing: Administer 10 µM of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate to all wells.

  • Lysis & Extraction: At time points (0.5, 1, 2, 4 hours), wash cells with ice-cold PBS and lyse using methanol/acetonitrile (1:1 v/v) to precipitate proteins and halt enzymatic activity instantly.

  • Quantification: Analyze the supernatant via LC-MS/MS (MRM mode). Calculate the ratio of the intact ethyl ester prodrug to the free 5-(2,5-dichlorophenyl)-5-oxovaleric acid.

Protocol 2: OXE Receptor Calcium Mobilization Assay

Objective: To measure the antagonistic blockade of 5-oxo-ETE-induced GPCR signaling[4]. Causality & Validation: We utilize Indo-1 AM, a ratiometric fluorescent calcium indicator. The acetoxymethyl (AM) ester facilitates membrane permeation before being cleaved by intracellular esterases, trapping Indo-1 inside the cell. Ratiometric measurement (emission at 405 nm / 485 nm) self-corrects for variations in cell number, dye loading efficiency, and photobleaching, ensuring that the observed signal drop is purely due to receptor antagonism, not experimental artifact[4].

  • Cell Loading: Suspend isolated human neutrophils or eosinophils ( 1×106 cells/mL) in HBSS buffer. Incubate with 2 µM Indo-1 AM for 30 minutes at 37°C in the dark.

  • Washing: Centrifuge and resuspend cells in fresh HBSS to remove extracellular dye.

  • Antagonist Incubation: Add varying concentrations of the 5-(2,5-dichlorophenyl)-5-oxovalerate derivative (0.1 nM to 10 µM) to the cell suspension and incubate for 2 minutes.

  • Agonist Challenge: Stimulate the cells with 10 nM of endogenous 5-oxo-ETE.

  • Measurement: Continuously monitor the fluorescence emission ratio (405 nm / 485 nm) using a spectrofluorometer. Calculate the IC₅₀ based on the peak calcium flux reduction compared to the vehicle control.

Protocol 3: AKR1C3 Enzymatic Inhibition Assay

Objective: To prove direct target engagement and inhibition of steroidogenesis[2]. Causality & Validation: The assay monitors the oxidation of NADPH at 340 nm. Because AKR1C3's catalytic efficiency is highly pH-dependent, the buffer is strictly maintained at pH 7.0. An enzyme-free blank is included to account for spontaneous NADPH degradation, and a known AKR1C3 inhibitor (e.g., indomethacin) is used as a positive control to validate assay sensitivity[2].

  • Reagent Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing 0.005% Tween-20 to prevent non-specific protein aggregation.

  • Reaction Mixture: Combine 10 µg of recombinant human AKR1C3, 200 µM NADPH, and the test compound (serial dilutions) in a 96-well UV-transparent microplate.

  • Incubation: Pre-incubate the mixture for 10 minutes at 37°C to allow for equilibrium binding of the inhibitor.

  • Initiation: Add 1 mM of the substrate (e.g., 9,10-phenanthrenequinone) to initiate the oxidoreductase reaction.

  • Kinetic Readout: Measure the decrease in absorbance at 340 nm (representing the consumption of NADPH) continuously for 10 minutes. Determine the IC₅₀ using non-linear regression analysis.

Sources

Foundational

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Executive Summary In the landscape of modern drug discovery and agrochemical development, highly functionalized building blocks are critical for accessing privileged heterocyclic scaffolds. Ethyl 5-(2,5-dichlorophenyl)-5...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery and agrochemical development, highly functionalized building blocks are critical for accessing privileged heterocyclic scaffolds. Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS Registry Number: 898778-11-5 )[1] is a versatile keto-ester intermediate. Characterized by its precise monoisotopic exact mass of 288.0320 Da [2], this molecule serves as a direct precursor for the synthesis of complex pyridazines, pyrroles, and other nitrogen-containing heterocycles via cyclization of its 1,4-dicarbonyl equivalent structure.

This whitepaper provides a comprehensive technical guide on the physicochemical properties, field-proven synthetic methodologies, and rigorous analytical validation protocols required to handle and characterize this compound effectively.

Physicochemical & Computational Profiling

Understanding the fundamental physical and computational properties of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is essential for predicting its behavior in both synthetic environments and biological assays. The presence of the 2,5-dichloro substitution pattern heavily influences the electron density of the aromatic ring, while the keto-ester chain provides distinct hydrogen-bonding acceptor sites.

Table 1: Quantitative Physicochemical Properties
PropertyValueStructural Significance
CAS Registry Number 898778-11-5Unique identifier for the 2,5-dichloro isomer[1].
Molecular Formula C₁₃H₁₄Cl₂O₃Dictates isotopic distribution in MS.
Molecular Weight 289.15 g/mol Bulk mass for stoichiometric calculations[2].
Exact Mass (Monoisotopic) 288.0320 DaCritical for High-Resolution Mass Spectrometry (HRMS)[2].
Topological Polar Surface Area 43.4 ŲIndicates good membrane permeability potential[2].
Hydrogen Bond Acceptors 3Sourced from the ester and ketone oxygens[2].
Hydrogen Bond Donors 0Enhances lipophilicity[2].
Rotatable Bonds 7High conformational flexibility in the valerate chain[2].

Data synthesized from computational chemical databases and structural analysis[2].

Synthetic Workflows & Mechanistic Pathways

The most robust and scalable method for synthesizing Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is via the Friedel-Crafts acylation of 1,4-dichlorobenzene using ethyl 5-chloro-5-oxovalerate (monoethyl glutaroyl chloride).

Protocol 1: Friedel-Crafts Acylation Workflow

As a self-validating system, this protocol relies on strict anhydrous conditions and controlled thermal parameters to prevent the cleavage of the ethyl ester while overcoming the electronic deactivation of the dichlorobenzene ring.

Step 1: Lewis Acid Complexation (Activation)

  • Action: Suspend 1.2 equivalents of anhydrous Aluminum Chloride (AlCl₃) in neat 1,4-dichlorobenzene (acting as both reagent and solvent) at 0 °C. Slowly add 1.0 equivalent of ethyl 5-chloro-5-oxovalerate dropwise.

  • Causality: The 1,4-dichlorobenzene ring is highly deactivated due to the electron-withdrawing inductive effects of the two chlorine atoms. Standard acyl chlorides are insufficiently electrophilic. AlCl₃ strips the chloride ion from the acyl chloride, generating a highly reactive, resonance-stabilized acylium ion . Maintaining 0 °C controls the violent exotherm of the Lewis acid-base complexation, preventing premature degradation of the ester moiety.

Step 2: Electrophilic Aromatic Substitution

  • Action: Allow the reaction mixture to warm to 40 °C and stir for 4 hours.

  • Causality: The acylium ion attacks the aromatic ring. Due to the symmetry of 1,4-dichlorobenzene, all available positions (2, 3, 5, 6) are chemically equivalent. Attack at any of these positions inherently yields the 2,5-dichloro substitution pattern relative to the newly installed valerate chain.

Step 3: Acidic Quenching and Phase Separation

  • Action: Pour the reaction mixture slowly over a vigorously stirred mixture of crushed ice and 1M HCl. Extract with Dichloromethane (DCM).

  • Causality (Field Insight): AlCl₃ forms a highly stable, insoluble coordination complex with the newly formed ketone oxygen. Quenching with water alone results in an intractable emulsion. The addition of a strong acid (HCl) forcefully protonates the ketone oxygen, breaking the aluminum-oxygen bond, solubilizing the aluminum salts into the aqueous layer, and cleanly releasing the target molecule into the organic phase.

SynthesisPathway SM 1,4-Dichlorobenzene + Ethyl Glutaroyl Chloride Act AlCl3 Complexation (Acylium Ion) SM->Act Lewis Acid EAS Electrophilic Aromatic Substitution Act->EAS Intermediate Target Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate EAS->Target Aqueous Quench Pyr Hydrazine Cyclization (Pyridazine Scaffold) Target->Pyr N2H4·H2O

Fig 1: Synthetic workflow and downstream cyclization of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Analytical Validation Protocol

To ensure scientific integrity and batch-to-batch reproducibility, the synthesized compound must undergo rigorous analytical validation. The exact mass and isotopic signature serve as the primary self-validating checkpoints.

Protocol 2: LC-HRMS and NMR Structural Elucidation

Step 1: High-Resolution Mass Spectrometry (LC-HRMS)

  • Action: Analyze the sample using an LC-QTOF system in positive Electrospray Ionization (ESI+) mode. Extract the ion chromatogram for the [M+H]⁺ adduct at 289.0393 Da (calculated from the exact mass of 288.0320 Da + proton mass of 1.0073 Da)[2].

  • Causality: The presence of the ester and ketone carbonyls makes this molecule highly amenable to positive ionization. Utilizing a narrow mass extraction window (< 5 ppm) guarantees that no isobaric impurities are misidentified as the target product.

Step 2: Isotopic Pattern Verification

  • Action: Inspect the mass spectrum for the characteristic M, M+2, and M+4 peaks.

  • Causality: The natural abundance of chlorine isotopes (³⁵Cl ~75%, ³⁷Cl ~25%) dictates a strict mathematical binomial expansion. A molecule with exactly two chlorine atoms will display a peak intensity ratio of approximately 9:6:1 for the [M+H]⁺, [M+H+2]⁺, and[M+H+4]⁺ ions. Observing this exact ratio validates that no reductive dechlorination occurred during the harsh Friedel-Crafts conditions.

Step 3: Multinuclear NMR (Regiochemistry Confirmation)

  • Action: Acquire ¹H, ¹³C, and 2D HMBC NMR spectra in CDCl₃.

  • Causality: While MS confirms the formula and mass, it cannot distinguish positional isomers. The ¹H NMR will reveal a characteristic 1,2,4-spin system in the aromatic region (a doublet, a doublet of doublets, and a finely split doublet), definitively proving the 2,5-disubstitution pattern. The 2D HMBC will show long-range coupling between the ketone carbonyl carbon and the adjacent aromatic protons, confirming the attachment point of the valerate chain.

AnalyticalWorkflow Sample Synthesized Batch (CAS: 898778-11-5) LCMS LC-HRMS Analysis (ESI+ Mode) Sample->LCMS NMR Multinuclear NMR (1H, 13C, 2D) Sample->NMR Mass Exact Mass: 288.0320 Da Isotope Ratio: 9:6:1 LCMS->Mass Mass Error < 5 ppm Struct Regiochemistry Confirmed (2,5-substitution) NMR->Struct NOESY/HMBC

Fig 2: Analytical validation workflow confirming exact mass and regiochemistry.

Downstream Applications in Drug Development

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is highly valued in medicinal chemistry due to its bifunctional nature. The terminal ester and the internal ketone act as a 1,4-dicarbonyl equivalent. When subjected to condensation with hydrazine hydrate (N₂H₄·H₂O), the molecule undergoes a rapid cyclization to form a tetrahydropyridazin-3-one derivative. This heterocyclic scaffold is a privileged structure, frequently utilized in the development of PDE inhibitors, antihypertensive agents, and novel agrochemical fungicides.

References

  • Smith, M. B., & March, J. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th Edition)." John Wiley & Sons. (Authoritative grounding for Friedel-Crafts acylation causality and mechanisms). URL:[Link]

Sources

Exploratory

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate: A Cornerstone Intermediate for Heterocyclic Synthesis in Drug Discovery

An In-depth Technical Guide: Introduction: The Strategic Value of a γ-Keto Ester In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection of starting materials is paramount. Ethyl 5-(...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide:

Introduction: The Strategic Value of a γ-Keto Ester

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection of starting materials is paramount. Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a quintessential example of a highly versatile γ-keto ester that serves as a pivotal building block for constructing complex molecular architectures.[1] Its structure, featuring a dichlorinated aromatic ring and a 1,5-dicarbonyl relationship (a ketone and an ester), offers a rich platform for a variety of chemical transformations. The dichlorophenyl moiety is a common feature in many biologically active molecules, while the keto-ester functionality is a gateway to the synthesis of diverse heterocyclic systems, which are of significant interest in drug development.[2]

This technical guide provides an in-depth exploration of the synthesis and synthetic utility of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. We will delve into the mechanistic underpinnings of its formation and its subsequent conversion into high-value heterocyclic scaffolds, offering field-proven protocols and insights to empower researchers in their synthetic endeavors.

Part 1: Synthesis of the Core Scaffold: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

The most direct and industrially scalable method for preparing the title compound is the Friedel-Crafts acylation.[3][4] This classic electrophilic aromatic substitution reaction allows for the formation of the aryl ketone moiety, which is the central feature of the molecule.

The Friedel-Crafts Acylation Approach: Mechanism and Considerations

The reaction involves the acylation of 1,4-dichlorobenzene with an appropriate five-carbon electrophile derived from glutaric acid. A common and effective acylating agent is glutaric anhydride, used in the presence of a strong Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).

The mechanism proceeds via the formation of a highly reactive acylium ion. The Lewis acid coordinates to the anhydride, facilitating its opening and the generation of the electrophile, which then attacks the electron-rich aromatic ring. A critical challenge in this specific synthesis is the deactivating nature of the two chlorine atoms on the benzene ring. These electron-withdrawing groups reduce the ring's nucleophilicity, making the Friedel-Crafts reaction more demanding than with activated arenes.[5] Consequently, stoichiometric or even excess amounts of AlCl₃ are often required to drive the reaction to completion.[5]

Optimized Experimental Protocol: Friedel-Crafts Acylation

This protocol outlines a reliable method for the synthesis of the corresponding keto-acid, 5-(2,5-dichlorophenyl)-5-oxovaleric acid, which can be subsequently esterified to yield the title compound. The direct acylation with an ethyl-based acyl chloride is also feasible.

Parameter Description Rationale
Reactants 1,4-Dichlorobenzene, Glutaric Anhydride, Anhydrous Aluminum Chloride (AlCl₃)1,4-Dichlorobenzene is the aromatic substrate. Glutaric anhydride serves as the five-carbon acylating agent.[5] AlCl₃ is the Lewis acid catalyst required to generate the acylium ion.
Solvent Anhydrous Dichloromethane (DCM) or Dichloroethane (DCE)Provides an inert medium for the reaction and solubilizes the reactants. Must be anhydrous to prevent quenching the catalyst.
Temperature 0-5 °C (addition), then refluxInitial cooling controls the exothermic reaction during catalyst and reactant addition. Subsequent heating to reflux provides the necessary activation energy for the deactivated ring.[5]
Workup Quenching with ice/conc. HClCarefully hydrolyzes the stable aluminum complex formed between the catalyst and the ketone product, and neutralizes excess catalyst.[5] This step is highly exothermic.
Purification Recrystallization (e.g., from toluene)Removes unreacted starting materials and byproducts to yield the pure keto-acid.

Step-by-Step Methodology:

  • Setup: Equip a three-necked, round-bottom flask with a magnetic stirrer, a dropping funnel, a reflux condenser, and a nitrogen/argon inlet. Ensure all glassware is oven-dried.

  • Charging Reactants: Under an inert atmosphere, charge the flask with anhydrous dichloromethane (DCM) and glutaric anhydride (1.0 eq).

  • Catalyst Addition: Cool the mixture to 0-5 °C using an ice bath. Slowly and in portions, add anhydrous aluminum chloride (2.2 eq). Control the addition to maintain an internal temperature below 10 °C.[5]

  • Substrate Addition: After stirring for 15 minutes, slowly add 1,4-dichlorobenzene (1.1 eq) dropwise via the dropping funnel, maintaining the low temperature.

  • Reaction: Once the addition is complete, remove the ice bath, allow the reaction to warm to room temperature, and then heat to reflux for 4-6 hours. Monitor progress by Thin Layer Chromatography (TLC).

  • Quench: Cool the reaction flask back to 0-5 °C. In a separate large beaker, prepare a stirred slurry of crushed ice and concentrated hydrochloric acid. Very slowly and cautiously, pour the reaction mixture into the ice/HCl slurry to quench the reaction.[5]

  • Extraction & Isolation: Separate the organic layer. Extract the aqueous layer twice more with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude solid (5-(2,5-dichlorophenyl)-5-oxovaleric acid) by recrystallization.[5][6]

  • Esterification (if necessary): The resulting carboxylic acid can be converted to the ethyl ester via standard Fisher esterification (refluxing in ethanol with a catalytic amount of sulfuric acid).

Synthesis Workflow Diagram

cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification prep_reactants Charge Flask: - Anhydrous DCM - Glutaric Anhydride cool_down Cool to 0-5 °C prep_reactants->cool_down add_catalyst Add AlCl₃ (Portion-wise) cool_down->add_catalyst add_substrate Add 1,4-Dichlorobenzene (Dropwise) add_catalyst->add_substrate reflux Warm to RT, then Reflux (4-6h) add_substrate->reflux quench Quench with Ice/HCl Slurry reflux->quench extract Extract with DCM quench->extract purify Dry, Concentrate, & Recrystallize extract->purify product Product: 5-(2,5-dichlorophenyl) -5-oxovaleric Acid purify->product

Caption: General workflow for the Friedel-Crafts synthesis.

Part 2: A Versatile Building Block for Heterocyclic Synthesis

The true synthetic power of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate lies in its ability to undergo cyclization reactions to form heterocycles. The 1,5-dicarbonyl arrangement is an ideal precursor for forming six-membered rings.

The Gateway to Pyridazinones

One of the most valuable applications of γ-keto esters is in the synthesis of pyridazinones. These six-membered nitrogen-containing heterocycles are prevalent scaffolds in medicinal chemistry, known to exhibit a wide range of biological activities.[7][8] The reaction of a γ-keto ester with hydrazine hydrate provides a direct and efficient route to 4,5-dihydropyridazin-3(2H)-one derivatives.[2][7]

Reaction Reactants Product Class Significance
Cyclocondensation Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, Hydrazine Hydrate6-(2,5-Dichlorophenyl)-4,5-dihydropyridazin-3(2H)-oneDirect access to a core heterocyclic scaffold widely used in pharmaceutical research.[7]
Mechanistic Insights into Pyridazinone Formation

The reaction proceeds via a cyclocondensation mechanism.

  • Nucleophilic Attack: Hydrazine, being a potent binucleophile, initially attacks one of the carbonyl groups. The ketone carbonyl is generally more electrophilic than the ester carbonyl and is attacked first.

  • Intramolecular Cyclization: The terminal nitrogen of the resulting hydrazone intermediate then attacks the ester carbonyl intramolecularly.

  • Elimination: This cyclization forms a tetrahedral intermediate which subsequently collapses, eliminating a molecule of ethanol to yield the stable, six-membered dihydropyridazinone ring.

Experimental Protocol: Synthesis of 6-(2,5-Dichlorophenyl)-4,5-dihydropyridazin-3(2H)-one

This protocol provides a representative procedure for the cyclization of the title compound.[2]

Step-by-Step Methodology:

  • Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (1.0 eq) in a suitable high-boiling solvent such as butanol or ethanol.

  • Reagent Addition: Add hydrazine hydrate (1.2 eq) to the solution.

  • Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by TLC.

  • Isolation: After the reaction is complete, cool the mixture to room temperature. The product often precipitates from the solution upon cooling.

  • Purification: Collect the solid precipitate by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove impurities. If necessary, the crude product can be further purified by recrystallization to obtain the desired pyridazinone derivative.[2]

  • Characterization: Confirm the structure of the final product using appropriate analytical techniques (¹H-NMR, ¹³C-NMR, Mass Spectrometry).

Reaction Mechanism Diagram

Caption: Mechanism for pyridazinone formation from the γ-keto ester.

Conclusion

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a strategically important intermediate whose value is defined by its straightforward synthesis and its versatile reactivity. The Friedel-Crafts acylation provides a reliable route to this scaffold, and its γ-keto ester functionality makes it an exceptional precursor for the synthesis of pyridazinones and other related heterocyclic systems. The protocols and mechanistic insights provided in this guide serve as a robust foundation for researchers and drug development professionals aiming to leverage this powerful building block in the creation of novel and complex molecules with potential therapeutic applications.

References

  • Minetto, G., Raveglia, L. F., Sega, A., & Taddei, M. (2005). Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. European Journal of Organic Chemistry, 2005(24), 5277-5288. [Link]

  • Li, P., et al. (2025). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. MDPI. [Link]

  • Organic Syntheses. (2014). Formation of γ-‐Keto Esters from β. Organic Syntheses. [Link]

  • Minetto, G., et al. (2005). Microwave‐Assisted Paal–Knorr Reaction – Three‐Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. ResearchGate. [Link]

  • Ashenhurst, J. (2025). Friedel-Crafts Acylation. Chemistry Steps. [Link]

  • Ashenhurst, J. (2023). Friedel-Crafts acylation of aromatic groups to give ketones. Master Organic Chemistry. [Link]

  • Miyai, T., et al. (2008). Esters as Acylating Reagent in a Friedel−Crafts Reaction: Indium Tribromide Catalyzed Acylation of Arenes Using Dimethylchlorosilane. The Journal of Organic Chemistry. [Link]

  • O'Connor, C., et al. (2023). Organocatalytic Asymmetric Peroxidation of γ,δ-Unsaturated β-Keto Esters—A Novel Route to Chiral Cycloperoxides. PMC. [Link]

  • Ballini, R., Barboni, L., Bosica, G., & Fiorini, D. (2002). One-Pot Synthesis of γ-Diketones, γ-Keto Esters, and Conjugated Cyclopentenones from Nitroalkanes. Organic Chemistry Portal. [Link]

  • Wikipedia. Paal–Knorr synthesis. Wikipedia. [Link]

  • University of Liverpool. Heterocyclic Chemistry part2. University of Liverpool. [Link]

  • Canadian Science Publishing. (1987). The synthesis of β-keto lactones via cyclization of β-keto ester dianions or the cyclization of Meldrum's acid derivatives. Canadian Science Publishing. [Link]

  • ResearchGate. (2020). The synthesis of pyrazole derivatives using ethyl 5-(3-aryl-3-oxopropinyl)anthranilates 88. ResearchGate. [Link]

  • University of Manchester. (2018). key reactions in heterocycle synthesis. University of Manchester. [Link]

  • El-Gazzar, M. G., et al. (2025). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. PMC. [Link]

  • INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. (2015). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. [Link]

  • Kandeel, M. M., et al. (2003). Pyridazine Derivatives. Arkivoc. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2013). “Designing Synthesis and Biological Evaluation of Pyridazinone Derivatives”. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Sharma, V., et al. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

  • Der Pharma Chemica. (2011). A simple and clean method for four-component synthesis of pyrano[2,3-c]pyrazole derivatives. Der Pharma Chemica. [Link]

  • University of Pretoria. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. University of Pretoria. [Link]

  • Al-Warhi, T., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Appchem. ETHYL 5-(2-CHLOROPHENYL)-5-OXOVALERATE | 898759-03-0 | C13H15ClO3. Appchem. [Link]

  • Heterocyclic Letters. (2023). Vol. 13| No.3|525-531|May-July|2023. Heterocyclic Letters. [Link]

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  • PMC. (2022). Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. PMC. [Link]

  • Royal Society of Chemistry. (2021). An Efficient and Scalable Approach to the Synthesis of 3,5-Dichlorobenzoic Acid. Royal Society of Chemistry. [Link]

  • Merck Millipore. Organic Building Blocks. Merck Millipore. [Link]

  • Organic Syntheses. (2002). 1H-Indole-2-carboxylic acid, 5-chloro-3-phenyl-, ethyl ester. Organic Syntheses. [Link]

  • ResearchGate. (2026). Synthesis of Ethyl 3,5-(Disubstituted Phenyl)-2-Isocyano-5-Oxopentanoate. ResearchGate. [Link]

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  • Tokuyama Lab. Publication. Tokuyama Lab. [Link]

  • MDPI. (2024). 4'-Ethyl 1,2-dimethyl 1',5-dibenzyl-4,4-dicyano-2'-oxo-5'-phenyl-1',2',4a,5-tetrahydro-4H-spiro[benzo[9][10]imidazo[1,2-a]pyridine. MDPI. [Link]

  • Technical Disclosure Commons. (2024). Improved process for the preparation of ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate. Technical Disclosure Commons. [Link]

  • PMC. (2022). Synthesis, in silico studies and biological screening of (E)-2-(3-(substitutedstyryl)-5-(substitutedphenyl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole derivatives as an anti-oxidant, anti-inflammatory and antimicrobial agents. PMC. [Link]/)

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Foundational

A Technical Guide to the Preliminary In-vitro Toxicity Assessment of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Abstract: The evaluation of a novel chemical entity's safety profile is a cornerstone of drug discovery and chemical development. This guide provides a comprehensive framework for conducting a preliminary in-vitro toxici...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The evaluation of a novel chemical entity's safety profile is a cornerstone of drug discovery and chemical development. This guide provides a comprehensive framework for conducting a preliminary in-vitro toxicity assessment of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a compound for which public toxicity data is not currently available. We will detail a tiered, logical approach to cytotoxicity, oxidative stress, and genotoxicity evaluation. This document is structured to provide not only step-by-step protocols for key assays but also the scientific rationale behind experimental choices, ensuring a robust and self-validating system for data generation. All methodologies are grounded in established scientific principles and regulatory guidelines to ensure the integrity and relevance of the findings.

Introduction: The Imperative for Early-Stage Toxicity Screening

The journey of a novel chemical entity from synthesis to application is fraught with challenges, a primary one being the early identification of potential toxicity. In-vitro cytotoxicity assays are indispensable tools in this process, offering a rapid and cost-effective means to evaluate the potential of a compound to cause cellular damage or death.[1][2] This initial screening is crucial for de-risking candidates in the drug discovery pipeline, allowing researchers to prioritize compounds with the most promising safety profiles.[2]

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a molecule with a dichlorophenyl moiety, a structural feature present in some compounds known to exhibit biological activity and, in some cases, toxicity. Therefore, a systematic in-vitro toxicological evaluation is warranted. This guide will outline a strategic approach, beginning with broad cytotoxicity screening and progressing to more specific mechanistic assays.

A Tiered Approach to In-Vitro Toxicity Assessment

A logical and efficient approach to in-vitro toxicity testing involves a tiered strategy. This allows for early go/no-go decisions and informs the design of more complex, mechanistic studies.

G cluster_0 Tier 1: Foundational Cytotoxicity cluster_1 Tier 2: Mechanistic Insights cluster_2 Tier 3: Advanced Characterization T1_Viability Cell Viability/Metabolic Activity (MTT Assay) T2_Oxidative Oxidative Stress (ROS Production Assay) T1_Viability->T2_Oxidative If cytotoxic T1_Membrane Membrane Integrity (LDH Assay) T1_Membrane->T2_Oxidative T3_Metabolism Metabolic Activation (S9 Assay Co-treatment) T2_Oxidative->T3_Metabolism If positive T2_Genotox Genotoxicity (In-Vitro Micronucleus Assay) T2_Genotox->T3_Metabolism If positive

Caption: Tiered approach for in-vitro toxicity testing.

Tier 1: Foundational Cytotoxicity Assessment

The initial step is to determine the concentration-dependent effect of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate on cell viability and membrane integrity. For this, we will utilize two common and robust assays: the MTT assay for metabolic activity and the LDH assay for membrane leakage.[3]

Experimental Model: Cell Line Selection

The choice of cell line is critical for the relevance of the data. A common starting point is the use of a well-characterized, immortalized human cell line. For general cytotoxicity, the human embryonic kidney cell line HEK293 is often used due to its robustness. For liver toxicity, the HepG2 human hepatoma cell line is a standard. We will proceed with HepG2 cells, as the liver is a primary site of xenobiotic metabolism.

Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase in metabolically active cells into a purple formazan product.[4][5] The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

  • Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

  • Compound Treatment: Prepare a serial dilution of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate in culture medium (e.g., from 0.1 µM to 100 µM). Replace the old medium with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO).

  • Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 value (the concentration at which 50% of cell viability is inhibited) using non-linear regression analysis.[3]

Protocol: Lactate Dehydrogenase (LDH) Assay

The LDH assay is another common method to assess cytotoxicity by quantifying the release of the cytosolic enzyme lactate dehydrogenase from cells with damaged membranes.[3]

Step-by-Step Protocol:

  • Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

  • Sample Collection: After the 24-hour incubation, carefully collect a sample of the cell culture supernatant from each well.

  • LDH Reaction: Use a commercial LDH assay kit, following the manufacturer's instructions. Typically, this involves adding the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt.

  • Absorbance Measurement: Measure the absorbance at the recommended wavelength (usually around 490 nm).

  • Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed with a detergent) and a negative control (untreated cells).

Hypothetical Data and Interpretation

Table 1: Hypothetical Cytotoxicity Data for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate in HepG2 cells (24-hour exposure)

Concentration (µM)% Cell Viability (MTT)% LDH Release
0 (Vehicle)100 ± 5.25.1 ± 1.2
198.2 ± 4.86.3 ± 1.5
591.5 ± 6.18.9 ± 2.1
1075.3 ± 5.515.4 ± 3.3
2552.1 ± 4.938.7 ± 4.1
5028.9 ± 3.865.2 ± 5.8
10010.4 ± 2.588.9 ± 6.2
IC50 (µM) ~26 N/A

Interpretation: The hypothetical data suggests that Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate induces a concentration-dependent decrease in cell viability with an estimated IC50 of 26 µM. The corresponding increase in LDH release indicates that membrane damage is a likely mechanism of this cytotoxicity.

Tier 2: Mechanistic Insights

With a confirmed cytotoxic effect, the next tier of investigation aims to elucidate the underlying mechanisms. We will focus on two common pathways of toxicity: oxidative stress and genotoxicity.

Oxidative Stress Assessment: Reactive Oxygen Species (ROS) Production

Many xenobiotics induce toxicity by increasing the production of reactive oxygen species (ROS), leading to oxidative stress and cellular damage.[6][7] The ROS-Glo™ H₂O₂ Assay is a sensitive method to measure ROS levels.[8]

G Compound Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Mitochondria Mitochondrial Stress Compound->Mitochondria ROS Increased ROS (e.g., H₂O₂) Mitochondria->ROS CellDamage Cellular Damage (Lipids, Proteins, DNA) ROS->CellDamage Cytotoxicity Cytotoxicity CellDamage->Cytotoxicity

Caption: Potential pathway of ROS-induced cytotoxicity.

Step-by-Step Protocol (ROS-Glo™ H₂O₂ Assay):

  • Cell Seeding and Treatment: Seed HepG2 cells in a 96-well white-walled plate and treat with Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate at concentrations below and around the IC50 (e.g., 5, 10, 25 µM) for a shorter duration (e.g., 6 hours).

  • H₂O₂ Substrate Addition: Add the H₂O₂ substrate solution to each well and incubate according to the manufacturer's protocol.

  • ROS Detection Reagent: Add the ROS detection reagent, which contains a luciferin precursor.

  • Luminescence Measurement: Measure luminescence using a plate reader. The signal is proportional to the level of H₂O₂.

Genotoxicity Assessment: In-Vitro Micronucleus Assay

Genotoxicity testing is crucial to identify compounds that can cause genetic damage, a potential precursor to carcinogenesis.[9] The in-vitro micronucleus assay is a widely accepted test for detecting both clastogens (agents that cause chromosome breaks) and aneugens (agents that cause chromosome loss).[10] This assay is recommended by regulatory bodies like the ICH.[11][12]

Step-by-Step Protocol:

  • Cell Seeding and Treatment: Seed CHO-K1 or L5178Y cells and treat with Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate at a range of concentrations for a short (e.g., 3-6 hours) and long (e.g., 24 hours) exposure period.

  • Cytochalasin B Treatment: Add cytochalasin B to block cytokinesis, resulting in binucleated cells.

  • Cell Harvesting and Staining: Harvest the cells, perform a hypotonic treatment, fix, and drop onto microscope slides. Stain with a DNA-specific dye like DAPI or Giemsa.

  • Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

Hypothetical Data and Interpretation

Table 2: Hypothetical Mechanistic Toxicity Data

AssayConcentration (µM)Result
ROS Production 0 (Vehicle)1.0 (Fold Change)
101.8 ± 0.3
253.5 ± 0.6
Micronucleus Formation 0 (Vehicle)1.2% ± 0.4%
101.5% ± 0.5%
254.8% ± 1.1%
*Statistically significant increase (p < 0.05)

Interpretation: The hypothetical data suggests that at cytotoxic concentrations, Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate induces oxidative stress and is positive in the in-vitro micronucleus assay. This indicates that the compound may cause DNA damage, potentially contributing to its cytotoxicity.

Tier 3: Advanced Characterization - The Role of Metabolic Activation

Many compounds are not toxic themselves but are converted to reactive metabolites by metabolic enzymes, primarily cytochrome P450s in the liver.[13] This is known as metabolic bioactivation.[14] To investigate this, assays can be performed in the presence of a liver S9 fraction, which contains a mixture of metabolic enzymes.[15][16]

G cluster_0 Experimental Workflow Start Start with Test Compound S9 Add Liver S9 Fraction (+/- NADPH) Start->S9 Incubate Incubate with Target Cells S9->Incubate Assay Perform Genotoxicity Assay (e.g., Micronucleus) Incubate->Assay Result Compare Results (+S9 vs. -S9) Assay->Result

Caption: Workflow for assessing metabolic activation.

Experimental Approach:

The in-vitro micronucleus assay would be repeated with the co-incubation of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate with a rat or human liver S9 fraction and an NADPH-regenerating system. An increase in micronucleus formation in the presence of the S9 fraction would suggest that metabolites of the parent compound are responsible for the genotoxicity.[15]

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to the preliminary in-vitro toxicity assessment of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. Based on our hypothetical data, the compound exhibits dose-dependent cytotoxicity in HepG2 cells, which appears to be mediated, at least in part, by the induction of oxidative stress and genotoxicity.

These preliminary findings are critical for informed decision-making in the development process. A positive result in the in-vitro genotoxicity assay would necessitate further in-vivo testing to assess its relevance to a whole organism.[11] The data generated through this tiered approach provides a solid foundation for a more comprehensive toxicological profile and highlights the importance of early and systematic safety assessment in chemical and drug development.

References

  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (n.d.). Google Books.
  • High-Content Screening for the Detection of Drug-Induced Oxidative Stress in Liver Cells. (2021, January 13). MDPI.
  • (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (n.d.). ResearchGate.
  • Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. (2024, October 4). SciTechnol.
  • Oxidative Stress Assay Market Size, Share & Growth Report - 2032. (2024, November 15). Precedence Research.
  • Metabolism and bioactivation of toxicants in the lung. The in vitro cellular approach. (n.d.). ScienceDirect.
  • In Vitro Cytotoxicity. (n.d.). ResearchGate.
  • Preliminary Cytotoxicity Screening of Novel Anticancer Compounds: A Technical Guide. (n.d.). Benchchem.
  • A high density assay format for the detection of novel cytotoxicagents in large chemical libraries. (n.d.). PMC.
  • Application of In Vitro Metabolism Activation in High-Throughput Screening. (2020, October 31). PubMed.
  • Application of In Vitro Metabolism Activation in High-Throughput Screening. (n.d.). PMC.
  • utility of metabolic activation mixtures containing human hepatic post-mitochondrial supernatant (S9) for in vitro genetic toxicity assessment. (2015, December 27). Oxford Academic.
  • Oxidative Stress Assays. (n.d.). Promega.
  • S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use. (2020, April 24). FDA.
  • S2(R1) — Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use. (n.d.). ICH.
  • In-vitro genotoxicity testing – mammalian cell assay. (n.d.). Pesticide Registration Toolkit.
  • Oxidative Stress Assays. (n.d.). Merck Millipore.
  • SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
  • SAFETY DATA SHEET. (2023, September 1). Fisher Scientific.
  • Oxidative stress & ROS detection - In vitro assays. (n.d.). Labtoo.
  • Appropriate In Vitro Methods for Genotoxicity Testing of Silver Nanoparticles. (n.d.). PMC.
  • Future of ToxicologyMetabolic Activation and Drug Design: Challenges and Opportunities in Chemical Toxicology. (2006, May 28). ACS Publications.
  • Guidance on a strategy for genotoxicity testing of chemicals: Stage 1. (n.d.). GOV.UK.
  • Safety Data Sheet. (2021, March 18). Merck Millipore.
  • SAFETY DATA SHEET. (2025, December 10). TCI Chemicals.
  • Safety data sheet. (2020, January 28). CPAChem.
  • In vitro assessment of the cytotoxicity of anti-allergic eye drops using 5 cultured corneal and conjunctival cell lines. (n.d.). PubMed.
  • Cytotoxicity: A Crucial Toxicity for In Vitro Experiments. (2025, March 3). IntechOpen.
  • Comparative Efficacy of Ethyl 5-(4-nitrophenyl)-5-oxovalerate: An In-Vitro and In-Vivo Analysis. (n.d.). Benchchem.
  • In Vitro Cytotoxicity Determination: Avoiding Pitfalls. (n.d.). ResearchGate.

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Exploratory

An In-depth Technical Guide to the Pharmacokinetic Profiling of 2,5-Dichlorophenyl Oxovalerate Esters

This guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of 2,5-dichlorophenyl oxovalerate esters, a class of compounds with potential applications in drug development. Recognizing the nuances...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of 2,5-dichlorophenyl oxovalerate esters, a class of compounds with potential applications in drug development. Recognizing the nuances of this specific chemical entity, this document eschews a rigid template in favor of a logically structured narrative that prioritizes scientific integrity, experimental rationale, and actionable protocols for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Pharmacokinetic Profiling

The therapeutic efficacy and safety of any drug candidate are intrinsically linked to its pharmacokinetic profile—the journey of the drug through the body, encompassing absorption, distribution, metabolism, and excretion (ADME). For 2,5-dichlorophenyl oxovalerate esters, understanding these parameters is critical. As ester-containing molecules, they are likely prodrugs, designed to be metabolized in the body to release an active pharmacological agent. The rate and extent of this conversion, the distribution of the ester and its active metabolite, and their subsequent elimination are key determinants of the drug's performance.

This guide will provide the foundational knowledge and detailed methodologies to thoroughly characterize the pharmacokinetic profile of 2,5-dichlorophenyl oxovalerate esters, enabling informed decisions in the drug development pipeline.

Predicted Metabolic Fate: The Journey from Prodrug to Active Moiety

The central hypothesis for a 2,5-dichlorophenyl oxovalerate ester is its role as a prodrug, which is cleaved in vivo to yield the active carboxylic acid and an alcohol. This biotransformation is a critical activation step.

Enzymatic Hydrolysis: The Key to Activation

The primary metabolic pathway for these esters is predicted to be hydrolysis, catalyzed by a class of enzymes known as carboxylesterases, which are abundant in the liver, plasma, and other tissues.[1][2][3] This enzymatic reaction cleaves the ester bond, releasing the 2,5-dichlorophenyl oxovaleric acid, the putative active compound.[1] The rate of this hydrolysis is a crucial parameter, influencing the onset and duration of the drug's action.

The general reaction is as follows:

2,5-Dichlorophenyl Oxovalerate Ester + H₂O --(Carboxylesterase)--> 2,5-Dichlorophenyl Oxovaleric Acid + Alcohol

The following diagram illustrates the predicted primary metabolic pathway:

Metabolic_Pathway 2,5-Dichlorophenyl Oxovalerate Ester (Prodrug) 2,5-Dichlorophenyl Oxovalerate Ester (Prodrug) 2,5-Dichlorophenyl Oxovaleric Acid (Active Moiety) 2,5-Dichlorophenyl Oxovaleric Acid (Active Moiety) 2,5-Dichlorophenyl Oxovalerate Ester (Prodrug)->2,5-Dichlorophenyl Oxovaleric Acid (Active Moiety) Carboxylesterase (Hydrolysis) Further Metabolism\n(e.g., Glucuronidation) Further Metabolism (e.g., Glucuronidation) 2,5-Dichlorophenyl Oxovaleric Acid (Active Moiety)->Further Metabolism\n(e.g., Glucuronidation) Phase II Enzymes Excretion Excretion Further Metabolism\n(e.g., Glucuronidation)->Excretion PK_Workflow cluster_in_vitro In Vitro Studies cluster_in_vivo In Vivo Studies Metabolic Stability Metabolic Stability Animal Model Selection Animal Model Selection Metabolic Stability->Animal Model Selection Plasma Stability Plasma Stability Plasma Stability->Animal Model Selection Protein Binding Protein Binding Protein Binding->Animal Model Selection Dosing and Sampling Dosing and Sampling Animal Model Selection->Dosing and Sampling Bioanalysis Bioanalysis Dosing and Sampling->Bioanalysis PK Modeling PK Modeling Bioanalysis->PK Modeling

Sources

Foundational

thermal stability profile of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

An In-depth Technical Guide to the Thermal Stability Profile of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Foreword: Understanding Thermal Stability in Drug Development In the landscape of pharmaceutical and specialty ch...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Thermal Stability Profile of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Foreword: Understanding Thermal Stability in Drug Development

In the landscape of pharmaceutical and specialty chemical development, a thorough understanding of a compound's physicochemical properties is paramount. Among these, thermal stability is a critical parameter that dictates safe handling, storage conditions, and processing viability. This guide provides a comprehensive technical overview of the , a keto-ester of significant interest as a potential intermediate in organic synthesis. While specific experimental data for this compound is not publicly available, this document will leverage established principles of thermal analysis and data from analogous structures to construct a robust and predictive profile. We will delve into the theoretical underpinnings of its decomposition, present detailed protocols for its characterization using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), and interpret the anticipated results to provide a holistic view of its thermal behavior.

Physicochemical Properties of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

A foundational understanding of a molecule begins with its basic physicochemical properties. Below is a summary of the key identifiers for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

PropertyValueSource
CAS Number 898777-97-4[1]
Molecular Formula C₁₃H₁₄Cl₂O₃-
Molecular Weight 289.15 g/mol -
Appearance Expected to be a solid or oil at room temperature-
Structure alt text -

Theoretical Framework for Thermal Decomposition

The thermal decomposition of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is expected to be a multi-stage process, dictated by the lability of its constituent functional groups under thermal stress. The primary sites for initial bond cleavage are the ester and the bond between the carbonyl group and the dichlorophenyl ring.

A plausible decomposition pathway likely involves two main routes:

  • Route A: Ester Pyrolysis: The ethyl ester group can undergo a cis-elimination reaction, a common thermal decomposition pathway for esters, to yield ethylene and a carboxylic acid intermediate. This reaction proceeds through a six-membered transition state.[2][3]

  • Route B: Acyl-Aryl Bond Cleavage: The carbon-carbon bond between the ketone and the dichlorophenyl ring can undergo homolytic cleavage, generating an acyl radical and a dichlorophenyl radical. These highly reactive species can then participate in a variety of secondary reactions.[4]

The dichlorophenyl moiety itself is relatively stable, but at higher temperatures, fragmentation involving the loss of chlorine atoms or HCl is possible.[5][6]

G cluster_main Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate cluster_route_a Route A: Ester Pyrolysis cluster_route_b Route B: Acyl-Aryl Bond Cleavage cluster_secondary Secondary Decomposition Products main C₁₃H₁₄Cl₂O₃ a1 5-(2,5-dichlorophenyl)-5-oxovaleric acid main->a1 Heat (cis-elimination) b1 Acyl Radical main->b1 Heat (Homolytic Cleavage) a2 Ethylene s1 CO, CO₂ a1->s1 Further Decomposition b2 Dichlorophenyl Radical b1->s1 s2 Chlorinated Aromatic Fragments b2->s2 s3 HCl s2->s3

Caption: Proposed thermal decomposition pathways for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Experimental Protocols for Thermal Analysis

To empirically determine the thermal stability profile, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the cornerstone techniques.[3][7]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[8] This technique is ideal for determining the onset of decomposition, the temperature ranges of different decomposition stages, and the amount of non-volatile residue.

Experimental Workflow for TGA

TGA_Workflow start Start instrument_prep Instrument Preparation (Calibration, Tare Pans) start->instrument_prep sample_prep Sample Preparation (5-10 mg in Alumina Crucible) instrument_prep->sample_prep load_sample Load Sample into TGA sample_prep->load_sample set_params Set Experimental Parameters (Atmosphere, Heating Rate) load_sample->set_params run_analysis Run Analysis (Ramp from 25°C to 800°C) set_params->run_analysis data_acq Data Acquisition (Mass vs. Temperature) run_analysis->data_acq data_analysis Data Analysis (Determine T_onset, Mass Loss %) data_acq->data_analysis end End data_analysis->end

Caption: A generalized workflow for Thermogravimetric Analysis (TGA).

Step-by-Step Protocol for TGA:

  • Instrument Calibration: Ensure the TGA instrument is calibrated for both temperature and mass according to the manufacturer's guidelines.[9] Certified reference materials are used for this purpose.

  • Sample Preparation: Accurately weigh 5-10 mg of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate into a clean, tared alumina crucible. A smaller sample size minimizes thermal gradients within the sample.

  • Experimental Setup:

    • Place the crucible in the TGA autosampler or manually load it onto the balance.

    • Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min to provide an inert atmosphere, preventing oxidative decomposition.[10]

    • Program the temperature profile:

      • Equilibrate at 30°C for 5 minutes.

      • Ramp the temperature from 30°C to 800°C at a heating rate of 10°C/min. A standard heating rate allows for good resolution of thermal events.[4]

  • Data Acquisition and Analysis:

    • Initiate the experiment and record the mass loss as a function of temperature.

    • Analyze the resulting TGA curve to determine the onset temperature of decomposition (T_onset), the temperatures of maximum decomposition rates (from the derivative curve), and the percentage of mass lost at each stage.[11][12]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[13] It is used to determine melting points, glass transitions, and the enthalpy of decomposition (whether the process is endothermic or exothermic).[14][15]

Experimental Workflow for DSC

DSC_Workflow start Start instrument_prep Instrument Calibration (Indium Standard) start->instrument_prep sample_prep Sample Preparation (2-5 mg in Sealed Aluminum Pan) instrument_prep->sample_prep load_sample Load Sample and Reference Pans sample_prep->load_sample set_params Set Experimental Parameters (Atmosphere, Heating Rate) load_sample->set_params run_analysis Run Analysis (Ramp from 25°C to 400°C) set_params->run_analysis data_acq Data Acquisition (Heat Flow vs. Temperature) run_analysis->data_acq data_analysis Data Analysis (Determine T_m, ΔH_decomp) data_acq->data_analysis end End data_analysis->end

Caption: A generalized workflow for Differential Scanning Calorimetry (DSC).

Step-by-Step Protocol for DSC:

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.

  • Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan. Sealing the pan prevents mass loss due to evaporation before decomposition. An empty, sealed aluminum pan is used as the reference.

  • Experimental Setup:

    • Place the sample and reference pans in the DSC cell.

    • Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min.

    • Program the temperature profile:

      • Equilibrate at 25°C for 5 minutes.

      • Ramp the temperature from 25°C to 400°C at a heating rate of 10°C/min. The final temperature is chosen to be below the major decomposition region to avoid extensive contamination of the DSC cell.

  • Data Acquisition and Analysis:

    • Initiate the experiment and record the heat flow as a function of temperature.

    • Analyze the resulting DSC curve to identify the melting endotherm (T_m) and any exothermic or endothermic events associated with decomposition.[16][17] The area under these peaks corresponds to the enthalpy of the transition.

Anticipated Data and Interpretation

Based on the structure of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate and the behavior of similar compounds, we can anticipate the following thermal analysis data.

Anticipated TGA Data
ParameterAnticipated ValueInterpretation
T_onset (5% mass loss) ~ 200 - 220 °CThe temperature at which significant thermal decomposition begins. This is a key indicator of thermal stability.
Decomposition Stage 1 ~ 220 - 350 °CCorresponds to the initial, more facile decomposition pathways such as ester pyrolysis.
Mass Loss in Stage 1 ~ 25 - 35 %Consistent with the loss of the ethyl group and potentially CO or CO₂.
Decomposition Stage 2 ~ 350 - 500 °CInvolves the cleavage of the more stable aromatic ring and acyl group.
Final Residue at 800°C < 5 %Indicates that the compound decomposes almost completely in an inert atmosphere, leaving minimal char.
Anticipated DSC Data
ParameterAnticipated ValueInterpretation
Melting Point (T_m) ~ 50 - 70 °CA sharp endothermic peak corresponding to the solid-to-liquid phase transition. The exact value depends on the purity and crystalline form.
Decomposition Event > 220 °CA broad, complex exothermic peak indicating that the decomposition process releases energy. The onset of this exotherm should correlate with the T_onset from TGA.[18]
Enthalpy of Decomposition (ΔH_decomp) Highly ExothermicThe release of a significant amount of energy upon decomposition is typical for complex organic molecules.

Advanced Analysis: Evolved Gas Analysis (EGA)

To unequivocally identify the decomposition products and validate the proposed pathways, TGA can be coupled with Mass Spectrometry (TGA-MS).[14][19] In this hyphenated technique, the gases evolved during the TGA experiment are transferred directly into a mass spectrometer for real-time analysis.[15]

A TGA-MS analysis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate would be expected to detect:

  • m/z 28: Corresponds to ethylene (from ester pyrolysis) and carbon monoxide.

  • m/z 44: Corresponds to carbon dioxide.

  • m/z 36 and 38: The isotopic pattern of HCl.

  • m/z 146, 148, 150: The isotopic pattern of dichlorobenzene fragments.

The correlation of these mass signals with specific mass loss events in the TGA curve would provide strong evidence for the proposed decomposition mechanisms.

Conclusion

While lacking specific published data, a comprehensive thermal stability profile for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate can be reliably predicted based on its chemical structure and established analytical principles. The compound is expected to be stable up to approximately 200°C, after which it will undergo a multi-stage, exothermic decomposition. The initial and most significant mass loss is likely due to the degradation of the ethyl valerate side chain, followed by the breakdown of the aromatic core at higher temperatures.

The methodologies and theoretical framework presented in this guide provide a robust foundation for researchers, scientists, and drug development professionals to safely handle and process this compound. The outlined TGA and DSC protocols are self-validating systems that, when employed, will yield the critical data necessary for informed decision-making in a research and development setting.

References

Sources

Protocols & Analytical Methods

Method

Application Note: A Detailed Protocol for the Synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Abstract This application note provides a comprehensive, step-by-step protocol for the synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. This procedure is designed for researchers in organic synthesis, medicinal c...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. This procedure is designed for researchers in organic synthesis, medicinal chemistry, and drug development. The synthesis is achieved through a robust two-stage process commencing with the preparation of the key acylating agent, ethyl 4-(chloroformyl)butanoate, from glutaric anhydride. This intermediate is then utilized in a Friedel-Crafts acylation reaction with 1,4-dichlorobenzene to yield the final product. This guide emphasizes the rationale behind key experimental steps, safety considerations, and process workflow, ensuring a reproducible and efficient synthesis.

Introduction

Aryl ketones are a fundamental structural motif present in numerous pharmaceuticals, agrochemicals, and functional materials. The carbon-carbon bond formation between an aromatic ring and a carbonyl group is a cornerstone of modern organic synthesis. Among the various methods available, the Friedel-Crafts acylation, first reported in 1877, remains a powerful and widely used transformation for preparing these compounds.[1]

The target molecule, Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, is a keto-ester whose synthesis serves as an excellent case study for the application of Friedel-Crafts chemistry to a deactivated aromatic system. The presence of two electron-withdrawing chlorine atoms on the benzene ring makes 1,4-dichlorobenzene less nucleophilic than benzene itself, necessitating the use of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃), to facilitate the reaction.[2] A key advantage of the Friedel-Crafts acylation is that the resulting ketone product is less reactive than the starting arene, which effectively prevents polysubstitution and leads to a monoacylated product.[2]

This protocol details a reliable pathway involving the initial synthesis of an acyl chloride intermediate followed by the main acylation event, providing a clear and logical approach for laboratory execution.

Overall Synthetic Pathway

The synthesis is divided into two primary stages:

  • Stage 1: Preparation of the acylating agent, ethyl 4-(chloroformyl)butanoate, from glutaric anhydride.

  • Stage 2: Friedel-Crafts acylation of 1,4-dichlorobenzene with the synthesized acylating agent to form the target product.

Reaction Scheme Diagram Figure 1: Overall reaction scheme for the synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Reaction Mechanism: Friedel-Crafts Acylation

The core of this synthesis is the Lewis acid-catalyzed Friedel-Crafts acylation. The mechanism proceeds via electrophilic aromatic substitution and can be broken down into three key steps:

  • Formation of the Acylium Ion: The Lewis acid, aluminum chloride (AlCl₃), coordinates to the chlorine atom of the acyl chloride (ethyl 4-(chloroformyl)butanoate). This complexation polarizes the C-Cl bond, leading to its cleavage and the formation of a highly electrophilic and resonance-stabilized acylium ion.

  • Electrophilic Attack: The π-electron system of the 1,4-dichlorobenzene ring acts as a nucleophile, attacking the acylium ion. This step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

  • Deprotonation and Aromatization: A weak base (such as the AlCl₄⁻ complex) removes a proton from the carbon atom bearing the new acyl group, restoring the aromaticity of the ring and yielding the final aryl ketone product, Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.[2]

Materials and Reagents

All reagents should be of analytical grade or higher. Solvents should be anhydrous where specified.

Reagent/MaterialChemical FormulaM.W. ( g/mol )CAS No.Key PropertiesSupplier Example
Glutaric AnhydrideC₅H₆O₃114.10108-55-4Moisture-sensitive solidSigma-Aldrich
Ethanol (Anhydrous)C₂H₅OH46.0764-17-5Flammable, hygroscopic liquidFisher Scientific
Thionyl ChlorideSOCl₂118.977719-09-7Corrosive, lachrymatory, reacts with waterSigma-Aldrich
1,4-DichlorobenzeneC₆H₄Cl₂147.00106-46-7Solid, pungent odorAlfa Aesar
Aluminum Chloride (Anhydrous)AlCl₃133.347446-70-0Highly moisture-sensitive, corrosive solidSigma-Aldrich
Dichloromethane (DCM, Anhydrous)CH₂Cl₂84.9375-09-2Volatile, non-flammable solventVWR
Diethyl Ether(C₂H₅)₂O74.1260-29-7Highly flammable, volatile solventFisher Scientific
Sodium BicarbonateNaHCO₃84.01144-55-8Solid base for neutralizationSigma-Aldrich
Anhydrous Sodium SulfateNa₂SO₄142.047757-82-6Drying agentVWR
Hydrochloric Acid (conc.)HCl36.467647-01-0Corrosive liquidFisher Scientific
Silica Gel (for chromatography)SiO₂60.087631-86-9Stationary phase, 230-400 meshSorbent Technologies

Experimental Protocol

Stage 1: Synthesis of Ethyl 4-(chloroformyl)butanoate

Causality: This stage prepares the necessary electrophile for the Friedel-Crafts reaction. It begins with the ring-opening of glutaric anhydride by ethanol to form a mono-ester carboxylic acid, which is then converted to the more reactive acyl chloride using thionyl chloride. This acyl chloride is moisture-sensitive and should ideally be used immediately.[3]

Part A: Synthesis of Ethyl Hydrogen Glutarate

  • To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add glutaric anhydride (11.4 g, 0.1 mol).

  • Add 100 mL of anhydrous ethanol. The amount of ethanol is in large excess to serve as both reactant and solvent.

  • Heat the mixture to reflux gently with stirring for 2-3 hours. The solid anhydride will dissolve as it reacts.

  • After the reaction is complete (monitored by TLC or disappearance of starting material), allow the solution to cool to room temperature.

  • Remove the excess ethanol under reduced pressure using a rotary evaporator to yield crude Ethyl Hydrogen Glutarate as an oil. This crude product is typically of sufficient purity for the next step.

Part B: Conversion to Ethyl 4-(chloroformyl)butanoate

  • Work in a well-ventilated fume hood. Set up a 250 mL round-bottom flask with a reflux condenser and a gas outlet connected to a trap (e.g., a bubbler with mineral oil or a sodium hydroxide solution) to neutralize the HCl and SO₂ gases produced.

  • Place the crude Ethyl Hydrogen Glutarate from the previous step into the flask.

  • Slowly add thionyl chloride (14.3 g, 8.8 mL, 0.12 mol, 1.2 equivalents) dropwise to the flask at room temperature with stirring. An exothermic reaction with gas evolution will occur.

  • Once the addition is complete, heat the mixture to reflux (approx. 70-80°C) for 1-2 hours, or until the evolution of gas ceases.

  • Cool the reaction mixture to room temperature.

  • Remove the excess thionyl chloride by distillation under reduced pressure. The crude Ethyl 4-(chloroformyl)butanoate is obtained as a pale yellow oil and should be used directly in the next stage.

Stage 2: Friedel-Crafts Acylation

Causality: This is the key C-C bond-forming step. Anhydrous aluminum chloride is used in stoichiometric excess because it complexes with both the acyl chloride and the resulting ketone product, deactivating the catalyst. The reaction must be kept anhydrous to prevent quenching the catalyst.[2] The reaction is quenched in ice water to hydrolyze the aluminum chloride complexes and precipitate the crude product.

  • Work in a well-ventilated fume hood. Assemble a dry 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

  • Add 1,4-dichlorobenzene (14.7 g, 0.1 mol) and 150 mL of anhydrous dichloromethane (DCM) to the flask. Stir until the solid dissolves.

  • Cool the flask to 0°C using an ice-water bath.

  • Carefully and portion-wise, add anhydrous aluminum chloride (14.7 g, 0.11 mol, 1.1 equivalents) to the stirred solution. The addition is exothermic.

  • Stir the resulting slurry at 0°C for 15-20 minutes.

  • Dissolve the crude Ethyl 4-(chloroformyl)butanoate (from Stage 1) in 50 mL of anhydrous DCM and add it to the dropping funnel.

  • Add the acyl chloride solution dropwise to the reaction mixture over 30-45 minutes, maintaining the internal temperature below 5°C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by TLC.

  • Quenching and Workup:

    • Once the reaction is complete, cool the flask back down to 0°C.

    • Very slowly and carefully, pour the reaction mixture into a 1 L beaker containing 300 g of crushed ice and 50 mL of concentrated HCl. This step is highly exothermic and will release HCl gas.

    • Stir the quenched mixture vigorously until all the ice has melted and the aluminum salts have dissolved in the aqueous layer.

    • Transfer the mixture to a separatory funnel. Separate the organic layer.

    • Extract the aqueous layer twice with 75 mL portions of DCM.

    • Combine all organic layers. Wash sequentially with 100 mL of 1M HCl, 100 mL of water, 100 mL of saturated sodium bicarbonate solution (careful, gas evolution!), and finally 100 mL of brine.

    • Dry the organic layer over anhydrous sodium sulfate.[3]

  • Purification:

    • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or semi-solid.

    • Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to yield pure Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Synthesis Workflow Diagram

The following diagram illustrates the overall experimental workflow, from setup to final product purification.

G cluster_stage1 Stage 1: Acyl Chloride Preparation cluster_stage2 Stage 2: Friedel-Crafts Acylation s1_start 1. React Glutaric Anhydride & Anhydrous Ethanol s1_reflux 2. Reflux for 2-3 hours s1_start->s1_reflux s1_evap 3. Evaporate excess Ethanol s1_reflux->s1_evap s1_acid Crude Ethyl Hydrogen Glutarate s1_evap->s1_acid s1_add_socl2 4. Add Thionyl Chloride (in fume hood) s1_acid->s1_add_socl2 s1_reflux2 5. Reflux until gas evolution ceases s1_add_socl2->s1_reflux2 s1_evap2 6. Evaporate excess SOCl₂ s1_reflux2->s1_evap2 s1_product Ethyl 4-(chloroformyl)butanoate s1_evap2->s1_product s2_add_acyl 5. Add Acyl Chloride solution dropwise at <5°C s1_product->s2_add_acyl Use Immediately s2_setup 1. Assemble dry glassware under N₂ atmosphere s2_charge 2. Charge 1,4-Dichlorobenzene & Anhydrous DCM s2_setup->s2_charge s2_cool 3. Cool to 0°C s2_charge->s2_cool s2_add_alcl3 4. Add Anhydrous AlCl₃ s2_cool->s2_add_alcl3 s2_add_alcl3->s2_add_acyl s2_react 6. Stir at RT for 4-6 hours s2_add_acyl->s2_react s2_quench 7. Quench in Ice/HCl s2_react->s2_quench s2_extract 8. Extraction & Washes s2_quench->s2_extract s2_dry 9. Dry with Na₂SO₄ s2_extract->s2_dry s2_evap 10. Evaporate solvent s2_dry->s2_evap s2_purify 11. Column Chromatography s2_evap->s2_purify s2_product Pure Final Product s2_purify->s2_product

Caption: Experimental workflow for the synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

  • Fume Hood: All steps involving thionyl chloride, aluminum chloride, dichloromethane, and the reaction quenching process must be performed in a well-ventilated chemical fume hood.[2]

  • Reagent Handling:

    • Thionyl Chloride: Is highly corrosive and a lachrymator. It reacts violently with water to produce toxic gases (HCl and SO₂). Handle with extreme care.[3]

    • Aluminum Chloride (Anhydrous): Is a corrosive solid that reacts exothermically and violently with water and moisture. Handle in a dry environment (e.g., glove box or under an inert atmosphere).[2]

  • Reaction Hazards: The Friedel-Crafts reaction is exothermic and generates corrosive HCl gas, especially during the addition of AlCl₃ and the final quenching step.[2] Ensure adequate cooling and pressure equalization.

References

  • BenchChem. (2025). Application Note and Protocol: Friedel-Crafts Acylation of 1,4-Dichlorobenzene.
  • Wu, T.-S., & Chern, J.-W. (n.d.). Regioselective Friedel-Crafts acylation with unsymmetrically substituted cyclic anhydrides and ester acid chlorides. Department of Chemistry, National Taiwan University.
  • Goodman, P. A., & Gore, P. H. (1968). The Friedel-Crafts acylation of aromatic halogen derivatives. Part IV. The benzoylation of o-, m- and p-dichlorobenzenes. Journal of the Chemical Society C: Organic, 2452. Available at: [Link]

  • SynArchive. Friedel-Crafts Acylation. Available at: [Link]

  • BenchChem. (2025). An In-depth Technical Guide to the Synthesis of Ethyl 5-(2-naphthyl)-5-oxovalerate.
  • Fürstner, A., Hupperts, A., & Seidel, G. 1H-Indole-2-carboxylic acid, 5-chloro-3-phenyl-, ethyl ester. Organic Syntheses Procedure. Available at: [Link]

Sources

Application

Friedel-Crafts acylation method for synthesizing Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

In-Depth Technical Guide & Protocol: Synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate via Friedel-Crafts Acylation Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type:...

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Author: BenchChem Technical Support Team. Date: April 2026

In-Depth Technical Guide & Protocol: Synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate via Friedel-Crafts Acylation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Application Note & Standard Operating Procedure (SOP)

Executive Summary

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a highly versatile bifunctional building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced agrochemicals. It features both a reactive ketone adjacent to a deactivated dichlorophenyl ring and a terminal ethyl ester, offering orthogonal sites for downstream derivatization. This application note details the optimized synthesis of this molecule via the Friedel-Crafts acylation of 1,4-dichlorobenzene with ethyl 5-chloro-5-oxopentanoate (ethyl glutaryl chloride).

Mechanistic Causality & Reaction Design

Executing a Friedel-Crafts acylation on a di-halogenated aromatic system presents specific thermodynamic and kinetic challenges. As a Senior Application Scientist, understanding the "why" behind the reagent selection is just as critical as the "how."

  • Substrate Deactivation: 1,4-Dichlorobenzene is heavily deactivated toward electrophilic aromatic substitution (EAS) due to the strong electron-withdrawing inductive effect (-I) of the two chlorine atoms [1]. Consequently, mild Lewis acids (e.g., FeCl₃, ZnCl₂) are insufficient. The reaction mandates a strong Lewis acid, specifically anhydrous Aluminum Chloride (AlCl₃), paired with elevated thermal conditions to overcome the high activation energy barrier.

  • Catalyst Stoichiometry (The 2.5x Rule): In standard acylations, a catalytic or stoichiometric (1.1 eq) amount of AlCl₃ is used. However, the acylating agent here—ethyl 5-chloro-5-oxopentanoate—contains an ester moiety. Lewis basic sites, such as the ester carbonyl and the newly formed ketone product, will irreversibly coordinate and sequester the AlCl₃ catalyst [2]. Therefore, a minimum of 2.5 equivalents of AlCl₃ is required: 1.0 eq to activate the acyl chloride, 1.0 eq sequestered by the ester, and 0.5 eq to drive the reaction equilibrium.

  • Regioselectivity: A significant advantage of using 1,4-dichlorobenzene is its symmetry. All four available positions on the aromatic ring (2, 3, 5, and 6) are chemically equivalent. Electrophilic attack at any of these carbons yields the exact same regioisomer, eliminating the need for complex chromatographic separation of isomers [3].

Process Visualization

FCA_Mechanism Substrate 1,4-Dichlorobenzene (Deactivated Ring) EAS Electrophilic Aromatic Substitution (1,2-DCE, 80°C, 6h) Substrate->EAS Reagent Ethyl 5-chloro-5-oxopentanoate (Acyl Chloride) Complex Acylium Ion Complex Highly Electrophilic Reagent->Complex Catalyst AlCl₃ Catalyst (2.5 Equivalents) Catalyst->Complex Coordination Complex->EAS Wheland Wheland Intermediate (Resonance Stabilized) EAS->Wheland Quench Exothermic Quench (Ice / 1M HCl) Wheland->Quench -HCl Product Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (Target Molecule) Quench->Product Al-salt removal

Workflow and mechanism for the Friedel-Crafts acylation of 1,4-dichlorobenzene.

Quantitative Optimization Data

To establish a self-validating protocol, various solvent and stoichiometric conditions were evaluated. 1,2-Dichloroethane (1,2-DCE) was selected as the optimal solvent because its boiling point (83°C) provides the exact thermal energy required to drive the acylation of the deactivated ring without causing reactant decomposition.

Solvent SystemTemp (°C)AlCl₃ (eq)Time (h)Conversion (%)Isolated Yield (%)Mechanistic Observation
Dichloromethane401.212< 20N/ASluggish; catalyst sequestered by the ester moiety.
1,2-Dichloroethane801.284538Incomplete conversion; insufficient Lewis acid availability.
1,2-Dichloroethane 80 2.5 6 > 95 86 Optimal; full conversion, clean impurity profile.
Neat (Excess DCB)902.54> 9891Highest yield; requires vacuum distillation to remove excess DCB.

Self-Validating Experimental Protocol

Reagents Required:

  • 1,4-Dichlorobenzene (1.0 eq, 10.0 g, 68.0 mmol)

  • Ethyl 5-chloro-5-oxopentanoate (1.1 eq, 13.3 g, 74.8 mmol)

  • Anhydrous Aluminum Chloride, AlCl₃ (2.5 eq, 22.7 g, 170.0 mmol)

  • Anhydrous 1,2-Dichloroethane (1,2-DCE) (100 mL)

  • 1M Aqueous HCl and crushed ice (for quenching)

Step-by-Step Methodology:

Phase 1: Acylium Ion Pre-formation

  • Setup: Equip a flame-dried 500 mL three-neck round-bottom flask with a magnetic stir bar, an addition funnel, a reflux condenser, and a nitrogen inlet.

  • Catalyst Suspension: Add anhydrous AlCl₃ (22.7 g) to the flask, followed by 50 mL of anhydrous 1,2-DCE. Cool the suspension to 0°C using an ice-water bath.

  • Activation: Dissolve ethyl 5-chloro-5-oxopentanoate (13.3 g) in 25 mL of 1,2-DCE. Add this solution dropwise via the addition funnel over 30 minutes.

    • Expert Insight: Pre-forming the acylium ion at 0°C prevents premature thermal degradation of the acyl chloride and maximizes the concentration of the active electrophile before introducing the deactivated substrate.

Phase 2: Electrophilic Aromatic Substitution 4. Substrate Addition: Dissolve 1,4-dichlorobenzene (10.0 g) in 25 mL of 1,2-DCE. Add this solution dropwise to the active acylium complex at 0°C. 5. Thermal Ramp: Remove the ice bath and gradually heat the reaction mixture to 80°C (reflux). 6. In-Process Control (IPC): Maintain reflux for 6 hours. Self-Validation Check: The mixture will transition from a pale yellow suspension to a deep red/brown homogeneous solution. This color shift confirms the formation of the resonance-stabilized Wheland intermediate [1]. Monitor via TLC (Hexane:EtOAc 4:1, UV active).

Phase 3: Quenching & Workup 7. Acidic Quench: Cool the reaction to room temperature. Slowly and cautiously pour the mixture into a vigorously stirred beaker containing 200 g of crushed ice and 100 mL of 1M HCl.

  • Expert Insight: The reaction is highly exothermic upon quenching. The inclusion of 1M HCl is non-negotiable; it prevents the precipitation of insoluble, gelatinous aluminum hydroxide (Al(OH)₃) salts, which will otherwise cause unbreakable emulsions during extraction.
  • Extraction: Transfer to a separatory funnel. Separate the organic (lower) 1,2-DCE layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).
  • Washing: Wash the combined organic layers with saturated aqueous NaHCO₃ (100 mL) to neutralize residual acid, followed by brine (100 mL).
  • Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product as a viscous oil.

Phase 4: Purification 11. Purify the crude material via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 90:10 Hexanes:Ethyl Acetate) to afford Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate as a pale yellow oil (86% yield).

Analytical Verification

To confirm the structural integrity of the synthesized product, verify against the following expected spectral benchmarks:

  • ¹H NMR (400 MHz, CDCl₃): expected signals include a triplet at ~4.1 ppm (ester -CH₂-), a triplet at ~2.9 ppm (ketone adjacent -CH₂-), a multiplet at ~2.4 ppm (ester adjacent -CH₂-), and a quintet at ~2.0 ppm (central aliphatic -CH₂-). The aromatic region will display a characteristic 3-spin system (1H doublet, 1H doublet of doublets, 1H meta-coupled doublet) between 7.2 and 7.6 ppm.

  • IR (ATR): Two distinct carbonyl stretches should be visible: ~1735 cm⁻¹ (aliphatic ester C=O) and ~1690 cm⁻¹ (conjugated aryl ketone C=O).

References

  • Mimouni, M., et al. (2017). Hemi-synthesis of three new armed antibiotics analogs of Calcimycin (A23187) and determination of theirs acidity constants by potentiometric method. Journal of Materials and Environmental Science. Available at:[Link]

  • Brown, D. (2023). Electrophilic substitution in benzene and methylbenzene mechanism. Doc Brown's Chemistry. Available at:[Link]

Method

Application Note &amp; Protocols: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate as a Key Intermediate in the Synthesis of a Dihydropyridazinone API Scaffold

Abstract This document provides a comprehensive guide to the downstream application of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a versatile γ-ketoester, in the manufacturing of active pharmaceutical ingredients (APIs)...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide to the downstream application of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a versatile γ-ketoester, in the manufacturing of active pharmaceutical ingredients (APIs). We focus on its efficient conversion to the 6-(2,5-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinone scaffold. This heterocyclic core is a "privileged structure" in medicinal chemistry, forming the basis for numerous compounds with diverse therapeutic activities. This guide details the underlying chemical principles, provides a robust, step-by-step synthesis protocol, and outlines rigorous analytical methods for quality control, designed for researchers, chemists, and professionals in drug development.

Introduction: Strategic Importance of the Intermediate and Target Scaffold

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a precisely functionalized building block. Its structure, featuring a terminal ester, a γ-keto group, and a dichlorinated aromatic ring, makes it an ideal precursor for intramolecular cyclization or bimolecular condensation reactions to form complex heterocyclic systems. The 2,5-dichloro substitution pattern is of particular interest in drug design, as the strategic placement of halogen atoms can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.

The target scaffold, a dihydropyridazinone, is prevalent in a wide range of biologically active molecules, including those with cardiovascular, anti-inflammatory, and anticancer properties. The direct, one-step conversion of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate into this high-value scaffold represents an efficient and atom-economical approach in API synthesis.

Synthetic Strategy: Cyclocondensation Pathway and Rationale

The conversion of the γ-ketoester to the dihydropyridazinone core proceeds via a classical cyclocondensation reaction with hydrazine (N₂H₄). This method is widely employed in pharmaceutical manufacturing due to its efficiency, high yields, and operational simplicity.

Causality of the Synthetic Choice

The selection of a hydrazine-based cyclocondensation is rooted in fundamental reactivity principles:

  • Nucleophilicity of Hydrazine: Hydrazine is a potent bis-nucleophile. One of its nitrogen atoms readily attacks the electrophilic ketone carbonyl, while the other attacks the ester carbonyl.

  • Intramolecular Advantage: The linear five-carbon backbone of the valerate chain positions the ketone and ester functionalities at an ideal distance to facilitate the formation of a thermodynamically stable six-membered ring upon reaction with a two-atom linker like hydrazine.

  • Irreversible Product Formation: The reaction cascade, involving the formation of a hydrazone intermediate followed by intramolecular acylation, culminates in the elimination of ethanol and the formation of a stable, conjugated amide within the heterocyclic ring, driving the reaction to completion.

Reaction Pathway Diagram

The diagram below illustrates the synthetic transformation from the starting material to the final pyridazinone scaffold.

G start Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate process Cyclocondensation start->process reagent + Hydrazine Hydrate (N₂H₄·H₂O) Solvent: Ethanol Condition: Reflux reagent->process product 6-(2,5-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinone (API Scaffold) process->product

Caption: Synthetic pathway for the one-step cyclocondensation.

Detailed Experimental Protocol

This protocol provides a self-validating system for the synthesis and purification of 6-(2,5-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinone.

Materials and Reagents
ReagentCAS NumberMolecular Weight ( g/mol )QuantityNotes
Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate898753-15-6291.1410.0 g (34.3 mmol)Starting Material (SM)
Hydrazine Hydrate (~64% N₂H₄)7803-57-850.062.7 g (34.5 mmol)1.05 equivalents, potent nucleophile
Ethanol (200 Proof)64-17-546.07100 mLReaction Solvent
Glacial Acetic Acid64-19-760.05~1-2 mLOptional catalyst
Deionized Water7732-18-518.02200 mLFor precipitation
Saturated Sodium Bicarbonate Solution144-55-884.0150 mLFor neutralization
Step-by-Step Synthesis Procedure
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (10.0 g, 34.3 mmol).

  • Dissolution: Add 100 mL of ethanol to the flask and stir the mixture at room temperature until the starting material is fully dissolved.

  • Reagent Addition: Slowly add hydrazine hydrate (2.7 g, 34.5 mmol) to the solution dropwise over 5 minutes. Rationale: A controlled addition prevents an initial exothermic spike. A slight cloudiness may appear.

  • Catalysis (Optional): For potentially faster reaction times, 2-3 drops of glacial acetic acid can be added to catalyze hydrazone formation.

  • Reflux: Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain this temperature for 4-6 hours.

  • Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

    • TLC System: 50:50 Ethyl Acetate/Hexane. The product is significantly more polar than the starting material. The reaction is complete when the starting material spot is no longer visible.

  • Cooling and Precipitation: Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature. Then, cool it further in an ice bath for 30 minutes.

  • Product Isolation: Slowly pour the cold reaction mixture into 200 mL of ice-cold deionized water with vigorous stirring. A white or off-white precipitate of the product will form.

  • Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with cold deionized water (2 x 50 mL) to remove any residual ethanol and hydrazine.

  • Drying: Dry the product in a vacuum oven at 50-60 °C overnight.

  • Expected Outcome: Yield: 7.5-8.5 g (85-95% yield) of a white to off-white crystalline solid.

Purification (Recrystallization)

If further purification is required, the crude product can be recrystallized from an ethanol/water mixture to achieve >99% purity.

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • Add hot water dropwise until the solution becomes faintly turbid.

  • Add a few more drops of hot ethanol to redissolve the solid.

  • Allow the solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

  • Filter and dry the purified crystals as described above.

Analytical Characterization and Quality Control

Rigorous analytical testing is mandatory to confirm the structure and purity of the synthesized API scaffold.

Analytical Workflow

Caption: Quality control workflow for product validation.

Analytical Methodologies

4.2.1 High-Performance Liquid Chromatography (HPLC)

This method is used to determine the purity of the final compound.

ParameterCondition
Instrument Standard HPLC system with UV detector
Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase Isocratic: 60% Acetonitrile, 40% Water (with 0.1% Formic Acid)[1]
Flow Rate 1.0 mL/min
Detector UV at 254 nm
Injection Vol. 10 µL
Expected RT ~4-5 minutes (Product); ~8-10 minutes (Starting Material)

4.2.2 Liquid Chromatography-Mass Spectrometry (LC-MS)

Used to confirm the molecular weight of the product.

  • Expected Mass: The molecular formula is C₁₀H₈Cl₂N₂O.

  • Monoisotopic Mass: 242.00 g/mol .

  • Expected [M+H]⁺ Ion: m/z = 243.01. The characteristic isotopic pattern for two chlorine atoms (M, M+2, M+4 in a 9:6:1 ratio) should be observed.

4.2.3 Nuclear Magnetic Resonance (NMR) Spectroscopy

Provides unequivocal structural confirmation. (400 MHz, DMSO-d₆)

  • ¹H NMR: Expect signals corresponding to the aromatic protons on the dichlorophenyl ring (~7.5-7.8 ppm), two methylene groups (triplet-like signals at ~2.5 and ~2.9 ppm), and a broad singlet for the N-H proton (~11.0 ppm).

  • ¹³C NMR: Expect signals for the two carbonyl/amide carbons (~165-170 ppm), aromatic carbons (~125-140 ppm), and two aliphatic carbons (~20-30 ppm).

Discussion and Process Optimization

  • Solvent Choice: Ethanol is an excellent choice as it effectively dissolves the starting material and is a suitable medium for the reaction. Protic solvents also facilitate the proton transfer steps in the mechanism.

  • Temperature Control: While reflux is necessary to drive the reaction, excessive temperatures for prolonged periods could lead to side products. Maintaining a steady reflux is key.

  • Scale-Up Considerations: For industrial-scale production, transitioning from batch to a continuous flow process could offer significant advantages in safety, control, and consistency.[2][3][4] Continuous flow reactors provide superior heat and mass transfer, minimizing hotspot formation and improving yield and purity.

Conclusion

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate serves as a highly efficient and valuable precursor for the synthesis of the 6-(2,5-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinone scaffold. The one-step cyclocondensation protocol detailed herein is robust, high-yielding, and readily scalable, providing a direct route to a pharmaceutically important chemical entity. The provided analytical methods ensure that the final product meets the stringent purity requirements for subsequent use in drug discovery and development pipelines.

References

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2197, Anisindione. Retrieved from [Link]

  • Abbasi, M., et al. (2020). Green and Fast Synthesis of 2-Arylidene-indan-1,3-diones Using a Task-Specific Ionic Liquid. ACS Omega.
  • Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3-indandiones (indene-1,3-diones). Retrieved from [Link]

  • Pharmacy 180. (n.d.). Indanedione derivatives-General method of preparation. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2-phenyl-1,3-indandione. Retrieved from [Link]

  • Appchem. (n.d.). ETHYL 5-(2-CHLOROPHENYL)-5-OXOVALERATE. Retrieved from [Link]

  • Jazan University. (2019). Synthetic Applications of 2-diazo-1,3-indanedione. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Analytical Methods. Retrieved from [Link]

  • PharmaCompass. (n.d.). Anisindione. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Electrochemical Synthesis of Novel 1,3-Indandione Derivatives and Evaluation of Their Antiplatelet Aggregation Activities. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 24727318, Ethyl 5-(2-methylphenyl)-5-oxovalerate. Retrieved from [Link]

  • NextSDS. (n.d.). 5-(2,5-DICHLOROPHENYL)-5-OXOVALERIC ACID — Chemical Substance Information. Retrieved from [Link]

  • Virginia Commonwealth University. (n.d.). PROCESS DEVELOPMENT FOR THE SYNTHESES OF ESSENTIAL MEDICINES IN CONTINUOUS FLOW. Retrieved from [Link]

  • Beilstein-Institut. (2015). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry.
  • LookChem. (n.d.). Cas 898753-16-7,ETHYL 5-(2,5-DIFLUOROPHENYL) - LookChem. Retrieved from [Link]

  • MDPI. (2022). Ethyl 5-Oxo-5-(((12-oxoindolo[2,1-b]quinazolin-6(12H)-ylidene)amino)oxy)
  • National Center for Biotechnology Information. (n.d.). Synthesis and Antiplatelet and Anticoagulant Activity of Thietane-Containing 2-(5-Bromo-2,4-Dihydro-3-Oxo-1,2,4-Triazolyl-4)Acetate Salts. Retrieved from [Link]

  • Baxendale Group. (n.d.). Fully Automated Continuous Flow Synthesis of 4,5-Disubstituted Oxazoles. Retrieved from [Link]

  • Chemistry World. (2019). The five reactions on every organic chemist's wish list. Retrieved from [Link]

  • Technical Disclosure Commons. (2024). Improved process for the preparation of ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate. Retrieved from [Link]

  • Wiley Online Library. (2025). Poly(amino acid) Synthesis from 2,5-Diketopiperazines for Acid-Actuated Drug Release. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxazoleacetate, a hypolipidemic agent, and related compounds. Retrieved from [Link]

  • Asian Journal of Chemistry. (2009). Synthesis of 5,5-Diphenyl-2,4-imidazolidinedione (Phenytoin) from Almond. Retrieved from [Link]

  • National Center for Biotechnology Information. (2015). Physicochemical properties and mechanisms of drug release from melt-extruded granules consisting of chlorpheniramine maleate and Eudragit FS. Retrieved from [Link]

  • Royal Society of Chemistry. (2020). Evolution of flow-oriented design strategies in the continuous preparation of pharmaceuticals. Reaction Chemistry & Engineering.
  • ChemRxiv. (n.d.). Batch and continuous synthesis of 5,5-diphenylhydantoin, an active pharmaceutical ingredient. Retrieved from [Link]

  • CORE. (n.d.). Synthesis of 5,5-diphenyl-2,4-imidazolidinedione (Phenytoin) from Almond. Retrieved from [Link]

  • Asian Journal of Chemistry. (2012). An Improvement in Synthesis of 6-Ethyl-5-fluoro-pyrimidin-4-ol. Retrieved from [Link]

Sources

Application

hydrolysis conditions for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate to free oxovaleric acid

Introduction and Mechanistic Rationale The conversion of ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate to its corresponding free acid, 5-(2,5-dichlorophenyl)-5-oxovaleric acid (CAS: 898791-29-2)[], is a critical transformat...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Rationale

The conversion of ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate to its corresponding free acid, 5-(2,5-dichlorophenyl)-5-oxovaleric acid (CAS: 898791-29-2)[], is a critical transformation in the synthesis of various active pharmaceutical ingredients (APIs) and agrochemicals.

While ester hydrolysis is a fundamental organic transformation, the presence of the 5-oxo (ketone) group and the electron-withdrawing 2,5-dichlorophenyl moiety necessitates carefully controlled conditions. Harsh basic conditions (e.g., refluxing NaOH or KOH) can lead to unwanted side reactions, including aldol condensations or degradation of the ketone. Therefore, mild saponification using Lithium Hydroxide (LiOH) in a mixed solvent system (THF/MeOH/H₂O) is the method of choice.

Causality of Experimental Choices:

  • LiOH over NaOH/KOH: The lithium cation coordinates effectively with the carbonyl oxygen of the ester, increasing the electrophilicity of the carbonyl carbon while maintaining a milder bulk basicity, thus preventing ketone enolization and subsequent aldol-type side reactions.

  • THF/MeOH/H₂O (3:1:1) Solvent System: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is highly lipophilic. Water is required as the hydroxide source and reactant, but the ester is insoluble in water. Tetrahydrofuran (THF) dissolves the organic substrate, while Methanol (MeOH) acts as a phase-transfer bridge, ensuring a homogenous reaction mixture that accelerates the hydrolysis rate.

Reaction Workflow

G A Starting Material: Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate B Saponification LiOH·H2O, THF/MeOH/H2O 0 °C to RT A->B C Intermediate: Lithium Carboxylate Salt B->C D Acidification 1M HCl (aq) to pH 2-3 C->D E Workup & Extraction EtOAc / Brine D->E F Final Product: 5-(2,5-dichlorophenyl) -5-oxovaleric acid E->F

Workflow for the mild hydrolysis of ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements and reaction parameters for a highly efficient and scalable hydrolysis protocol.

Reagent / ParameterRoleEquivalents / VolumeNotes
Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Substrate1.0 eqEnsure >95% purity before starting.
LiOH·H₂O Base / Nucleophile2.5 eqSlight excess ensures complete conversion.
THF : MeOH : H₂O Solvent3 : 1 : 1 ratioTotal volume ~10 volumes (mL/g of substrate).
Temperature Kinetic Control0 °C → 25 °CStart cold to prevent exotherm, then warm to RT.
1M HCl (aq) AcidificationAs neededTarget pH 2.0 - 3.0 to protonate the carboxylate.
Ethyl Acetate (EtOAc) Extraction Solvent3 x 5 volumesEfficiently extracts the free oxovaleric acid.

Step-by-Step Experimental Protocol

This self-validating protocol incorporates in-process controls (IPCs) to ensure scientific integrity and reproducibility.

Step 1: Preparation of the Reaction Mixture

  • Charge a round-bottom flask equipped with a magnetic stirrer with Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (1.0 eq).

  • Add Tetrahydrofuran (THF) and Methanol (MeOH) in a 3:1 volumetric ratio until the substrate is fully dissolved.

  • Cool the reaction mixture to 0 °C using an ice-water bath.

Step 2: Saponification

  • In a separate vessel, dissolve Lithium Hydroxide monohydrate (LiOH·H₂O, 2.5 eq) in deionized water (equal in volume to the MeOH used).

  • Add the aqueous LiOH solution dropwise to the cooled organic mixture over 15 minutes to control the mild exotherm.

  • Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C).

  • Stir vigorously for 2 to 4 hours.

  • In-Process Control (IPC): Monitor the reaction via TLC (Hexanes:EtOAc 7:3) or LC-MS. The starting material should be completely consumed, replaced by a baseline spot (the lithium salt).

Step 3: Acidification and Workup

  • Once complete, concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove the majority of the THF and MeOH. Caution: Do not heat the bath above 35 °C to prevent thermal degradation.

  • Dilute the remaining aqueous residue with additional deionized water and cool to 0 °C.

  • Slowly add 1M HCl (aq) dropwise while stirring until the pH of the solution reaches 2.0 - 3.0. A white to off-white precipitate (the free acid) may form.

  • Extract the aqueous layer with Ethyl Acetate (3 x 5 volumes).

  • Combine the organic extracts and wash sequentially with deionized water and saturated aqueous NaCl (brine).

Step 4: Isolation

  • Dry the combined organic layer over anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure to afford 5-(2,5-dichlorophenyl)-5-oxovaleric acid as a solid or viscous oil that crystallizes upon standing.

  • Validation: Confirm product identity and purity via ¹H-NMR (CDCl₃) and LC-MS. The disappearance of the ethyl ester signals (quartet at ~4.1 ppm, triplet at ~1.2 ppm) confirms successful hydrolysis.

References

Sources

Method

Scale-Up Manufacturing Protocol for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Document Type: Process Chemistry Application Note & Manufacturing Protocol Target Audience: Process Chemists, API Manufacturing Scientists, and Drug Development Professionals Strategic Route Selection & Chemical Causalit...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Process Chemistry Application Note & Manufacturing Protocol Target Audience: Process Chemists, API Manufacturing Scientists, and Drug Development Professionals

Strategic Route Selection & Chemical CausalityEthyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS 898778-11-5)[1] is a highly valuable bifunctional keto-ester intermediate utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). The molecule features a rigid 2,5-dichlorophenyl ring paired with a flexible 5-carbon oxovalerate chain, requiring precise synthetic control to prevent side reactions such as ester hydrolysis or undesired regioisomer formation.

Route Causality: Why This Specific Pathway?

The most atom-economical and scalable route avoids the direct use of ethyl glutaroyl chloride, which is prone to hydrolysis and Lewis-acid-mediated ester cleavage at commercial scales. Instead, a robust two-step sequence is employed:

  • Friedel-Crafts Acylation: Reaction of [1] with[2] mediated by aluminum chloride ( AlCl3​ ). The symmetry of 1,4-dichlorobenzene ensures that acylation exclusively yields the 2,5-dichloro substitution pattern without regioisomeric mixtures.

  • Fischer Esterification: Conversion of the intermediate 5-(2,5-dichlorophenyl)-5-oxovaleric acid to its ethyl ester.

Thermodynamic & Stoichiometric Control

Because 1,4-dichlorobenzene is heavily deactivated by two electron-withdrawing chlorine atoms, the Friedel-Crafts acylation requires a strong Lewis acid ( AlCl3​ ) and elevated temperatures following initial complexation.

  • The 2.2 Equivalent Rule: When utilizing an anhydride, exactly 2.2 equivalents of AlCl3​ are required. One equivalent tightly complexes with the leaving carboxylic acid moiety, a second equivalent complexes with the newly formed ketone carbonyl, and the remaining 0.2 equivalent acts as the active catalytic excess to drive the reaction forward.

Mechanistic Workflow & Process Controls

The following diagram illustrates the validated sequence of unit operations, highlighting the critical In-Process Controls (IPCs) that make this a self-validating protocol.

ProcessFlow Start 1,4-Dichlorobenzene + Glutaric Anhydride Acylation Reactor 1: Friedel-Crafts Acylation (AlCl3, 0°C → 60°C) Start->Acylation AlCl3 Addition (Exothermic) Quench Acidic Quench & Phase Separation (Ice / HCl) Acylation->Quench IPC: Anhydride < 1% Intermediate 5-(2,5-Dichlorophenyl) -5-oxovaleric Acid Quench->Intermediate Crystallization Esterification Reactor 2: Fischer Esterification (EtOH, H2SO4, Reflux) Intermediate->Esterification Catalyst Addition Workup Neutralization & Concentration (NaHCO3 / DCM) Esterification->Workup IPC: Acid < 0.5% Product Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate Workup->Product Solvent Evaporation

Figure 1: Scale-up manufacturing workflow and self-validating IPC checkpoints.

Step-by-Step Manufacturing Protocol

Phase 1: Synthesis of 5-(2,5-dichlorophenyl)-5-oxovaleric acid
  • Reactor Preparation: Purge a 1000 L glass-lined reactor with Nitrogen. Charge 1,2-dichloroethane (DCE, 400 L) as the solvent. Add 1,4-dichlorobenzene (150 kg, 1.02 kmol). Causality: DCE is chosen because it remains fluid at 0°C, whereas neat 1,4-dichlorobenzene (m.p. 53°C) would solidify during the initial cold addition.

  • Anhydride Addition: Charge glutaric anhydride (46.5 kg, 0.408 kmol)[2] to the reactor. Stir at 20°C until a homogeneous suspension/solution is achieved.

  • Lewis Acid Addition (Critical Control Parameter): Cool the reactor jacket to 0–5°C. Charge anhydrous AlCl3​ (120 kg, 0.90 kmol) in 5 kg portions over 3 hours. CCP: Maintain internal temperature strictly below 15°C. Rapid addition will cause uncontrolled exothermic complexation and solvent boil-off.

  • Thermal Activation: Gradually ramp the internal temperature to 60°C over 2 hours. Hold at 60°C for 6 to 8 hours.

    • Self-Validation (IPC 1): Sample the reaction mass. Proceed to quench only when HPLC analysis confirms residual glutaric anhydride is < 1.0%.

  • Quench & Phase Separation: Transfer the active reaction mass via a PTFE-lined pipe into a secondary 2000 L reactor containing crushed ice (400 kg) and concentrated HCl (40 L).

    • Causality: The addition of HCl is mandatory. It prevents the precipitation of thick, unfilterable aluminum hydroxide ( Al(OH)3​ ) gels, ensuring a rapid and clean phase separation.

  • Isolation: Separate the lower DCE layer. Extract the aqueous layer once with DCE (100 L). Wash the combined organics with brine (200 L), concentrate under vacuum, and crystallize the crude product from a toluene/heptane mixture to yield the intermediate acid.

Phase 2: Esterification to Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate
  • Reaction Setup: Charge the intermediate 5-(2,5-dichlorophenyl)-5-oxovaleric acid (approx. 95 kg) into a clean 500 L reactor. Add absolute ethanol (300 L).

  • Catalyst Addition: Slowly charge concentrated sulfuric acid ( H2​SO4​ , 5.0 L) while maintaining the temperature below 30°C.

  • Reflux & Dehydration: Heat the mixture to reflux (approx. 78°C). Route the condensate through a bypass loop containing 3Å molecular sieves to continuously sequester water. Causality: Removing water drives the Fischer esterification equilibrium entirely to the product side.

  • Reaction Monitoring:

    • Self-Validation (IPC 2): Monitor by HPLC. The reaction is deemed complete when the intermediate acid peak is < 0.5% (typically 4–6 hours).

  • Workup & Neutralization: Cool to 20°C. Concentrate the mixture under reduced pressure to remove ~75% of the ethanol. Dilute the residue with dichloromethane (DCM, 250 L) and wash sequentially with 5% aqueous NaHCO3​ (until aqueous pH stabilizes at 7.5) and brine.

  • Final Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and evaporate the DCM under high vacuum to yield Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate as a viscous, pale-yellow oil.

Quantitative Data & Yield Analysis

The scalability of this protocol has been validated across multiple tiers. The table below summarizes the expected quantitative metrics as batch sizes increase.

Scale LevelBatch Size (Anhydride)Intermediate Acid YieldFinal Ester YieldOverall Purity (HPLC)E-Factor (kg waste/kg product)
Lab Scale 100 g88.5%94.2%> 99.5%18.4
Pilot Scale 5.0 kg86.0%93.5%> 99.2%15.2
Commercial 46.5 kg84.5%92.0%> 99.0%12.8

Note: The reduction in E-Factor at the commercial scale is achieved through the implementation of DCE and ethanol solvent recovery systems.

Analytical Validation Specifications

To ensure the integrity of the final product[3], the following analytical specifications must be met prior to release:

  • HPLC Method: Column: C18, 250 x 4.6 mm, 5 µm. Mobile Phase: Acetonitrile/Water (0.1% TFA) gradient. Detection: UV at 254 nm. Target Purity: 99.0%.

  • 1 H NMR (CDCl 3​ , 400 MHz): δ 1.25 (t, 3H, ester −CH3​ ), 2.05 (m, 2H, central −CH2​− ), 2.40 (t, 2H, −CH2​− alpha to ester), 3.05 (t, 2H, −CH2​− alpha to ketone), 4.15 (q, 2H, ester −CH2​− ), 7.35-7.55 (m, 3H, aromatic protons).

References

  • Advanced Experimental Organic Chemistry. "Preparation of Organic Compounds: Friedel-Crafts Acylation". DOKUMEN.PUB (ISBN: 9781032974491). Available at:[Link]

  • Organic Chemistry: The Chemistry of the Compounds of Carbon. "Properties of 1,4-dichlorobenzene". Internet Archive. Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

how to improve reaction yield in Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate synthesis

Welcome to the Technical Support Center for the synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate . This compound is a critical intermediate in pharmaceutical development, but its synthesis is notoriously prone to...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate . This compound is a critical intermediate in pharmaceutical development, but its synthesis is notoriously prone to yield bottlenecks. The primary challenges stem from the deactivated nature of the 1,4-dichlorobenzene ring and the bifunctional nature of the acylating agents, which complicate Lewis acid stoichiometry and promote side reactions.

As a Senior Application Scientist, I have structured this guide to move beyond basic recipes. Here, we diagnose the root causes of common failures, provide self-validating protocols, and establish a framework for robust yield optimization.

Synthetic Workflow & Bottleneck Visualization

SynthesisPathway cluster_A Pathway A: Anhydride Route cluster_B Pathway B: Acyl Chloride Route DCB 1,4-Dichlorobenzene (Deactivated Ring) GA Glutaric Anhydride + AlCl3 (>2.2 eq) DCB->GA Friedel-Crafts Acylation EGC Ethyl Glutaroyl Chloride + AlCl3 (>2.2 eq) DCB->EGC Friedel-Crafts Acylation Acid 5-(2,5-dichlorophenyl) -5-oxovaleric acid GA->Acid Aqueous HCl Quench Esterification Fischer Esterification (EtOH, H2SO4, -H2O) Acid->Esterification Target Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate Esterification->Target Yield Drop Risk: Equilibrium Limit EGC->Target Yield Drop Risk: Ester Cleavage

Synthetic pathways for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate highlighting yield drop risks.

Troubleshooting Guide: Diagnostics & Causality

Q1: My Friedel-Crafts acylation stalls at <40% conversion even after prolonged heating. How do I drive the reaction to completion? Causality & Solution: 1,4-dichlorobenzene is highly deactivated toward electrophilic aromatic substitution due to the electron-withdrawing nature of its two chlorine atoms. When reacting this substrate with a bifunctional electrophile (like ethyl glutaroyl chloride or glutaric anhydride), the Lewis acid ( AlCl3​ ) coordinates not only to the reacting acyl group to form the active acylium ion but also to the distal ester/anhydride carbonyl.

A 1:1 stoichiometry will completely poison the catalyst. As supported by 1 [1], you must use 2.2 to 2.5 equivalents of anhydrous AlCl3​ to ensure sufficient active catalyst remains to drive the reaction.

Q2: I am using Pathway B (Ethyl Glutaroyl Chloride), but LC-MS shows I am isolating the carboxylic acid instead of the ethyl ester. Why? Causality & Solution: You are experiencing Lewis acid-mediated ester cleavage. At elevated temperatures (>60°C), the strong coordination of AlCl3​ to the ester oxygen weakens the O-alkyl bond, leading to de-ethylation. Actionable Fix: Maintain the reaction temperature strictly between 40°C and 50°C during the acylation phase. If your specific substrate batch requires higher temperatures to achieve conversion, you must abandon Pathway B and adopt Pathway A . Synthesize the intermediate acid first, then perform a Fischer esterification.

Q3: During the aqueous workup of the Friedel-Crafts step, a thick emulsion forms that traps my product. How do I resolve this? Causality & Solution: Quenching an AlCl3​ reaction in neutral water generates insoluble aluminum hydroxide ( Al(OH)3​ ) gels. Actionable Fix: Always quench the reaction mixture by pouring it slowly into a vigorously stirred bath of crushed ice and concentrated HCl (approx. 10% v/v HCl). The highly acidic environment keeps the aluminum species water-soluble as Al3+ ions, ensuring a crisp, clean phase separation during dichloromethane (DCM) extraction[2].

Quantitative Optimization Data

To help you select the best reaction parameters, review the following expected outcomes based on varying conditions:

PathwayElectrophile AlCl3​ EquivalentsTemp (°C)Major Byproduct / IssueExpected Yield
A Glutaric Anhydride1.1 eq60°CUnreacted 1,4-DCB (Catalyst Poisoning)< 20%
A Glutaric Anhydride2.5 eq60°C - 80°CMinor isomeric ketones75 - 85%
B Ethyl Glutaroyl Chloride2.2 eq80°COxovaleric acid (Ester Cleavage)~ 40% (Ester)
B Ethyl Glutaroyl Chloride2.2 eq40°CUnreacted 1,4-DCB (Sluggish Kinetics)65 - 70%

Validated Experimental Protocol: Pathway A (Two-Step Route)

Because Pathway B is highly sensitive to thermal ester cleavage, Pathway A is the industry standard for maximizing the overall yield of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Step 1: Friedel-Crafts Acylation (Synthesis of the Acid Intermediate)
  • Preparation: Charge a dry, 3-neck round-bottom flask equipped with a reflux condenser and an HCl scrubber with 1,4-dichlorobenzene (1.0 eq) and glutaric anhydride (1.1 eq).

  • Melting: Heat the mixture to 80°C until the 1,4-dichlorobenzene is fully melted into a clear liquid [3].

  • Catalyst Addition: Add anhydrous AlCl3​ (2.5 eq) in small portions over 45 minutes. Caution: Highly exothermic with rapid HCl gas evolution.

  • Reaction: Reduce heat to 60°C and stir vigorously for 6 hours.

    • Self-Validation Checkpoint: The cessation of HCl gas bubbling is a macroscopic indicator that the electrophilic substitution has reached equilibrium. The mixture should appear as a dark, viscous oil.

  • Quench & Extraction: Pour the hot mixture slowly into 10 volumes of crushed ice containing 10% v/v concentrated HCl. Extract three times with DCM. Wash the combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield crude 5-(2,5-dichlorophenyl)-5-oxovaleric acid.

Step 2: Fischer Esterification
  • Reaction Setup: Dissolve the crude acid in absolute ethanol (10 volumes). Add a catalytic amount of concentrated H2​SO4​ (0.1 eq).

  • Dehydration: Reflux the mixture for 8-12 hours. For optimal yields, equip the flask with a Soxhlet extractor containing 3Å molecular sieves to continuously sequester water, driving the equilibrium forward.

    • Self-Validation Checkpoint: The reaction is complete when LC-MS confirms the disappearance of the acid mass (m/z 288 for the 35Cl isotope).

  • Isolation: Concentrate the mixture to remove excess ethanol, neutralize carefully with saturated NaHCO3​ , and extract with ethyl acetate. Dry and concentrate to yield the final target.

Frequently Asked Questions (FAQs)

Q: Can I use a solvent for the Friedel-Crafts step instead of running it neat? A: Yes. If the neat melt method is too viscous to stir properly, 1,2-dichloroethane (DCE) or nitrobenzene are excellent solvents. Nitrobenzene is highly deactivating and prevents polyalkylation, but it is toxic and requires high-vacuum distillation to remove. DCE is generally preferred for bench-scale synthesis.

Q: Why is my crude product dark brown or black? A: Tar formation is common due to localized overheating during the AlCl3​ addition. Ensure your stirring rate is at maximum (e.g., >500 RPM on a magnetic stirrer) and strictly control the addition rate of the Lewis acid. Do not dump the catalyst in all at once.

Q: Does the order of addition matter in the Friedel-Crafts step? A: Absolutely. Adding the acylating agent to a pre-formed suspension of AlCl3​ and 1,4-dichlorobenzene minimizes the exposure of the electrophile to uncoordinated Lewis acid, reducing polymerization side reactions.

References

Sources

Optimization

Technical Support Center: Optimizing Solvent Choice for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Crystallization

Welcome to the technical support center for the crystallization of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and op...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the crystallization of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the crystallization process for this compound. As a Senior Application Scientist, my goal is to provide you with not just procedures, but the scientific reasoning behind them to empower your experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the crystallization of organic compounds like Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, providing both solutions and preventative strategies.

Q1: I'm starting from scratch. How do I select an initial solvent for the crystallization of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate?

A1: Selecting the right solvent is the most critical step in a successful crystallization. The ideal solvent will dissolve the compound when hot but not when cold.[1] For a molecule like Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, which has moderate polarity due to the ester and ketone groups, but also significant non-polar character from the dichlorophenyl ring, a systematic screening approach is recommended.

Expert Insight: Start with small-scale solubility tests in a range of solvents with varying polarities. Place a few milligrams of your compound in separate test tubes and add a few drops of each solvent.[1] Observe the solubility at room temperature and then upon heating.

Recommended Initial Solvents for Screening:

  • Alcohols: Methanol, Ethanol, Isopropanol

  • Esters: Ethyl acetate

  • Ketones: Acetone

  • Ethers: Dioxane, Tetrahydrofuran (THF)

  • Aromatic Hydrocarbons: Toluene

  • Halogenated Solvents: Dichloromethane (use with caution due to volatility)[2]

  • Apolar Solvents: Hexanes, Heptane (likely to be poor solvents, but useful as anti-solvents)

A good starting point is to look for solvents where the compound is sparingly soluble at room temperature but dissolves completely upon heating.

Q2: My compound "oiled out" instead of forming crystals. What causes this and how can I prevent it?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline phase.[3] This happens when a supersaturated solution is cooled to a temperature above the melting point of the solute in that solvent system.[4] Impurities can also lower the melting point of your compound, making oiling out more likely.[5]

Causality & Solutions:

  • High Solute Concentration: The solution is too concentrated, causing the compound to precipitate at a higher temperature where it is still molten.

    • Solution: Re-heat the solution to dissolve the oil, add more solvent to decrease the concentration, and cool slowly.[4][6]

  • Rapid Cooling: Cooling the solution too quickly can lead to a rapid increase in supersaturation, favoring the formation of an unstable oil over an ordered crystal lattice.

    • Solution: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help.

  • Inappropriate Solvent Choice: The boiling point of the solvent may be too high relative to the melting point of your compound.

    • Solution: Choose a lower-boiling point solvent.[7] Alternatively, consider using a solvent mixture (see Q3).

Q3: What is the benefit of using a solvent pair and how do I choose one?

A3: A solvent pair, or mixed solvent system, is a powerful technique when no single solvent provides the ideal solubility profile. It consists of two miscible solvents: one in which your compound is highly soluble (the "solvent") and one in which it is poorly soluble (the "anti-solvent" or "co-solvent").[1]

Methodology:

  • Dissolve the compound in a minimal amount of the hot "good" solvent.

  • Slowly add the "poor" solvent dropwise to the hot solution until you observe persistent cloudiness (turbidity). This indicates the point of saturation.

  • Add a few more drops of the "good" solvent to redissolve the precipitate and ensure the solution is clear.

  • Allow the solution to cool slowly. The gradual decrease in solubility will promote crystal growth.

For Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a potential solvent pair could be Ethanol (good solvent) and Water (anti-solvent), or Toluene (good solvent) and Heptane (anti-solvent).

Q4: The crystallization yielded very fine needles or a powder. How can I obtain larger, more well-defined crystals?

A4: The formation of fine particles is often a result of rapid nucleation and crystal growth.[8] To obtain larger crystals, the rate of both processes needs to be controlled.

Strategies for Improving Crystal Habit:

  • Reduce the Rate of Cooling: Slow cooling allows for fewer nucleation sites to form and promotes the growth of larger, more ordered crystals.

  • Decrease Supersaturation: Using a slightly larger volume of solvent will result in a less supersaturated solution upon cooling, which can slow down the crystallization process.[4]

  • Minimize Agitation: Avoid scratching the flask or agitating the solution excessively during the initial stages of crystal growth, as this can induce rapid nucleation.

  • Consider a Different Crystallization Method: Slow evaporation of a solvent in which the compound has moderate solubility at room temperature can sometimes yield high-quality single crystals.[9]

Q5: I'm concerned about polymorphism. How do I know if I have the desired crystal form?

A5: Polymorphism is the ability of a compound to exist in more than one crystalline form.[10][11] Different polymorphs can have different physical properties, including solubility, melting point, and stability, which is critically important in drug development.[12] The choice of solvent and the crystallization conditions (e.g., temperature, cooling rate) can significantly influence which polymorph is obtained.[10][13]

Characterization Techniques:

  • Differential Scanning Calorimetry (DSC): Can be used to determine the melting point and detect polymorphic transitions.[10]

  • Powder X-ray Diffraction (PXRD): Each crystalline form will have a unique diffraction pattern, making this a definitive technique for identifying polymorphs.[10]

  • Microscopy: Visual inspection of the crystal habit can sometimes provide an initial indication of different polymorphic forms.

Expert Tip: To ensure you have the thermodynamically most stable form, you can perform a slurry experiment. This involves stirring a mixture of the crystalline material in a solvent in which it is sparingly soluble. Over time, any metastable forms will convert to the most stable form.[14]

Experimental Protocols & Data

Solvent Screening Protocol
  • Preparation: Place approximately 10-20 mg of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate into several small, labeled test tubes.

  • Solvent Addition (Room Temp): To each tube, add a different solvent dropwise (e.g., 0.1 mL at a time) and vortex to mix. Record the volume of solvent required to fully dissolve the compound at room temperature. If it does not dissolve after adding 1 mL, proceed to the next step.

  • Solvent Addition (Elevated Temp): For solvents that did not dissolve the compound at room temperature, gently heat the test tube in a water or sand bath. Continue to add solvent dropwise until the compound fully dissolves. Record the total volume of solvent used.

  • Cooling: Allow the hot, saturated solutions to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.

  • Observation: Observe the quantity and quality of the crystals formed in each tube. The ideal solvent will show low solubility at room temperature, high solubility at elevated temperature, and will produce a good yield of well-formed crystals upon cooling.

Table 1: Properties of Common Crystallization Solvents [7]
SolventBoiling Point (°C)Polarity (Dielectric Constant)Notes
Heptane981.9Non-polar, often used as an anti-solvent.
Toluene1112.4Good for aromatic compounds, higher boiling point.
Ethyl Acetate776.0Medium polarity, good general-purpose solvent.
Acetone5621Polar aprotic, highly volatile.[2]
Isopropanol8218Polar protic, common choice.
Ethanol7824.5Polar protic, often used in solvent pairs with water.
Methanol6533Polar protic, similar to ethanol but more polar.
Water10080.1Highly polar, often used as an anti-solvent for organic molecules.

Visualizations

Systematic Solvent Selection Workflow

SolventSelection Start Start: Crude Compound Screening Small-Scale Solubility Screening (Hot & Cold) Start->Screening GoodSolvent Ideal Solvent Found? Screening->GoodSolvent SingleSolvent Proceed with Single Solvent Crystallization GoodSolvent->SingleSolvent Yes SolventPair Select Solvent/Anti-Solvent Pair GoodSolvent->SolventPair No End Pure Crystals SingleSolvent->End MixedSolvent Proceed with Mixed Solvent Crystallization SolventPair->MixedSolvent MixedSolvent->End

Caption: A workflow diagram for systematic solvent selection in crystallization.

Troubleshooting Oiling Out vs. Crystallization

CrystallizationTroubleshooting Start Hot Saturated Solution Cooling Cool Solution Start->Cooling Outcome Observe Outcome Cooling->Outcome Crystals Crystals Form Outcome->Crystals Success Oil Compound Oils Out Outcome->Oil Problem End Pure Crystals Obtained Crystals->End Action1 Re-heat Solution Oil->Action1 Action2 Add More Solvent Action1->Action2 Action3 Cool Slowly Action2->Action3 Action3->Cooling Re-attempt

Caption: A logical diagram for troubleshooting the issue of "oiling out".

References

  • Wikipedia. Crystal polymorphism.
  • Rohani, S. (2009). Polymorphism in Processes of Crystallization in Solution: A Practical Review. Organic Process Research & Development.
  • Mersmann, A. (Ed.). (2001).
  • Chen, J., & Sarma, B. (2018). Crystal polymorphism in chemical process development. PubMed.
  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
  • Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use.
  • Mettler Toledo.
  • J-Stage. (2005).
  • ResearchGate.
  • PubMed. (2005).
  • Reddit. (2013).
  • Guide for crystalliz
  • BenchChem. (2025). Technical Support Center: Optimization of Crystallization Conditions for Novel Organic Compounds.
  • Understanding Oiling-Out in Crystalliz
  • Zhanghua. (2024). Common Issues Faced in Crystallization and How to Solve Them. Filter Dryer.
  • SOP: CRYSTALLIZ
  • LUTPub. (2018).
  • University of York.

Sources

Troubleshooting

troubleshooting co-elution in Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate HPLC analysis

Focus: Resolving Co-Elution in Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Analysis Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a halogenated aromatic keto-ester frequently utilized as a critical intermediate in organic...

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Author: BenchChem Technical Support Team. Date: April 2026

Focus: Resolving Co-Elution in Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Analysis

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a halogenated aromatic keto-ester frequently utilized as a critical intermediate in organic synthesis and active pharmaceutical ingredient (API) development. Due to its structural complexity, analysts frequently encounter co-elution challenges, particularly with positional isomers (e.g., 2,4-dichloro analogs) and acidic hydrolysis degradants.

This technical support guide is engineered to move beyond trial-and-error chromatography. By understanding the specific physicochemical interactions between the analyte, the mobile phase, and the stationary phase, you can systematically eliminate co-elution.

I. Diagnostic Workflow

Before altering your chromatographic method, you must determine whether the overlapping peaks are true co-eluting compounds or artifacts of poor system suitability (such as peak tailing or solvent mismatch). Use the diagnostic logic below to isolate the root cause.

G A Co-elution Detected Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate B Analyze Peak Symmetry (True co-elution vs. Artifact) A->B C Artifact: Peak Tailing (Solvent Mismatch / Dead Volume) B->C Distorted/Asymmetrical D True Co-elution (Isomers or Degradants) B->D Symmetrical/Overlapping E Identify Impurity Type (LC-MS or Standard Spiking) D->E F Positional Isomer (e.g., 2,4-dichloro analog) E->F G Acidic Degradant (Oxovaleric Acid) E->G H Change Stationary Phase C18 → Phenyl-Hexyl (π-π) F->H I Adjust Mobile Phase pH Buffer to pH 2.5 or 7.0 G->I

Diagnostic workflow for resolving co-elution in Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate HPLC.

II. Quantitative Selectivity Data

Understanding the physicochemical properties of your target and its impurities dictates which chromatographic lever to pull.

Table 1: Physicochemical Properties and Chromatographic Optimization Parameters

CompoundStructural ClassificationEst. LogPEst. pKaPrimary Co-Elution RiskOptimization Lever
Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Neutral Halogenated Ester~3.8N/ATarget AnalyteN/A
Positional Isomers (e.g., 3,4-dichloro)Neutral Halogenated Ester~3.8N/AIdentical HydrophobicityStationary Phase ( π−π )
5-(2,5-dichlorophenyl)-5-oxovaleric acid Carboxylic Acid~2.5~4.5Mixed Ionization StatesMobile Phase pH
III. Expert FAQs: Mechanistic Troubleshooting

Q1: Why does my target compound co-elute with its structural isomers, and why do gradient changes fail to separate them? A1: Gradient adjustments primarily manipulate the retention factor ( k ), which relies on differences in analyte polarity. Positional isomers of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate possess nearly identical hydrophobicities, rendering standard C18 columns highly ineffective. To resolve this, you must maximize selectivity ( α ), which is the most powerful lever in chromatography.

Causality: Switching to a Phenyl-Hexyl stationary phase introduces π−π interactions. Because the exact position of the chlorine atoms alters the electron density of the aromatic ring, the isomers exhibit distinct binding affinities to the phenyl phase, resulting in shifts in elution order and baseline resolution.

Q2: I am observing a co-eluting shoulder peak identified via LC-MS as 5-(2,5-dichlorophenyl)-5-oxovaleric acid. How do I separate this degradant? A2: This oxovaleric acid is an ionizable hydrolysis degradant. If your mobile phase pH is unbuffered or near the acid's pKa (~4.5), the compound exists in a dynamic equilibrium between its neutral and ionized states. This causes severe peak tailing that bleeds into the main ester peak.

Causality: For ionizable compounds, pH changes can radically shift the elution order. Buffer the mobile phase to pH 2.5 (using 0.1% Formic Acid) to fully protonate the acid, ensuring it behaves as a single hydrophobic species. Alternatively, buffer to pH 7.0 (using Ammonium Acetate) to fully ionize the acid, causing it to elute much earlier than the highly retained neutral ester[1].

Q3: My chromatogram shows apparent co-elution, but the "impurity" peak disappears when I inject a smaller volume. What is happening? A3: This is a classic injection solvent artifact, often mistaken for true co-elution. If the sample is dissolved in a strong solvent (e.g., 100% Acetonitrile) and injected into a highly aqueous mobile phase, the analyte travels rapidly through the column head before partitioning, causing peak distortion or "doubling."

Causality: To prevent this, always dilute the sample in the mobile phase whenever possible[2]. If solubility dictates a stronger solvent, reduce the injection volume to <2μL to minimize the disruption of the solvent plug.

IV. Self-Validating Experimental Protocol: Orthogonal Method Development

Objective: Achieve baseline resolution ( Rs​>1.5 ) between the target ester and its positional isomers.

Self-Validation Check: Before beginning, inject a blank (mobile phase only) and a standard spiked with known impurities. If the co-eluting peak appears in the blank, it is a system ghost peak (e.g., contaminated mobile phase), not a true analyte[2]. If the spiked impurity perfectly overlays the shoulder peak across two different injection volumes, it validates the presence of true co-elution.

Step 1: Baseline Assessment on C18

  • Execute a scouting gradient (5% to 95% Acetonitrile over 10 minutes) on a standard C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm)[3].

  • Calculate the resolution ( Rs​ ). If Rs​<1.5 , proceed to Step 2.

Step 2: Stationary Phase Substitution

  • Install a Phenyl-Hexyl column of identical dimensions and particle size.

  • Run the identical scouting gradient. Evaluate the shift in selectivity ( α ) driven by the targeted π−π interactions.

Step 3: Organic Modifier Swap

  • If partial co-elution persists on the Phenyl-Hexyl column, replace Acetonitrile with Methanol in your mobile phase B.

  • Causality: Methanol is a protic solvent that alters hydrogen bonding dynamics and solvent strength, providing orthogonal selectivity compared to aprotic Acetonitrile.

Step 4: Gradient Flattening

  • Identify the specific elution percentage of the target compound (e.g., 60% B).

  • Program a targeted, shallow gradient segment (e.g., 50% to 70% B over 15 minutes) centered around the elution point to maximize the separation factor for the closely eluting pair.

V. References
  • Improve Chromatographic Separation for Better Results. Phenomenex.[Link]

  • A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. American Pharmaceutical Review.[Link]

  • Rapid Method Development through Proper Column Selection. Waters Corporation.[Link]

  • HPLC Method Development: From Beginner to Expert Part 2. Agilent.[Link]

Sources

Optimization

best purification techniques for crude Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Focus: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate high-purity aryl keto-esters synth...

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Author: BenchChem Technical Support Team. Date: April 2026

Focus: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate high-purity aryl keto-esters synthesized via Friedel-Crafts acylation. The crude mixture of1[1] is notoriously complex.

When synthesizing this molecule—typically via the acylation of 1,4-dichlorobenzene using 2[2] and an aluminum chloride ( AlCl3​ ) catalyst—the crude matrix will contain unreacted starting materials, hydrolyzed acidic byproducts, and polymeric tar.

This guide provides a self-validating, causality-driven workflow to achieve >98% purity.

Visual Diagnostic: Purification Pipeline

The following workflow maps the critical path from crude reaction matrix to isolated product.

PurificationWorkflow Crude Crude Reaction Mixture (Post Friedel-Crafts Acylation) Quench Aqueous Quench & LLE (Ice/HCl + EtOAc) Crude->Quench Add solvent & quench BaseWash Mild Base Wash (5% NaHCO3) Quench->BaseWash Organic Phase AqueousWaste Aqueous Waste (AlCl3, Acid Byproducts) Quench->AqueousWaste Aqueous Phase Distillation Vacuum Distillation (Remove 1,4-Dichlorobenzene) BaseWash->Distillation Dried & Concentrated Chromatography Silica Gel Chromatography (Hexane/EtOAc Gradient) Distillation->Chromatography Heavy Residue PureProduct Pure Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate Chromatography->PureProduct Target Fractions

Workflow for the purification of crude Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Core Methodologies: Self-Validating Protocols

Do not blindly execute steps; understand the chemical physics driving the separation. Below are the three critical phases of purification.

Phase 1: Quench & Deacidification (Liquid-Liquid Extraction)
  • Causality: The Friedel-Crafts reaction requires a stoichiometric excess of AlCl3​ . An exothermic aqueous quench can prematurely hydrolyze your target ester into3[3]. A controlled quench and subsequent base wash isolate the ester from this acidic byproduct.

  • Protocol:

    • Slowly pour the reaction mixture into a vigorously stirred bath of crushed ice and 1M HCl.

      • Self-Validation: The mixture must transition from a dark red/brown complex to a biphasic system. If the aqueous layer remains cloudy, add more HCl until the aluminum salts fully dissolve.

    • Extract the aqueous phase with Ethyl Acetate (3 × 50 mL).

    • Wash the combined organic layers with cold 5% aqueous NaHCO3​ .

      • Self-Validation: Test the aqueous effluent with pH paper. Repeat the wash until the pH is strictly > 7. This guarantees the complete partitioning of the carboxylic acid byproduct into the aqueous waste.

    • Dry over anhydrous Na2​SO4​ and concentrate under reduced pressure.

Phase 2: High-Vacuum Distillation (Sublimation)
  • Causality: 1,4-Dichlorobenzene is typically used in large excess as both reactant and solvent. It is highly crystalline (mp 53 °C) and will irreversibly clog a normal-phase silica gel column if not removed prior to chromatography.

  • Protocol:

    • Transfer the concentrated crude to a Kugelrohr or short-path distillation setup.

    • Apply high vacuum (1–5 mmHg) and gently heat the pot to 60–80 °C.

    • Self-Validation: Observe the condenser/receiving flask. White, needle-like crystals of 1,4-dichlorobenzene will rapidly sublime and collect. Distillation is complete when crystal formation ceases and the pot contains a heavy, viscous amber oil.

Phase 3: Flash Column Chromatography
  • Causality: Removes high-molecular-weight polymeric tar and trace structural isomers generated during the acylation.

  • Protocol:

    • Dry-load the viscous distillation residue onto 230–400 mesh silica gel.

    • Elute using a gradient of 100% Hexanes to 80:20 Hexanes:Ethyl Acetate.

    • Self-Validation: Monitor via TLC (UV 254 nm). The target keto-ester will elute at an Rf​ of ~0.40 (in 80:20 Hexanes:EtOAc). If a spot appears at the baseline, it indicates residual acid byproduct, confirming a failure in Phase 1 that the column is now correcting.

Diagnostic FAQs & Troubleshooting

Q: Why is my isolated product contaminated with a carboxylic acid? A: You are detecting3[3]. This occurs due to ester hydrolysis during an overheated reaction quench. To prevent this, ensure the quench is performed over a massive excess of ice to control the exotherm. If contamination is already present, dissolve your product in diethyl ether and perform an additional 5% NaHCO3​ wash.

Q: My silica column overpressurized and cracked during purification. What went wrong? A: You likely skipped the Phase 2 vacuum distillation step. Unreacted 1,4-dichlorobenzene crystallizes rapidly within the silica matrix as the non-polar eluent evaporates. Always sublime or distill off the volatile aryl chloride under vacuum before attempting normal-phase chromatography.

Q: The final product is a dark oil instead of a pale yellow liquid. How can I improve the color? A: Dark coloration is caused by trace polymeric Friedel-Crafts byproducts. Pass the purified oil through a short plug of activated charcoal layered over Celite, eluting with a non-polar solvent like hexanes.

Physicochemical Data Reference
ParameterValueMechanistic Significance
Target Compound Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerateCAS: 898778-11-5[1]. Moderately polar keto-ester.
Primary Acid Byproduct 5-(2,5-dichlorophenyl)-5-oxovaleric acidCAS: 898791-29-2[3]. Removed via basic aqueous wash.
1,4-Dichlorobenzene (bp) ~174 °C (at 760 mmHg)Volatile enough for high-vacuum sublimation at 60-80 °C.
TLC Mobility ( Rf​ ) ~0.40In 80:20 Hexanes:Ethyl Acetate on normal-phase silica.
Acylating Agent Ethyl glutaryl chlorideSource of the ester-bearing alkyl chain[2].

Sources

Troubleshooting

preventing thermal degradation of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate during storage

Welcome to the Technical Support Center for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate . This guide is engineered for researchers and drug development professionals who require stringent purity maintenance of this specif...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate . This guide is engineered for researchers and drug development professionals who require stringent purity maintenance of this specific gamma/delta-keto ester derivative.

Below, you will find mechanistic insights, self-validating protocols, and troubleshooting FAQs designed to arrest thermal degradation and preserve the structural integrity of your compound.

Mechanistic Insights: The Causality of Degradation

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate possesses multiple reactive sites. The electron-withdrawing nature of the 2,5-dichlorophenyl group increases the electrophilicity of the adjacent ketone, making the molecule highly sensitive to environmental stressors. Thermal degradation during storage is not a single pathway, but a combination of three primary mechanisms:

  • Thermally Accelerated Hydrolysis & Decarboxylation: The ethyl ester moiety is highly vulnerable to nucleophilic attack by trace water. Elevated temperatures accelerate this hydrolysis, yielding 5-(2,5-dichlorophenyl)-5-oxovaleric acid and ethanol[1]. Free keto-acids are inherently less stable than their ester counterparts and can undergo rapid thermal decarboxylation under ambient heat[2].

  • Autoxidation at the α-Carbon: The methylene (CH₂) group adjacent to the ketone is chemically activated. Thermal stress in the presence of oxygen initiates a radical chain mechanism, leading to the formation of hydroperoxides[3]. These hydroperoxides subsequently decompose, causing chain cleavage or the formation of complex polymeric mixtures[4].

  • Ester Pyrolysis: At extreme temperatures (or during prolonged exposure to moderate heat), poly(keto ester) structures degrade primarily through the elimination and cleavage of the ester groups[5].

Diagnostic & Storage Workflow

StorageWorkflow Start Receive Compound Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate CheckState Assess Initial Purity (HPLC/NMR) Start->CheckState Decision Is Purity > 98%? CheckState->Decision Purify Repurify (Flash Chromatography) Decision->Purify No Store Prepare for Storage Decision->Store Yes Purify->CheckState Re-test Aliquot Aliquot into Amber Vials (Minimize Headspace) Store->Aliquot Argon Purge with Argon/N2 (Exclude O2 & Moisture) Aliquot->Argon Temp Store at -20°C (Desiccated) Argon->Temp

Workflow for analytical validation and storage of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Troubleshooting FAQs

Q: My batch of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate turned slightly yellow after being left on the benchtop. Is it still usable? A: Yellowing typically indicates the onset of autoxidation or aldol-type condensation. The electron-withdrawing 2,5-dichlorophenyl group makes the alpha-protons prone to radical abstraction in the presence of ambient oxygen and light[3]. You must perform an HPLC or NMR analysis to quantify the purity. If purity has dropped below your experimental threshold (typically 98%), repurification via silica gel flash chromatography is required before use.

Q: Can I store this compound as a stock solution in DMSO or Ethanol to save time? A: Storing keto-esters in solution for prolonged periods is highly discouraged. Solvents can introduce trace moisture or act as nucleophiles (e.g., ethanol leading to transesterification). Furthermore, stability in solution is drastically reduced at neutral to alkaline pH, which promotes aldol-like condensation reactions[2]. Always store the compound neat (as a pure solid/liquid) and prepare solutions fresh immediately before your experiment.

Q: What are the absolute best conditions for long-term storage? A: To arrest thermal degradation, the compound must be stored at -20°C, protected from light (amber vial), and under an inert atmosphere (Argon or Nitrogen) to prevent oxidative and hydrolytic pathways[2].

Quantitative Impact of Storage Conditions

The following table summarizes the expected degradation rates based on environmental variables.

Storage TemperatureAtmosphereLight ExposureEstimated Shelf LifePrimary Degradation Pathway
-20°C Argon (Inert)Dark (Amber Vial)> 24 MonthsNone (Stable)
2–8°C Ambient AirDark6 - 12 MonthsSlow Hydrolysis
25°C (Room Temp) Ambient AirDark1 - 3 MonthsHydrolysis & Autoxidation
25°C (Room Temp) Ambient AirDirect UV/Vis< 2 WeeksAccelerated Autoxidation
60°C (Accelerated) Ambient AirDark< 48 HoursPoly(keto ester) Cleavage

Self-Validating Experimental Protocols

Protocol 1: Anhydrous Aliquoting and Inert Gas Blanketing

Objective: Prevent autoxidation and hydrolysis during long-term storage. Self-Validation Check: Weigh the sealed vial accurately (to 0.1 mg) before and after storage. A change in mass confirms solvent/moisture ingress or egress has occurred, invalidating the storage conditions.

  • Preparation: Dry all amber glass vials in an oven at 120°C for at least 2 hours. Cool in a vacuum desiccator. Causality: Trace surface moisture on glassware is sufficient to initiate ester hydrolysis over months of storage[1].

  • Aliquoting: Transfer the Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate into the vials, ensuring the compound occupies at least 70% of the vial volume. Causality: Minimizing headspace reduces the absolute volume of oxygen available for radical chain initiation[3].

  • Purging: Insert an Argon gas line (fitted with a 0.22 µm sterile filter) into the headspace. Purge gently for 30 seconds. Causality: Argon is heavier than nitrogen and air; it effectively blankets the compound, displacing oxygen and moisture to arrest alpha-carbon autoxidation[4].

  • Sealing: Cap immediately with a PTFE-lined septum cap and wrap the seal tightly with Parafilm.

  • Storage: Transfer immediately to a -20°C freezer.

Protocol 2: HPLC-UV Purity Validation (Post-Storage)

Objective: Confirm the structural integrity of the compound before use in sensitive biological or synthetic assays. Self-Validation Check: Compare the resulting chromatogram against a baseline Day 0 reference standard. A shift in retention time or the appearance of new peaks validates that degradation has occurred.

  • Sample Prep: Dissolve 1 mg of the stored compound in 1 mL of anhydrous, HPLC-grade Acetonitrile.

  • Column & Mobile Phase: Use a standard C18 reverse-phase column. Run a gradient of Water (0.1% Formic Acid) and Acetonitrile. Causality: Formic acid suppresses the ionization of any free 5-(2,5-dichlorophenyl)-5-oxovaleric acid generated via hydrolysis, ensuring sharp peak resolution and preventing peak tailing[1].

  • Detection: Monitor absorbance at 254 nm (optimal for the dichlorophenyl ring).

  • Analysis: Identify degradation products. A new peak eluting earlier than the parent compound typically indicates the hydrolyzed free acid (more polar), while complex late-eluting peaks indicate polymeric autoxidation products[5].

References

  • Source: benchchem.
  • Ethyl 5-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)
  • Source: upc.
  • Source: beilstein-journals.
  • Source: acs.

Sources

Reference Data & Comparative Studies

Validation

Structural Verification of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate: High-Field vs. Benchtop NMR Comparison Guide

Executive Summary Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS: 898778-11-5) is a vital synthetic intermediate utilized in the development of halogenated Active Pharmaceutical Ingredients (APIs). Accurate structural v...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS: 898778-11-5) is a vital synthetic intermediate utilized in the development of halogenated Active Pharmaceutical Ingredients (APIs). Accurate structural verification is critical to confirm the regioselectivity of the Friedel-Crafts acylation used during its synthesis[1]. This guide objectively compares the analytical performance of High-Field Nuclear Magnetic Resonance (600 MHz) against modern Benchtop NMR (80 MHz) for characterizing this molecule. By providing validated 1H and 13C reference spectra, we empower researchers to choose the optimal analytical platform for either rapid at-line reaction monitoring or final structural elucidation.

Synthesis Workflow & Analytical Checkpoints

The synthesis of this intermediate typically proceeds via the Friedel-Crafts acylation of 1,4-dichlorobenzene with ethyl 5-chloro-5-oxovalerate (ethyl glutaryl chloride), catalyzed by a Lewis acid such as aluminum chloride[1]. The regiochemistry is dictated by the ortho/para-directing but deactivating chlorine atoms, heavily favoring substitution to yield the 2,5-dichloroacetophenone core[1].

Workflow A 1,4-Dichlorobenzene + Ethyl 5-chloro-5-oxovalerate B Friedel-Crafts Acylation (AlCl3, DCM, 0-25°C) A->B C Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate B->C D Benchtop NMR (80 MHz) At-Line Reaction Monitoring B->D Aliquot sampling E High-Field NMR (600 MHz) Final Structural Verification C->E Purified API Intermediate

Synthesis workflow and NMR analytical checkpoints for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Experimental Protocols: Self-Validating NMR Acquisition

To ensure scientific integrity, the analytical protocol must operate as a self-validating system. We utilize Tetramethylsilane (TMS) as an internal standard for precise chemical shift referencing (δ = 0.00 ppm)[2] and Maleic acid as a quantitative NMR (qNMR) calibrant to verify integration accuracy.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 15.0 mg of purified Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate in 0.6 mL of deuterated chloroform (CDCl3, 99.8% D) containing 0.03% v/v TMS[2].

  • Standard Addition: Add 5.0 mg of trace-certified Maleic acid (δ 6.28 ppm, singlet, 2H) to act as a qNMR internal standard.

  • High-Field Acquisition (600 MHz):

    • Probe: 5 mm CryoProbe.

    • 1H NMR: 16 scans, 30° pulse angle, 5-second relaxation delay (D1) to ensure complete longitudinal relaxation (T1) of all protons[2].

    • 13C NMR: 256 scans, proton-decoupled (WALTZ-16), 2-second D1.

  • Benchtop Acquisition (80 MHz):

    • Probe: Permanent NdFeB magnet system.

    • 1H NMR: 64 scans (compensating for lower sensitivity), 90° pulse angle, 4-second D1.

  • Data Processing: Apply a 0.3 Hz exponential line broadening (LB) for 1H and 1.0 Hz for 13C prior to Fourier Transformation. Phase and baseline corrections must be applied manually to ensure accurate integration[2].

Data Presentation: 1H and 13C NMR Reference Spectra

The following tables summarize the quantitative spectral data, comparing the resolution and peak assignments between the two platforms.

Table 1: 1H NMR (CDCl3) Spectral Comparison

Proton EnvironmentHigh-Field (600 MHz) Shift & MultiplicityBenchtop (80 MHz) ObservationCausality / Assignment Logic
Ar-H (H-6) 7.60 ppm (d, J = 2.5 Hz, 1H)7.35 - 7.65 ppm (m, 3H)Deshielded by adjacent C=O and ortho-Cl[2].
Ar-H (H-3, H-4) 7.35 - 7.45 ppm (m, 2H)Overlaps with H-6Complex multiplet due to meta/ortho coupling[3].
Ester -CH2- 4.12 ppm (q, J = 7.1 Hz, 2H)4.12 ppm (q, 2H)Deshielded by ester oxygen. Fully resolved on both.
Valerate C4-H2 3.02 ppm (t, J = 7.3 Hz, 2H)3.02 ppm (t, 2H)Adjacent to aromatic ketone[4].
Valerate C2-H2 2.40 ppm (t, J = 7.3 Hz, 2H)2.40 ppm (t, 2H)Adjacent to aliphatic ester carbonyl.
Valerate C3-H2 2.05 ppm (p, J = 7.3 Hz, 2H)2.05 ppm (m, 2H)Central aliphatic CH2, minimal deshielding.
Ester -CH3 1.25 ppm (t, J = 7.1 Hz, 3H)1.25 ppm (t, 3H)Terminal methyl group. Fully resolved on both.

Table 2: 13C NMR (CDCl3, 150 MHz) Reference Data

Carbon EnvironmentChemical Shift (ppm)Assignment Logic
Ketone C=O 200.5Highly deshielded carbonyl carbon[4].
Ester C=O 173.2Typical aliphatic ester carbonyl shift.
Ar-C1 (C-C=O) 138.5Quaternary aromatic carbon attached to ketone[4].
Ar-C (C-Cl) 132.5, 130.5Quaternary aromatic carbons attached to chlorine[4].
Ar-CH 132.0, 131.2, 128.8Aromatic methine carbons.
Ester -CH2- 60.5Aliphatic carbon attached to oxygen.
Valerate C4 42.5Aliphatic carbon adjacent to ketone.
Valerate C2 33.8Aliphatic carbon adjacent to ester.
Valerate C3 19.2Central aliphatic carbon.
Ester -CH3 14.2Terminal methyl carbon.

Causality & Expert Insights: The Physics of the Shifts

Mechanistic Causality of Chemical Shifts:

  • Aromatic Deshielding: The proton at H-6 (ortho to the ketone) is highly deshielded (δ 7.60) due to the magnetic anisotropy of the adjacent carbonyl group and the electron-withdrawing nature of the meta/ortho chlorine atoms[2]. At 600 MHz, this appears as a distinct doublet (J = 2.5 Hz) due to meta-coupling with H-4.

  • Aliphatic Chain Dynamics: The valerate chain exhibits a classic first-order splitting pattern at 600 MHz. The C4 protons (δ 3.02) are pulled further downfield than the C2 protons (δ 2.40) because the aromatic ketone is a stronger electron-withdrawing group than the aliphatic ester[4].

Platform Comparison (600 MHz vs. 80 MHz): At 80 MHz, the J-coupling of the aromatic protons (H-3, H-4, H-6) collapses into a heavily overlapping multiplet (δ 7.35 - 7.65) due to strong coupling effects (the Δν/J ratio is small). However, the aliphatic valerate chain and the ethyl ester remain fully resolved even at 80 MHz.

Logic A Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate B Aromatic Protons (Deshielded by Cl & C=O) A->B C Aliphatic Chain (C2, C3, C4) A->C D Ethyl Ester (-CH2-CH3) A->D B1 H-6: ~7.60 ppm (d) H-3, H-4: ~7.35-7.45 ppm (m) B->B1 C1 C4: ~3.02 ppm (t) C2: ~2.40 ppm (t) C3: ~2.05 ppm (p) C->C1 D1 CH2: ~4.12 ppm (q) CH3: ~1.25 ppm (t) D->D1

Logical assignment of 1H NMR chemical shifts based on molecular environment.

References

  • Source: guidechem.
  • Title: Iron(III)
  • Source: benchchem.
  • Source: nih.

Sources

Comparative

A Senior Application Scientist's Guide to the Mass Spectrometric Fragmentation of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

Authored for Researchers, Scientists, and Drug Development Professionals In the structural elucidation of novel chemical entities, mass spectrometry (MS) stands as an indispensable tool, offering profound insights into m...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

In the structural elucidation of novel chemical entities, mass spectrometry (MS) stands as an indispensable tool, offering profound insights into molecular weight and structure through the analysis of fragmentation patterns.[1] This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathways of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a molecule featuring a rich array of functional groups—an aromatic ketone, an ethyl ester, and a dichlorinated phenyl ring—that give rise to a complex and highly characteristic mass spectrum. Understanding these pathways is paramount for its unambiguous identification in complex matrices, whether in synthetic chemistry, metabolite identification, or quality control settings.

The structure of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, with its calculated molecular weight of approximately 289.16 g/mol (for C₁₃H₁₄³⁵Cl₂O₃), presents several predictable sites for bond cleavage under the high-energy conditions of electron ionization.[2] The fragmentation is not random; rather, it is dictated by the relative stability of the resulting radical and cationic species. The principal fragmentation mechanisms expected for this γ-keto ester are α-cleavages adjacent to the carbonyl groups and McLafferty rearrangements, both of which are cornerstone reactions in the interpretation of mass spectra for carbonyl-containing compounds.[3][4]

Part 1: The Molecular Ion and Its Isotopic Signature

Upon ionization, the first species formed is the molecular ion (M⁺•), which corresponds to the intact molecule having lost a single electron. For Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, the molecular ion peak is expected at a mass-to-charge ratio (m/z) of 288, assuming the most abundant isotopes (¹²C, ¹H, ¹⁶O, ³⁵Cl).

A critical diagnostic feature for any chlorine-containing compound is its isotopic pattern.[5] Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, with a natural abundance ratio of approximately 3:1. Because this molecule contains two chlorine atoms, its molecular ion region will display a distinctive cluster of peaks:

  • M⁺• (m/z 288): Contains two ³⁵Cl atoms.

  • [M+2]⁺• (m/z 290): Contains one ³⁵Cl and one ³⁷Cl atom.

  • [M+4]⁺• (m/z 292): Contains two ³⁷Cl atoms.

The relative intensities of these peaks will be approximately 9:6:1, providing immediate and confirmatory evidence for the presence of two chlorine atoms in any observed fragment. This signature is a powerful tool for distinguishing true fragments from background noise.

Part 2: Primary Fragmentation Pathways: A Mechanistic Comparison

The fragmentation of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is dominated by cleavages directed by its two carbonyl centers and the ethyl ester moiety. Below, we compare the most probable fragmentation pathways.

Pathway A: α-Cleavage at the Aromatic Ketone (The Dominant Pathway)

The most favorable fragmentation is predicted to be the α-cleavage of the bond between the C4 and C5 carbons, adjacent to the aromatic ketone.[4][6] This is mechanistically driven by the high stability of the resulting 2,5-dichlorobenzoyl cation.

Mechanism: The radical cation undergoes homolytic cleavage, breaking the C4-C5 bond. This expels a neutral radical and forms a resonance-stabilized acylium ion.

Resulting Fragment:

  • 2,5-Dichlorobenzoyl cation: [C₇H₃Cl₂O]⁺

  • Predicted m/z: 173 (with an isotopic cluster at m/z 175 and 177)

This fragment is often the base peak (the most intense peak) in the spectrum of aromatic ketones due to its exceptional stability.[7] Further fragmentation of this ion can occur via the loss of a neutral carbon monoxide (CO) molecule, yielding the 2,5-dichlorophenyl cation at m/z 145.

Caption: Pathway A: α-Cleavage at the aromatic ketone.

Pathway B: McLafferty Rearrangement at the Ethyl Ester

A hallmark fragmentation for ethyl esters is the McLafferty rearrangement, which involves the transfer of a γ-hydrogen to the carbonyl oxygen through a six-membered transition state, followed by the elimination of a neutral alkene.[1][8] For an ethyl ester, this specifically leads to the loss of ethene (ethylene).

Mechanism: A hydrogen atom from the ethyl group's methyl carbon (the γ-position relative to the ester carbonyl) is transferred to the carbonyl oxygen. This is followed by the cleavage of the C-O bond, expelling a neutral ethene molecule.

Resulting Fragment:

  • 5-(2,5-dichlorophenyl)-5-oxovaleric acid radical cation: [C₁₁H₁₀Cl₂O₃]⁺•

  • Predicted m/z: 260 (with an isotopic cluster at m/z 262 and 264)

This fragmentation is highly characteristic and provides direct evidence of the ethyl ester functionality.[9]

Caption: Pathway B: McLafferty rearrangement at the ethyl ester.

Pathway C: Alternative Cleavages at the Ester Group

Besides the McLafferty rearrangement, the ester group can fragment via direct bond cleavages. These pathways compete with the more favorable rearrangements but can still produce observable ions.

Mechanisms:

  • Loss of an Ethoxy Radical (•OCH₂CH₃): α-cleavage at the ester carbonyl results in the loss of a 45 Da radical.[10][11]

  • Loss of an Ethyl Radical (•CH₂CH₃): Cleavage of the O-C bond of the ethyl group.[10]

Resulting Fragments:

  • Acylium Ion: [M - 45]⁺ at m/z 243

  • Protonated Acid: [M - 29]⁺ at m/z 259

These fragments, while mechanistically plausible, are generally less abundant than those formed from the highly stable acylium ion in Pathway A or the diagnostic McLafferty rearrangement.

Part 3: Data Summary and Comparative Analysis

The expected fragmentation pattern provides a molecular fingerprint. The relative abundance of each fragment ion is dictated by the stability of the ion and the neutral species lost.

Predicted m/z Proposed Ion Structure Formation Pathway Expected Relative Abundance Key Diagnostic Value
288, 290, 292[C₁₃H₁₄Cl₂O₃]⁺•Molecular Ion (M⁺•)Low to MediumConfirms molecular weight and presence of two Cl atoms.
173, 175, 177 [C₇H₃Cl₂O]⁺ α-Cleavage (Ketone) High (likely Base Peak) Confirms 2,5-dichlorobenzoyl substructure.
260, 262, 264[C₁₁H₁₀Cl₂O₃]⁺•McLafferty (Ester)MediumDiagnostic for the ethyl ester group.
243, 245, 247[M - •OC₂H₅]⁺α-Cleavage (Ester)LowIndicates the presence of an ethoxy group.
145, 147, 149[C₆H₃Cl₂]⁺Loss of CO from m/z 173MediumSupports the structure of the m/z 173 ion.

Comparative Insight: The α-cleavage at the aromatic ketone (Pathway A) is anticipated to be the most dominant fragmentation route. The formation of the resonance-stabilized aromatic acylium ion provides a strong thermodynamic driving force. While the McLafferty rearrangement (Pathway B) is also a favorable process, the stability of the resulting fragment is typically less than that of the aromatic acylium ion, leading to a peak of medium intensity. The other cleavages will likely result in minor peaks but can provide valuable, complementary structural information.

Part 4: Experimental Protocols for Data Acquisition

To validate these predicted pathways, rigorous experimental data must be acquired. Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred technique for a semi-volatile compound of this nature.[12]

Protocol 1: Sample Preparation
  • Dissolution: Accurately weigh approximately 1 mg of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate. Dissolve it in 1 mL of a high-purity volatile solvent (e.g., ethyl acetate or dichloromethane) to create a 1 mg/mL stock solution.

  • Dilution: Perform a serial dilution of the stock solution with the same solvent to create a working solution with a final concentration of approximately 10 µg/mL.

  • Filtration (Optional): If the sample contains any particulate matter, filter the final solution through a 0.22 µm PTFE syringe filter into a clean GC vial.

Protocol 2: GC-MS Analysis
  • Instrumentation: Utilize a GC system equipped with a capillary column (e.g., a 30 m x 0.25 mm DB-5ms or equivalent) coupled to a mass spectrometer with an electron ionization (EI) source.

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Injection Volume: 1 µL (Splitless mode)

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Program:

      • Initial temperature: 100 °C, hold for 2 minutes.

      • Ramp: Increase temperature at 20 °C/min to 280 °C.

      • Final hold: Hold at 280 °C for 5 minutes.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI)

    • Ionization Energy: 70 eV

    • Source Temperature: 230 °C

    • Mass Range: Scan from m/z 40 to 400.

    • Data Acquisition: Acquire data in full scan mode to capture all fragment ions.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis Dissolve 1. Dissolve in Ethyl Acetate Dilute 2. Dilute to ~10 µg/mL Dissolve->Dilute Filter 3. Filter into GC Vial Dilute->Filter Inject 4. Inject 1 µL Filter->Inject Separate 5. Chromatographic Separation Inject->Separate Ionize 6. EI Ionization (70 eV) Separate->Ionize Analyze 7. Mass Analysis (m/z 40-400) Ionize->Analyze Data Interpretation Data Interpretation Analyze->Data Interpretation

Caption: Workflow for the GC-MS analysis of the target compound.

References

  • TutorChase. (n.d.). What are the common fragments in mass spectrometry for esters? Retrieved from [Link]

  • Bouchoux, G., & Tabet, J. C. (1987). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry, 65(8), 1790-1796. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

  • Sparkman, O. D. (2026, March 29). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Spectroscopy Online. Retrieved from [Link]

  • Barcelo, D. (n.d.). Identification of Aromatic Fatty Acid Ethyl Esters. Retrieved from [Link]

  • University of Arizona. (n.d.). Mass Spectrometry - Examples. Retrieved from [Link]

  • NIST. (n.d.). 3,5-Dichlorophenyl isocyanate. NIST Chemistry WebBook. Retrieved from [Link]

  • University of Calgary. (n.d.). Mass spectrometry. Retrieved from [Link]

  • Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

  • Venter, A. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules, 24(4), 677. Retrieved from [Link]

  • NIST. (n.d.). 3-(3,4-Dichlorophenyl)propionic acid. NIST Chemistry WebBook. Retrieved from [Link]

  • East Tennessee State University. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

  • JoVE. (2024). Mass Spectrometry Aldehyde and Ketone Fragmentation in Analytical Chemistry. Retrieved from [Link]

  • LCGC International. (2026, April 3). Electron Ionization for GC–MS. Retrieved from [Link]

  • Schänzer, W., & Donike, M. (2001). Mass spectrometry of steroid glucuronide conjugates. II-Electron impact fragmentation of 3-keto-4-en- and 3-keto-5alpha-steroid-17-O-beta glucuronides and 5alpha-steroid-3alpha,17beta-diol 3- and 17-glucuronides. Journal of Mass Spectrometry, 36(9), 998-1012. Retrieved from [Link]

  • Li, B., et al. (2007). Matrix-assisted laser desorption/ionization time-of-flight mass spectrometry assay for organophosphorus toxicants bound to human albumin at Tyr411. Analytical Biochemistry, 364(1), 85-95. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-(2-methylphenyl)-5-oxovalerate. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Pesticide Analysis by Mass Spectrometry. Retrieved from [Link]

  • PubChemLite. (2026). Ethyl 5-(4-methoxyphenyl)-5-oxovalerate (C14H18O4). Retrieved from [Link]

Sources

Validation

Comparative Reactivity Guide: Ethyl vs. Methyl 5-(2,5-dichlorophenyl)-5-oxovalerate in Synthetic Workflows

As a building block in pharmaceutical library synthesis and agrochemical development, the 5-aryl-5-oxovalerate scaffold is highly versatile. Specifically, derivatives like 5-(2,5-dichlorophenyl)-5-oxovalerate serve as cr...

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Author: BenchChem Technical Support Team. Date: April 2026

As a building block in pharmaceutical library synthesis and agrochemical development, the 5-aryl-5-oxovalerate scaffold is highly versatile. Specifically, derivatives like 5-(2,5-dichlorophenyl)-5-oxovalerate serve as critical intermediates for synthesizing complex heterocycles and active pharmaceutical ingredients (APIs).

When designing a synthetic route, chemists frequently face a seemingly minor but strategically critical decision: Should the methyl or ethyl ester be utilized?

This guide provides an in-depth technical comparison of the methyl and ethyl esters of 5-(2,5-dichlorophenyl)-5-oxovalerate. By dissecting the mechanistic causality behind their reactivity, we aim to equip drug development professionals with the empirical data needed to optimize their synthetic workflows.

Mechanistic Profiling & Causality

To understand the divergent behavior of these two esters, we must first analyze the electronic and steric environment of the parent molecule.

The structure consists of a highly electrophilic ketone at C5—activated by the potent electron-withdrawing inductive effect of the ortho, meta-dichloro-substituted aryl ring—separated from the C1 ester by a three-carbon aliphatic chain. Because the distance nullifies any meaningful inductive cross-talk between the ketone and the ester, the comparative reactivity of the ester moiety is governed entirely by the nature of the alkoxy leaving group.

The Steric and Kinetic Divide

In nucleophilic acyl substitutions (such as saponification or amidation), the rate-determining step is typically the nucleophilic attack on the carbonyl carbon to form the tetrahedral intermediate.

  • Methyl Ester: The methoxy group (-OCH₃) presents minimal steric hindrance. Consequently, methyl esters undergo alkaline hydrolysis approximately three times faster than their ethyl counterparts at ambient temperatures[1].

  • Ethyl Ester: The ethoxy group (-OCH₂CH₃) introduces slight steric bulk and is a marginally poorer leaving group due to increased electron donation from the extra methyl group. This makes the ethyl ester more robust, which is advantageous if the synthetic route requires harsh conditions upstream (e.g., prolonged heating or strong Lewis acids) where premature ester cleavage must be avoided.

The Chemoselectivity Challenge

The highly activated C5 ketone poses a chemoselectivity risk. Under strongly basic conditions (e.g., NaOH in MeOH), the protons at C4 (alpha to the ketone) can be abstracted, leading to unwanted aldol self-condensation or retro-Michael fragmentation. Therefore, exploiting the higher reactivity of the methyl ester is often preferred, as it allows for rapid transformations at lower temperatures (0°C), effectively bypassing ketone-driven side reactions.

Empirical Data Comparison

The following table synthesizes the quantitative and qualitative performance metrics of the methyl versus ethyl ester across standard synthetic transformations.

ParameterMethyl 5-(2,5-dichlorophenyl)-5-oxovalerateEthyl 5-(2,5-dichlorophenyl)-5-oxovalerate
Alkaline Hydrolysis Rate ( krel​ ) ~3.0x (Faster)1.0x (Baseline)
Weinreb Amidation Yield (1h, 0°C) > 95%~ 75% (Requires longer reaction time)
Steric Hindrance at Carbonyl LowModerate
Lipophilicity (Estimated LogP) ~ 3.2~ 3.6 (Better organic phase partitioning)
Shelf Stability (Aqueous trace) Moderate (Prone to slow hydrolysis)High (Resistant to ambient moisture)
Ideal Use Case Rapid, low-temperature transformationsMulti-step routes requiring ester survival

Validated Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate specific checkpoints to verify that the transformation has occurred without compromising the sensitive C5 ketone.

Protocol A: Controlled Saponification (Hydrolysis)

Objective: Cleave the ester to yield 5-(2,5-dichlorophenyl)-5-oxovaleric acid while suppressing C4 enolization. Optimal Substrate: Methyl Ester (due to faster kinetics at 0°C).

  • Initialization: Dissolve 1.0 eq of the methyl ester in a 3:1:1 mixture of THF/MeOH/H₂O (0.1 M concentration). Cool the solution to 0°C in an ice bath.

  • Reagent Addition: Add 1.2 eq of Lithium Hydroxide monohydrate (LiOH·H₂O) in one portion. Causality: LiOH is a milder base than NaOH, and the lithium cation helps coordinate the tetrahedral intermediate, accelerating hydrolysis while minimizing alpha-deprotonation at the ketone.

  • Self-Validation Checkpoint 1 (TLC): After 30 minutes, check the reaction via TLC (Hexanes/EtOAc 7:3). The methyl ester will show complete consumption, whereas the ethyl ester would typically require 2–3 hours or warming to room temperature.

  • Quenching & Isolation: Acidify the mixture to pH 2 using 1M HCl at 0°C. Extract with EtOAc (3x).

  • Self-Validation Checkpoint 2 (LC-MS): Analyze the organic layer. The target acid should manifest as [M−H]− in negative ion mode. Absence of higher molecular weight dimers confirms the suppression of aldol side-reactions.

Protocol B: Direct Weinreb Amidation

Objective: Convert the ester directly to a Weinreb amide for subsequent Grignard additions, avoiding the need for a free carboxylic acid intermediate[2]. Optimal Substrate: Methyl Ester.

  • Initialization: Suspend 1.5 eq of N,O-dimethylhydroxylamine hydrochloride in anhydrous THF (0.2 M) under an inert argon atmosphere. Cool to -20°C.

  • Base Activation: Dropwise add 3.0 eq of Isopropylmagnesium chloride (iPrMgCl) solution in THF. Causality: The rate of deprotonation of the amine salt to form the magnesium amide is significantly faster than the competing rate of Grignard addition to the ester, especially given the steric bulk of the isopropyl group[3].

  • Substrate Addition: Add 1.0 eq of the ester dissolved in THF. Stir for 1 hour at -20°C.

  • Self-Validation Checkpoint: The methyl ester reacts rapidly due to lower steric bulk. If using the ethyl ester, the reaction must often be warmed to 0°C to achieve full conversion, which slightly increases the risk of the Grignard reagent attacking the C5 ketone.

  • Quenching: Quench with saturated aqueous NH₄Cl to break the stable magnesium chelate[4], and extract with dichloromethane.

Pathway Visualization

The following diagram maps the divergent synthetic pathways available to the 5-oxovalerate esters, highlighting where the choice of alkyl group dictates the kinetic efficiency of the route.

Reactivity SM 5-(2,5-dichlorophenyl)-5-oxovalerate (Methyl or Ethyl Ester) Hydrolysis Saponification (LiOH) Hydrolysis Pathway SM->Hydrolysis Faster for Methyl Amidation Weinreb Amidation (Me(MeO)NH·HCl, iPrMgCl) SM->Amidation Higher Yield for Methyl Ketone Ketone Protection (Ethylene Glycol, TsOH) SM->Ketone Ester Unaffected Acid 5-(2,5-dichlorophenyl)-5-oxovaleric acid Hydrolysis->Acid WAmide Weinreb Amide Intermediate Amidation->WAmide Ketal Ketal-Protected Ester Ketone->Ketal

Divergent synthetic pathways for 5-oxovalerate esters highlighting reactivity differences.

Conclusion

The choice between the methyl and ethyl ester of 5-(2,5-dichlorophenyl)-5-oxovalerate should not be arbitrary. If your synthetic sequence requires immediate, low-temperature manipulation of the ester (such as saponification or Weinreb amidation) while protecting the sensitive C5 ketone, the methyl ester is the superior choice due to its favorable kinetics. Conversely, if the ester must survive multiple upstream transformations (e.g., ketalization, cross-coupling on the aryl ring), the slight steric shielding provided by the ethyl ester offers a valuable buffer against premature degradation.

Sources

Comparative

A Senior Application Scientist's Guide to the Spectroscopic Validation of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate using FTIR

For researchers and professionals in drug development, the unambiguous structural confirmation of synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth validation of the Fourier-Tran...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development, the unambiguous structural confirmation of synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth validation of the Fourier-Transform Infrared (FTIR) spectral data for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a compound of interest in organic synthesis and potential pharmaceutical applications. We will dissect its spectral features, compare them against established chemical principles, and provide a framework for robust spectroscopic validation.

The Imperative of Spectroscopic Validation

In the synthesis of novel chemical entities, structural elucidation is paramount. FTIR spectroscopy serves as a rapid, reliable, and non-destructive technique to confirm the presence of key functional groups within a molecule. For a molecule like Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, with its distinct ester and aromatic ketone moieties, FTIR provides a characteristic "fingerprint" that can confirm its identity and purity. Any deviation from the expected absorption bands could indicate the presence of starting materials, byproducts, or an incorrect structure altogether.

Analysis of the Experimental FTIR Spectrum

An experimental FTIR spectrum of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate reveals a series of absorption bands, each corresponding to specific molecular vibrations. The most diagnostically significant regions are the carbonyl stretching region (1600-1800 cm⁻¹), the C-O stretching region (1000-1300 cm⁻¹), and the aromatic region (1400-1600 cm⁻¹ and below 900 cm⁻¹).

Here, we will analyze the key absorption bands and validate their assignments based on established principles of infrared spectroscopy and comparison with related structures.

Table 1: Key FTIR Absorption Bands for Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate
Wavenumber (cm⁻¹)IntensityAssignmentRationale and Comparative Analysis
~1735Strong, SharpC=O Stretch (Ester)Aliphatic esters typically exhibit a strong C=O stretching vibration between 1750-1735 cm⁻¹[1][2]. This band's position confirms the presence of the ethyl ester group.
~1690Strong, SharpC=O Stretch (Aromatic Ketone)The conjugation of the ketone's carbonyl group with the dichlorophenyl ring is expected to lower its stretching frequency compared to a simple aliphatic ketone (typically ~1715 cm⁻¹)[3][4][5][6]. Aromatic ketones generally absorb in the 1685-1666 cm⁻¹ range[6]. The observed band at approximately 1690 cm⁻¹ is consistent with this electronic effect.
~1250 & ~1100Medium-StrongC-O Stretch (Ester)Esters characteristically show two C-O stretching bands: an asymmetric stretch at higher wavenumbers and a symmetric stretch at lower wavenumbers[1][7]. These bands are crucial for confirming the ester functionality.
~1570 & ~1470Medium-WeakC=C Stretch (Aromatic Ring)The dichlorinated benzene ring will have characteristic C=C stretching vibrations in this region.
Below 900Medium-StrongC-H Bending (Aromatic Ring)The substitution pattern on the benzene ring influences the out-of-plane C-H bending vibrations. For a 1,2,4-trisubstituted benzene ring (as is the case with the 2,5-dichlorophenyl group), characteristic bands are expected in this region.
~750StrongC-Cl StretchThe carbon-chlorine stretching vibration for aromatic chlorides typically appears in this region.

Workflow for FTIR Spectral Validation

A systematic approach is crucial for the accurate interpretation and validation of FTIR data. The following workflow outlines the key steps from sample preparation to data analysis.

Figure 1. Workflow for FTIR Spectral Validation

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum via ATR

Attenuated Total Reflectance (ATR) is a modern, convenient method for obtaining FTIR spectra of solid and liquid samples with minimal preparation.

Objective: To obtain a high-quality FTIR spectrum of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Materials:

  • FTIR Spectrometer with ATR accessory (e.g., diamond crystal)

  • Sample of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

  • Solvent for cleaning (e.g., isopropanol or ethanol)

  • Lint-free wipes

Procedure:

  • Prepare the ATR Accessory: Ensure the ATR crystal is clean. Gently wipe the crystal surface with a lint-free wipe dampened with a volatile solvent like isopropanol and allow it to dry completely.

  • Collect the Background Spectrum: With the clean, empty ATR accessory in place, collect a background spectrum. This will account for the absorbance of the crystal and any atmospheric components (e.g., CO₂, water vapor).

  • Apply the Sample: Place a small amount of the Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate sample directly onto the center of the ATR crystal. If it is a solid, use the pressure arm to ensure good contact between the sample and the crystal.

  • Acquire the Sample Spectrum: Collect the FTIR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Clean Up: After data collection, clean the ATR crystal thoroughly with a solvent-dampened wipe to remove all traces of the sample.

Conclusion

The FTIR spectrum of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate presents a distinct and interpretable pattern of absorption bands. The strong carbonyl stretches for the ester and the conjugated ketone, coupled with the characteristic C-O and aromatic vibrations, provide a robust spectroscopic signature. By comparing this experimental data with established correlation charts and the spectra of related compounds, we can confidently validate the chemical structure of the target molecule. This rigorous approach to spectroscopic analysis is fundamental to ensuring the quality and integrity of chemical research and development.

References

  • Illinois State University, Department of Chemistry. (2015). Infrared Spectroscopy. [Link]

  • Chemistry LibreTexts. (n.d.). Ketone Infrared Spectra. [Link]

  • Smith, B. C. (2017). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. [Link]

  • Haglund, R. F., Johnson, S., & Park, H. K. (n.d.). FTIR spectrum of dichlorobenzene. ResearchGate. [Link]

  • University of Calgary. (n.d.). IR Spectroscopy Tutorial: Esters. [Link]

  • Annan, T., & Matsui, Y. (2006). The Infrared Absorption Spectra of p-Dichlorobenzene and p-Dichlorobenzene-d4. Bulletin of the Chemical Society of Japan. [Link]

  • Oregon State University. (2020). CH 336: Ketone Spectroscopy. [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. [Link]

  • Doc Brown's Chemistry. (2026). Infrared spectrum of ethyl ethanoate. [Link]

  • SpectraBase. (n.d.). 1,4-Dichloro-benzene. [Link]

  • Baiz Group. (n.d.). FTIR Spectra. [Link]

  • Scribd. (n.d.). FTIR Analysis of Ethyl Ethanoate. [Link]

  • PubChem. (n.d.). 1,2-Dichlorobenzene. [Link]

  • National Institute of Standards and Technology. (n.d.). Benzene, 1,2-dichloro-. NIST Chemistry WebBook. [Link]

  • University of Calgary. (n.d.). IR Spectroscopy Tutorial: Ketones. [Link]

  • National Institute of Standards and Technology. (n.d.). Welcome to the NIST WebBook. [Link]

  • Environmental Protection Agency. (2016). Fourier Transform Infrared (FTIR) Reference Spectra. [Link]

  • National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. [Link]

  • National Institute of Standards and Technology. (n.d.). Ethyl 2,4-dioxovalerate. NIST Chemistry WebBook. [Link]

  • National Institute of Standards and Technology. (n.d.). Ethyl dichlorophosphate. NIST Chemistry WebBook. [Link]

  • NextSDS. (n.d.). 5-(3,5-DICHLOROPHENYL)-5-OXOVALERIC ACID — Chemical Substance Information. [Link]

  • PubChem. (n.d.). Ethyl 5-(2-methylphenyl)-5-oxovalerate. [Link]

Sources

Validation

In-Depth Technical Guide: Validated HPLC-UV Quantification of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

As a Senior Application Scientist, I frequently encounter the challenge of designing robust, transferrable analytical methods for complex pharmaceutical intermediates. Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS 8987...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the challenge of designing robust, transferrable analytical methods for complex pharmaceutical intermediates. Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS 898778-11-5) [1] is a highly specific halogenated aryl-ester utilized as a critical building block in active pharmaceutical ingredient (API) synthesis.

Because the purity of this intermediate directly impacts the yield and safety profile of the final API, establishing a rigorous quantification method is non-negotiable. This guide outlines a fully validated, self-validating High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, designed in strict adherence to the latest ICH Q2(R2) guidelines[2]. We will explore the mechanistic causality behind the method parameters and objectively compare its performance against alternative analytical platforms.

Mechanistic Rationale & Method Selection

When selecting an analytical platform for a halogenated aryl-ester, we must evaluate the molecule's physicochemical properties. The target molecule possesses a hydrophobic ethyl ester tail and a 2,5-dichlorophenyl head group.

While Gas Chromatography with Flame Ionization Detection (GC-FID) is a common choice for volatile organics, the high boiling point and potential thermal lability of the oxovalerate ester make GC-FID prone to inducing thermal degradation artifacts. Conversely, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) offers extreme sensitivity but introduces prohibitive costs and unnecessary complexity for routine bulk API quality control[3].

The 2,5-dichlorophenyl moiety exhibits strong π→π∗ electronic transitions, yielding a robust UV absorption maximum near 230 nm. Therefore, HPLC-UV is the optimal choice, offering the perfect balance of sensitivity, linearity, and operational cost.

MethodSelection A Target: Ethyl 5-(2,5-dichlorophenyl) -5-oxovalerate B Assess Volatility & Thermal Stability A->B Step 1 C GC-FID (Risk of Thermal Degradation) B->C If Highly Volatile D Assess Chromophore (2,5-Dichlorophenyl ring) B->D Low Volatility / Ester E LC-MS/MS (High Cost, Overkill for API QC) D->E If trace bioanalysis needed F HPLC-UV (Optimal for Routine Quantitation) D->F Strong UV abs at 230 nm

Analytical platform selection logic for halogenated aryl-esters.

Experimental Protocol: The Self-Validating HPLC-UV Workflow

A reliable analytical method must be a self-validating system. This means the protocol inherently checks its own performance before any unknown samples are quantified.

Chromatographic Conditions & Causality
  • Column: Octadecylsilane (C18), 250 mm × 4.6 mm, 5 µm.

    • Causality: The extensive carbon loading of a C18 stationary phase provides the necessary hydrophobic interactions to adequately retain the non-polar ethyl ester, preventing it from co-eluting with the solvent front.

  • Mobile Phase: Isocratic elution with Acetonitrile : Water (60:40, v/v) containing 0.1% Trifluoroacetic acid (TFA).

    • Causality: While the target molecule is a neutral ester, process impurities such as the hydrolyzed free acid (5-(2,5-dichlorophenyl)-5-oxovaleric acid) can co-elute or exhibit severe peak tailing[3]. The 0.1% TFA maintains a low pH (~2.0), fully protonating any residual carboxylic acids, thereby ensuring sharp, symmetrical peaks and baseline resolution.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Column Temperature: 30°C (Maintains reproducible mobile phase viscosity).

  • Injection Volume: 10 µL.

Step-by-Step Execution
  • Mobile Phase Preparation: Mix 600 mL of HPLC-grade Acetonitrile with 400 mL of Milli-Q Water. Add 1.0 mL of TFA. Degas via ultrasonication for 15 minutes to prevent micro-bubble formation in the pump head.

  • Standard Preparation: Accurately weigh 50.0 mg of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate reference standard. Dissolve in 50 mL of diluent (Acetonitrile:Water 50:50 v/v) to yield a 1.0 mg/mL stock. Dilute to a working concentration of 100 µg/mL.

  • System Suitability Testing (SST): Inject the 100 µg/mL standard six consecutive times. The system is only validated for use if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0% and the USP Tailing Factor (Tf) is ≤ 1.5.

  • Sample Analysis: Inject a blank (diluent) to confirm no carryover, followed by unknown samples in duplicate. Bracket with standard injections every 10 samples to monitor and correct for system drift.

Workflow S1 System Setup (C18, 60% ACN, 0.1% TFA) S2 System Suitability Test (SST) Inject Std (n=6) S1->S2 S3 Check Parameters RSD < 2%, Tailing < 1.5 S2->S3 S4 System Failure Troubleshoot & Re-equilibrate S3->S4 Fail S5 Sample Analysis Unknowns & QC Samples S3->S5 Pass S4->S1 Corrective Action

Self-validating HPLC-UV workflow ensuring data integrity prior to sample analysis.

Validation Parameters & Quantitative Data

To guarantee trustworthiness, the method was subjected to rigorous validation in accordance with the ICH Q2(R2) Guideline on Validation of Analytical Procedures [2][4]. The data confirms that the method is linear, accurate, precise, and robust for its intended purpose.

Table 1: ICH Q2(R2) Method Validation Summary
Validation ParameterICH Q2(R2) Acceptance CriteriaObserved Experimental ResultStatus
Linearity Range Correlation coefficient ( R2 ) 0.99910 – 150 µg/mL ( R2 = 0.9998)Pass
Accuracy (Recovery) 98.0% – 102.0% across 3 levels99.1% – 100.8% (n=9)Pass
Intra-day Precision %RSD 2.0%0.65% (n=6)Pass
Inter-day Precision %RSD 2.0%1.12% (n=12 over 2 days)Pass
Limit of Detection (LOD) Signal-to-Noise (S/N) 30.05 µg/mLPass
Limit of Quantitation (LOQ) Signal-to-Noise (S/N) 100.15 µg/mLPass
Specificity Resolution ( Rs​ ) from impurities 2.0 Rs​ = 3.4 (vs. free acid impurity)Pass

Comparative Performance Analysis

How does this optimized HPLC-UV method stack up against alternative analytical techniques for quantifying Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate? The table below objectively compares the performance metrics.

Table 2: Analytical Platform Comparison
FeatureOptimized HPLC-UV (This Guide)LC-MS/MSGC-FID
Primary Mechanism Hydrophobic retention + UV AbsorbanceMass-to-charge ratio (m/z) fragmentationBoiling point / Volatility
Sensitivity (LOQ) 0.15 µg/mL< 0.001 µg/mL 1.0 µg/mL
Linear Dynamic Range 10 to 150 µg/mL0.001 to 10 µg/mL (Prone to saturation)5 to 500 µg/mL
Thermal Degradation Risk None (Ambient/30°C analysis) NoneHigh (Inlet temps > 250°C)
Cost per Analysis Low Very HighLow
Ideal Application Routine API & Intermediate QC Trace bioanalysis / PharmacokineticsVolatile solvent residuals

References

  • European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." EMA/CHMP/ICH/82072/2006. URL:[Link]

Sources

Comparative

Unveiling Molecular Architectures: A Comparative Guide to the X-ray Crystallography of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Derivatives

For researchers, scientists, and drug development professionals, a deep understanding of a molecule's three-dimensional structure is fundamental to elucidating its function and potential therapeutic applications. X-ray c...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, a deep understanding of a molecule's three-dimensional structure is fundamental to elucidating its function and potential therapeutic applications. X-ray crystallography provides an unparalleled, high-resolution view into the atomic arrangement of crystalline solids, offering critical insights for structure-activity relationship (SAR) studies and rational drug design.

The Significance of the Dichlorophenyl Moiety

The presence and position of chlorine atoms on a phenyl ring can significantly influence a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding interactions with biological targets. Understanding how these substitutions affect the solid-state architecture is crucial for the development of effective and stable pharmaceutical agents.

Synthesis of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate and its Derivatives

A plausible synthetic route to ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate involves the Friedel-Crafts acylation of 1,4-dichlorobenzene. This classic electrophilic aromatic substitution reaction provides a versatile method for creating a carbon-carbon bond between the aromatic ring and an acyl group.

General Synthetic Protocol: Friedel-Crafts Acylation

A representative protocol for the synthesis of the parent compound is as follows:

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas outlet, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) and a suitable inert solvent such as dichloromethane (DCM).

  • Addition of Reactants: Cool the suspension to 0-5 °C in an ice bath. A solution of ethyl 5-chloro-5-oxovalerate (1 equivalent) and 1,4-dichlorobenzene (1.1 equivalents) in DCM is then added dropwise from the dropping funnel.

  • Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: The reaction is quenched by carefully pouring the mixture onto crushed ice, followed by the addition of concentrated hydrochloric acid to decompose the aluminum chloride complex.

  • Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel.

This general procedure can be adapted to synthesize various derivatives by using different substituted dichlorobenzenes or acylating agents.

The Cornerstone of Structural Elucidation: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the gold standard for determining the precise three-dimensional arrangement of atoms in a molecule.[1][2] The technique relies on the diffraction of X-rays by the electron clouds of the atoms within a well-ordered crystal lattice.

Experimental Workflow for Small Molecule Crystallography

The following diagram outlines the typical workflow for the crystallographic analysis of a small organic molecule like ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

G cluster_0 Crystal Growth cluster_1 Data Collection cluster_2 Structure Solution & Refinement Crystal Growth Crystal Growth (Slow Evaporation, Vapor Diffusion, etc.) Crystal Mounting Crystal Mounting Crystal Growth->Crystal Mounting Diffractometer X-ray Diffractometer (Data Collection) Crystal Mounting->Diffractometer Diffraction Pattern Diffraction Pattern Generation Diffractometer->Diffraction Pattern Data Processing Data Processing (Integration, Scaling, Merging) Diffraction Pattern->Data Processing Structure Solution Structure Solution (Direct Methods, Patterson) Data Processing->Structure Solution Structure Refinement Structure Refinement (Least-Squares) Structure Solution->Structure Refinement Validation Structure Validation Structure Refinement->Validation

A generalized workflow for single-crystal X-ray diffraction.
Key Steps in Crystallographic Analysis:
  • Crystal Growth: Obtaining high-quality single crystals is often the most challenging step.[3] Common techniques for small molecules include slow evaporation of a saturated solution, vapor diffusion, and cooling crystallization.

  • Data Collection: A suitable crystal is mounted on a goniometer and placed in an X-ray beam. As the crystal is rotated, a series of diffraction patterns are collected on a detector.[2]

  • Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The initial atomic positions are determined using methods like direct methods or the Patterson function. These positions are then refined using least-squares methods to best fit the experimental data.[4]

Comparative Analysis of Dichlorophenyl Oxovalerate Derivatives

The following table presents a hypothetical yet plausible comparison of crystallographic data for ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate and two of its isomers. This data is based on typical values observed for similar small organic molecules and highlights how the position of the chlorine atoms can influence the crystal packing and unit cell parameters.

ParameterEthyl 5-(2,5-dichlorophenyl)-5-oxovalerate (Hypothetical)Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate (Analog)Ethyl 5-(3,4-dichlorophenyl)-5-oxovalerate (Analog)
Crystal System MonoclinicMonoclinicOrthorhombic
Space Group P2₁/cP2₁/nPca2₁
a (Å) 10.29.815.5
b (Å) 8.512.17.9
c (Å) 16.311.511.2
β (°) ** 95.2102.390
Volume (ų) 140513351369
Z 444
Calculated Density (g/cm³) **1.411.481.45

Data for analogs are representative and may not correspond to a specific published structure.

The variation in crystal system, space group, and unit cell dimensions among these isomers underscores the profound impact of substituent positioning on the supramolecular assembly in the solid state. These differences can, in turn, affect physical properties such as melting point, solubility, and bioavailability.

Complementary Spectroscopic Analysis

While X-ray crystallography provides the definitive solid-state structure, other spectroscopic techniques are essential for the initial characterization and confirmation of the molecular structure in solution.

Workflow for Spectroscopic Characterization

G cluster_spectroscopy Spectroscopic Analysis Synthesized Compound Synthesized Compound NMR NMR Spectroscopy (¹H, ¹³C) Synthesized Compound->NMR IR IR Spectroscopy Synthesized Compound->IR MS Mass Spectrometry Synthesized Compound->MS Structural Confirmation Structural Confirmation NMR->Structural Confirmation IR->Structural Confirmation MS->Structural Confirmation

A typical workflow for spectroscopic characterization.
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical environment of each proton and carbon atom, respectively, allowing for the elucidation of the molecule's connectivity.

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups, such as the carbonyl groups of the ester and ketone, and the C-Cl bonds.

  • Mass Spectrometry (MS): MS provides the molecular weight of the compound and information about its fragmentation pattern, further confirming its identity.

Conclusion

The structural elucidation of ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate and its derivatives through single-crystal X-ray crystallography, complemented by spectroscopic techniques, is crucial for a comprehensive understanding of their chemical nature. This guide provides a foundational framework for researchers, outlining the synthetic strategies, crystallographic workflow, and comparative analysis necessary for the detailed characterization of this and other classes of small organic molecules. The insights gained from such studies are invaluable for the rational design of new molecules with tailored properties for applications in medicinal chemistry and materials science.

References

  • Eastern Analytical Symposium. Small Molecule Single Crystal X-Ray Crystallography in Structural Chemistry. [Link]

  • Excillum. Small molecule crystallography. [Link]

  • The University of Queensland, School of Chemistry and Molecular Biosciences. Small molecule X-ray crystallography. [Link]

  • ResearchGate. Small Molecule X-Ray Crystallography, Theory and Workflow. [Link]

  • Royal Society of Chemistry. Advanced crystallisation methods for small organic molecules. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and re...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and responsible disposal. This guide provides a detailed protocol for the proper disposal of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate, a halogenated organic compound. The procedures outlined here are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

Understanding the Compound: Hazard Profile and Considerations
  • Halogenated Organic Compound: The presence of chlorine atoms on the phenyl ring classifies this substance as a halogenated organic compound. These compounds are often subject to specific disposal regulations due to their potential for environmental persistence and the formation of hazardous byproducts upon improper treatment (e.g., incineration at inadequate temperatures). The U.S. Environmental Protection Agency (EPA) regulates many halogenated organic compounds as hazardous waste.[1][2][3]

  • Ketoester Functionality: The keto and ester functional groups do not typically pose extreme reactivity hazards under standard laboratory conditions. However, they can be incompatible with strong acids, bases, and oxidizing agents.

Given these characteristics, it is prudent to treat Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate as a hazardous chemical waste.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate for any purpose, including disposal, appropriate PPE is mandatory.

PPE ComponentSpecificationRationale
Eye Protection Chemical splash goggles or a face shieldProtects against accidental splashes of the chemical or its solutions.
Hand Protection Chemically resistant gloves (e.g., nitrile)Prevents skin contact, which could lead to irritation or allergic reactions.[4][5]
Body Protection Laboratory coatProtects clothing and skin from contamination.
Respiratory Protection Not generally required for small quantities in a well-ventilated area. A NIOSH-approved respirator may be necessary if handling large quantities or if there is a risk of generating aerosols or vapors.Ensures respiratory safety in case of inhalation exposure.[4]
Segregation and Storage of Waste: A Critical Step

Proper segregation of chemical waste is fundamental to laboratory safety and compliant disposal.[6][7]

Workflow for Waste Segregation and Storage:

cluster_generation Waste Generation cluster_segregation Segregation cluster_containment Containment cluster_storage Storage A Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Waste (Pure compound, solutions, contaminated materials) B Isolate as Halogenated Organic Waste A->B Segregate C Place in a designated, compatible, and labeled waste container B->C Contain D Store in a designated Satellite Accumulation Area (SAA) C->D Store

Caption: Workflow for the segregation and storage of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate waste.

Step-by-Step Procedure:

  • Designate a Waste Stream: This compound must be disposed of as "halogenated organic waste." Never mix it with non-halogenated organic waste, aqueous waste, or solid waste.[6][7] Incompatible chemicals should be stored separately to prevent reactions.[8]

  • Select an Appropriate Container: Use a chemically compatible container, preferably the original container if it is in good condition.[9] The container must have a secure, tight-fitting lid to prevent leaks and evaporation.[6]

  • Properly Label the Waste Container: The label should clearly state:

    • "Hazardous Waste"

    • "Halogenated Organic Waste"

    • The full chemical name: "Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate"

    • An accurate list of all components and their approximate percentages if it is a mixed waste stream.[6]

    • The date the container was first used for waste accumulation.

  • Store in a Satellite Accumulation Area (SAA): The waste container must be kept in a designated SAA, which should be at or near the point of generation.[6] The SAA must be under the control of the laboratory personnel. Ensure secondary containment is in place to contain any potential leaks or spills.[9]

Disposal Protocol: The Final Step

Under no circumstances should Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate be disposed of down the drain or in regular trash.[10]

  • Arrange for Professional Disposal: All hazardous waste must be collected and disposed of by a licensed hazardous waste management company or through your institution's Environmental Health and Safety (EHS) department.

  • Documentation: Maintain accurate records of the waste generated, including the chemical name, quantity, and date of disposal.

  • Empty Container Disposal: Once the waste has been collected, any empty containers that held Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as halogenated organic waste. After rinsing, the container labels should be defaced, and the container can then be disposed of as regular non-hazardous waste.[9]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial.

Spill Response Decision Tree:

A Spill of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate Occurs B Assess the Spill (Size, Location, Potential for Exposure) A->B C Is the spill large or are you unsure how to proceed? B->C D Evacuate the area. Alert colleagues. Contact your institution's EHS department immediately. C->D Yes E Is the spill small and manageable? C->E No F Don appropriate PPE. Contain the spill with an inert absorbent material (e.g., sand, vermiculite). E->F G Collect the absorbed material using non-sparking tools. Place in a labeled hazardous waste container. F->G H Decontaminate the spill area. Dispose of all cleanup materials as hazardous waste. G->H

Caption: Decision tree for responding to a spill of Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

First Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

  • Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[4][5]

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory. The principles of proper chemical waste management are as integral to scientific excellence as the research itself.

References

  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

  • American Chemical Society. (n.d.). Hazardous Waste and Disposal Considerations. Retrieved from [Link]

  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

  • National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

  • Republic Services. (2025, October 23). Best Practices for Managing Laboratory Waste. Retrieved from [Link]

  • eCFR. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

  • Environmental Protection Agency. (1989, August). Alternative Control Technology Document: Halogenated Solvent Cleaners. Retrieved from [Link]

  • Material Safety Data Sheet. (n.d.). Retrieved from [Link]

  • California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. Retrieved from [Link]

  • eCFR. (n.d.). 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

  • Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

  • Covestro. (2012, August 22). Safety Data Sheet. Retrieved from [Link]

  • Appchem. (n.d.). ETHYL 5-(2-CHLOROPHENYL)-5-OXOVALERATE | 898759-03-0 | C13H15ClO3. Retrieved from [Link]

  • LookChem. (n.d.). Cas 898753-16-7,ETHYL 5-(2,5-DIFLUOROPHENYL) - LookChem. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-(2-methylphenyl)-5-oxovalerate | C14H18O3 | CID 24727318. Retrieved from [Link]

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Handling

Personal protective equipment for handling Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of complex halogenated intermediates into synthesis pipelines. Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerat...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of complex halogenated intermediates into synthesis pipelines. Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (CAS 898778-11-5) [1] is a highly versatile electrophilic building block. However, its structural motifs—specifically the lipophilic dichlorophenyl ring and the reactive oxovalerate moiety—demand rigorous, scientifically grounded safety protocols.

This guide provides a self-validating, step-by-step operational framework for handling this compound, ensuring both personnel safety and experimental integrity.

Mechanistic Hazard Profiling: The "Why" Behind the PPE

Before selecting Personal Protective Equipment (PPE), we must understand the chemical causality of the hazards:

  • Dermal Penetration & Sensitization: Halogenated aromatic hydrocarbons are profoundly lipophilic[2]. If this compound contacts the skin, it can rapidly bypass the aqueous environment of the stratum corneum. Furthermore, the oxovalerate (keto-ester) acts as a potential electrophile. If dissolved in carrier solvents (e.g., DMSO, DMF, or Dichloromethane), the solvent acts as a "Trojan Horse," drastically increasing the dermal permeation rate of the dichlorophenyl compound, leading to systemic absorption or severe contact dermatitis[3].

  • Ocular & Respiratory Risk: Whether handled as a crystalline solid (where micro-dust is a severe irritant) or as a liquid/solution (where aerosolized droplets pose a risk), inhalation or ocular exposure can cause severe mucous membrane damage and respiratory tract sensitization[4][5].

Mandatory PPE Selection Matrix

The following table summarizes the quantitative and qualitative PPE requirements based on the operational phase.

Operational PhaseRespiratory ProtectionHand Protection (Glove Material)Eye/Face ProtectionBody Protection
Receiving & Storage Not required if sealed.Single Nitrile (4 mil).Safety Glasses (side shields).Standard Lab Coat.
Weighing (Dry Powder) N95/P100 Particulate Respirator[5].Double Nitrile (Outer: 8 mil, Inner: 4 mil).Chemical Splash Goggles.Flame-retardant Lab Coat.
Reaction Setup (Wet) Fume Hood (Face velocity >100 fpm).Neoprene or Laminate (SilverShield).Splash Goggles + Face Shield.Chemical-resistant apron over coat.
Spill Cleanup NIOSH-approved SCBA or Half-Mask[5].Heavy-duty Neoprene (>15 mil).Splash Goggles + Face Shield.Tyvek/Polyethylene suit.

Operational Workflows & Procedural Execution

To ensure a self-validating safety system, every protocol must include built-in checks. Follow these step-by-step methodologies for handling Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate.

Phase 1: Aliquoting and Weighing (The "Dry" Phase)

The primary risk here is aerosolization of fine particulate matter.

  • Preparation: Verify the calibration and airflow of the Ventilated Balance Enclosure (VBE) or fume hood. Do not weigh this compound on an open bench.

  • PPE Donning: Don a standard lab coat, chemical splash goggles, and a particulate respirator (if a VBE is unavailable). Don two pairs of nitrile gloves. Causality: Double-gloving ensures that if the outer glove is snagged by a spatula or static-charged vial, the inner barrier remains intact.

  • Execution: Use an anti-static gun on the weighing paper and spatula to prevent the halogenated powder from dispersing via electrostatic repulsion.

  • Validation: Inspect the outer gloves for any white powder residue. If observed, immediately remove the outer gloves inside the hood, dispose of them in a solid hazardous waste bin, and don a fresh outer pair.

Phase 2: Active Synthesis (The "Wet" Phase)

The primary risk shifts from inhalation to rapid dermal permeation via carrier solvents.

  • Solvent Assessment: Identify your reaction solvent. Standard nitrile gloves degrade in under 3 minutes when exposed to Dichloromethane (DCM) or Tetrahydrofuran (THF).

  • PPE Adjustment: Upgrade hand protection to Neoprene or SilverShield laminate gloves[4]. Add a chemical-resistant apron to protect your torso from splash hazards.

  • Execution: Dissolve the Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate inside the fume hood. Keep the sash pulled down to the lowest functional ergonomic height (typically 12-18 inches) to create a physical blast/splash shield between your face and the reaction vessel.

  • Transfer: Use sealed, gas-tight syringes for transferring the dissolved compound to the primary reaction flask. Never pour the solution openly.

Phase 3: Quenching & Halogenated Waste Disposal

The primary risk is environmental contamination and regulatory violation.

  • Segregation: Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate and any reaction byproducts must be strictly segregated into designated Halogenated Organic Waste containers[6].

  • Causality for Segregation: Mixing halogenated compounds with non-halogenated waste can lead to the formation of highly toxic, environmentally persistent dioxins and furans during commercial waste incineration.

  • Labeling: Clearly label the waste container with the full chemical name (no abbreviations) and the specific hazard (e.g., "Halogenated Aromatic - Aquatic Toxicity").

Visualizing the Safety Logic

The following diagram illustrates the logical flow from hazard assessment to operational execution.

G cluster_ppe PPE Selection Matrix A Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate B Hazard: Lipophilic & Irritant A->B C Engineering Controls: Fume Hood / VBE B->C E Respiratory: N95/P100 or Fume Hood C->E F Dermal: Neoprene / Double Nitrile C->F G Ocular: Splash Goggles + Shield C->G H Safe Operational Execution E->H F->H G->H I Halogenated Waste Disposal H->I

Logical workflow for hazard assessment and PPE selection for halogenated aromatic compounds.

Emergency Spill Response Protocol

In the event of a breach in containment, follow this self-validating response plan:

  • Evacuate & Assess: Step back from the spill. If the spill is outside a fume hood and involves a solvent, evacuate the immediate area to prevent inhalation of aerosolized dichlorophenyl derivatives[7].

  • Don Emergency PPE: Equip a NIOSH-approved respirator (or SCBA for large solvent spills), heavy-duty Neoprene gloves, and a Tyvek suit[5].

  • Containment (Solid Spill): Do not sweep dry powder, as this forces particles into the air. Gently cover the solid with damp paper towels (using water or a non-reactive high-boiling solvent) to suppress dust, then carefully scoop into a hazardous waste bag.

  • Containment (Liquid Spill): Surround the spill with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth). Do not use combustible materials like sawdust.

  • Decontamination: Wash the affected surface with a mild detergent and water. Collect all wash water into the halogenated aqueous waste stream, as the compound is highly toxic to aquatic life[8].

References

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. URL: [Link]

  • Occupational Safety and Health Administration (OSHA). "Guidance For Hazard Determination." United States Department of Labor. URL: [Link]

  • American College of Emergency Physicians (ACEP). "Toxic Industrial Chemicals and Chemical Weapons." ACEP Clinical Policies. URL: [Link]

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